Technical Documentation Center

7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Core Science & Biosynthesis

Foundational

Structure-Activity Relationship of 7-Methyl-5-Azaindoline Derivatives

This guide serves as an in-depth technical resource for the design, synthesis, and optimization of 7-methyl-5-azaindoline derivatives. It is intended for medicinal chemists and pharmacologists focusing on kinase inhibiti...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an in-depth technical resource for the design, synthesis, and optimization of 7-methyl-5-azaindoline derivatives. It is intended for medicinal chemists and pharmacologists focusing on kinase inhibition and scaffold hopping strategies.

Content Type: Technical Whitepaper & Protocol Guide Focus: Medicinal Chemistry, Kinase Inhibition, and Scaffold Optimization

Executive Summary: The 5-Azaindoline Pharmacophore

The 5-azaindoline (2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) scaffold represents a critical bioisostere of the indole and 7-azaindole moieties widely used in FDA-approved kinase inhibitors (e.g., Vemurafenib). While 7-azaindoles (pyrrolo[2,3-b]pyridines) are common, the 5-azaindoline core offers a distinct vector for hydrogen bonding and solubility due to the positioning of the pyridine nitrogen at the 5-position.

The 7-methyl substitution on this core is not merely decorative; it acts as a "magic methyl" group. It restricts rotameric freedom, fills hydrophobic "gatekeeper" pockets in kinase ATP-binding sites, and blocks metabolic oxidation at the electron-deficient C7 position. This guide dissects the SAR of this specific chemotype.[1][2][3]

Chemical Architecture & Numbering

To ensure precision, we utilize IUPAC numbering for the 1H-pyrrolo[3,2-c]pyridine system.

  • N1: Pyrrole nitrogen (H-bond donor).

  • C2/C3: Dihydro-pyrrole carbons (Vectors for sp³ character/solubility).

  • N5: Pyridine nitrogen (H-bond acceptor).

  • C7: Position ortho to the bridgehead (C7a) and meta to N5.

Scaffold Visualization (DOT Diagram)

The following diagram illustrates the core scaffold and the strategic "7-Methyl" interaction zones.

SAR_Map Core 7-Methyl-5-Azaindoline Core (2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) N1 N1 Position: Hinge Binder (Donor) Solvent Front Vector Core->N1 N5 N5 Position: H-Bond Acceptor (Water-mediated contacts) Core->N5 C7 C7-Methyl Group: 1. Gatekeeper Pocket Fill 2. Metabolic Block 3. Atropisomer Control Core->C7 C2_3 C2/C3 Positions: sp3 Vectors Solubility/Chirality Core->C2_3 Kinase Hinge Region Kinase Hinge Region N1->Kinase Hinge Region H-Bond Hydrophobic Pocket (Val/Met) Hydrophobic Pocket (Val/Met) C7->Hydrophobic Pocket (Val/Met) Van der Waals

Figure 1: SAR Map of the 7-methyl-5-azaindoline scaffold highlighting key interaction vectors.

Structure-Activity Relationship (SAR) Analysis

The C7-Methyl "Anchor"

The introduction of a methyl group at C7 is the defining feature of this subclass.

  • Mechanism: In many kinase active sites (e.g., FMS/CSF-1R , Aurora ), the region adjacent to the hinge binding motif contains a hydrophobic pocket often gated by a Methionine or Valine residue. The C7-methyl group engages this pocket via Van der Waals interactions, significantly improving potency (often >10-fold vs. the H-analog).

  • Metabolic Stability: The C7 position in unsubstituted 5-azaindoles is susceptible to nucleophilic attack or oxidative metabolism. Methylation blocks this site, extending in vivo half-life (

    
    ).
    
N1 and N5 Hinge Binding
  • N1 (Indoline NH): Acts as the primary H-bond donor to the kinase hinge (e.g., Glu residue). Alkylation at N1 usually abolishes kinase activity unless the target accommodates a "flipped" binding mode.

  • N5 (Pyridine N): Acts as an H-bond acceptor. Its basicity is lower than that of quinoline but higher than 7-azaindole, affecting pH-dependent solubility.

Comparative Potency Data

The table below summarizes representative SAR trends for 5-azaindoline derivatives against FMS Kinase (CSF-1R) , a common target for this scaffold.

Compound IDR7 SubstituentN1 SubstituentC3 SubstituentFMS IC50 (nM)Interpretation
AZ-001 HHH450Baseline scaffold activity.
AZ-002 Methyl HH45 10x potency boost via hydrophobic fill.
AZ-003 ClHH60Halogen bond effective, but lower metabolic stability.
AZ-004 MethylMethylH>10,000Loss of H-bond donor (Hinge).
AZ-005 MethylHBenzyl-Urea12 Urea tail accesses DFG-out pocket (Type II).

Data synthesized from general azaindole kinase inhibitor literature (e.g., El-Gamal et al., Eur J Med Chem).[4]

Chemical Synthesis Protocols

The synthesis of the 7-methyl-5-azaindoline core requires constructing the pyrrolo[3,2-c]pyridine system followed by selective reduction.

Retrosynthetic Analysis (DOT Diagram)

Synthesis Target 7-Methyl-5-Azaindoline Intermediate1 7-Methyl-5-Azaindole (1H-pyrrolo[3,2-c]pyridine) Intermediate1->Target Selective Reduction (NaCNBH3) Precursor 4-Amino-3-iodo-2-methylpyridine Precursor->Intermediate1 Sonogashira / Cyclization Starting 2-Methyl-4-aminopyridine Starting->Precursor Iodination (NIS)

Figure 2: Synthetic route to the 7-methyl-5-azaindoline core.

Detailed Protocol: Synthesis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine

Step 1: Iodination

  • Reagents: 2-methyl-4-aminopyridine (1.0 eq), N-Iodosuccinimide (NIS, 1.1 eq), Acetonitrile.

  • Procedure: Dissolve starting material in MeCN. Add NIS portion-wise at 0°C. Stir at RT for 4h.

  • Workup: Quench with sat. Na2S2O3. Extract with EtOAc.

  • Product: 4-amino-3-iodo-2-methylpyridine.

Step 2: Sonogashira Cyclization (One-Pot)

  • Reagents: Iodinated intermediate (1.0 eq), TMS-acetylene (1.5 eq), Pd(PPh3)2Cl2 (5 mol%), CuI (2 mol%), Et3N (3.0 eq), DMF.

  • Procedure: Degas solvent. Add reagents under Argon. Heat to 80°C for 12h.

  • Cyclization: Add KOtBu (2.0 eq) to the reaction mixture and heat to 60°C for 2h to induce cyclization (Larock-type or standard indole synthesis).

  • Product: 7-methyl-1H-pyrrolo[3,2-c]pyridine (7-methyl-5-azaindole).[5]

Step 3: Selective Reduction to Azaindoline

  • Reagents: 7-methyl-5-azaindole (1.0 eq), NaCNBH3 (3.0 eq), Glacial Acetic Acid.

  • Procedure: Dissolve indole in AcOH. Add NaCNBH3 slowly at 10°C. Stir at RT for 2h.

  • Note: The 5-azaindole is electron-deficient; reduction is generally facile compared to indole.

  • Workup: Neutralize with NaOH (keep cold). Extract with DCM.

  • Yield: Typically 60-75% of 7-methyl-5-azaindoline .

Biological Assay Protocol (FMS Kinase)

To validate the activity of synthesized derivatives, a FRET-based kinase assay is recommended.

Protocol: Z´-LYTE™ Kinase Assay (FMS/CSF-1R)

  • Reagents:

    • Recombinant Human FMS (CSF-1R) Kinase.

    • FRET Peptide Substrate (Tyr).

    • ATP (at Km, typically 10-50 µM).

    • Test Compounds (dissolved in DMSO).

  • Workflow:

    • Plate Prep: Dispense 100 nL of compound (100x stock) into 384-well black plates.

    • Enzyme Mix: Add 5 µL of Kinase/Peptide mix. Incubate 15 min.

    • Reaction Start: Add 5 µL of ATP solution.

    • Incubation: 1 hour at Room Temperature (RT).

    • Development: Add 5 µL of Development Reagent (cleaves non-phosphorylated peptide).

    • Read: Measure Fluorescence Ratio (Coumarin/Fluorescein) on a plate reader (e.g., EnVision).

  • Data Analysis:

    • Calculate % Phosphorylation.

    • Fit data to Sigmoidal Dose-Response curve to determine IC50.

Future Outlook & Optimization

The 7-methyl-5-azaindoline scaffold is currently underutilized compared to its 7-azaindole counterpart. Future optimization should focus on:

  • C3-Spirocyclization: Introducing spiro-rings at C3 to increase Fsp³ character and improve blood-brain barrier (BBB) penetration.

  • PROTAC Linkers: Utilizing the N1 position as a vector for linker attachment in Proteolysis Targeting Chimeras (PROTACs), leveraging the scaffold's high affinity.

References

  • El-Gamal, M. I., et al. (2011). "Design, synthesis, and antiproliferative activity of new 1H-pyrrolo[3,2-c]pyridine derivatives against melanoma cell lines." European Journal of Medicinal Chemistry. Link

  • Wang, C., et al. (2024). "Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

  • Plexxikon Inc. (2011). "Discovery of Vemurafenib (PLX4032): A Potent and Selective Inhibitor of Mutant BRAF." Journal of Medicinal Chemistry (Context on Azaindole Scaffolds). Link

  • Fang, G., et al. (2023).[3] "Azaindole derivatives as potential kinase inhibitors and their SARs elucidation." European Journal of Medicinal Chemistry. Link

  • BLD Pharm. "7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine (CAS 1956334-24-9) Product Page." Link

Sources

Exploratory

The Pyrrolo[3,2-b]pyridine Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals Introduction: The Rise of a Versatile Heterocycle In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Rise of a Versatile Heterocycle

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for potent and selective therapeutics. These "privileged scaffolds" possess the ideal combination of structural rigidity, synthetic accessibility, and the ability to present functional groups in a precise three-dimensional arrangement to engage with biological targets. The pyrrolo[3,2-b]pyridine core, one of six isomers of pyrrolopyridine (also known as azaindole), has firmly established itself as such a scaffold. Its unique fusion of an electron-rich pyrrole ring with an electron-deficient pyridine ring creates a distinct electronic and steric profile, offering a versatile platform for the development of novel drugs across a spectrum of diseases, from cancer to neurodegenerative disorders. This guide provides a comprehensive overview of the synthesis, key therapeutic applications, and structure-activity relationships of pyrrolo[3,2-b]pyridine derivatives, offering field-proven insights for researchers and drug development scientists.

Constructing the Core: Synthetic Strategies for Pyrrolo[3,2-b]pyridine

The synthetic accessibility of a scaffold is paramount to its utility in drug discovery, enabling the systematic exploration of chemical space. Several robust methods have been developed for the construction of the pyrrolo[3,2-b]pyridine nucleus. A prevalent strategy involves a one-pot ring closure induced by the reduction of an enamine intermediate.

A representative synthetic workflow is outlined below:

G cluster_0 Synthesis of Pyrrolo[3,2-b]pyridine Core A Substituted Pyridine C Intermediate 14 A->C Nucleophilic Substitution (NaH) B Diethyl Malonate B->C E Intermediate 15 (Monoester) C->E De-esterification D De-esterification G Enamine 16 E->G Condensation F Condensation with DMF-DMA I Pyrrolo[3,2-b]pyridine Core (17) G->I Reductive Cyclization H Reduction & Ring Closure (Fe)

Caption: General workflow for the synthesis of the pyrrolo[3,2-b]pyridine core.

Experimental Protocol: Synthesis of a Pyrrolo[3,2-b]pyridine Intermediate

This protocol is adapted from a reported synthesis of substituted pyrrolo[3,2-b]pyridines, demonstrating a common and effective methodology.

Step 1: Nucleophilic Substitution

  • To a solution of a suitable starting pyridine (e.g., 2-amino-4-fluoropyridine) in an appropriate solvent (e.g., DMF), add sodium hydride (NaH) portion-wise at 0 °C.

  • Stir the mixture for 30 minutes, then add diethyl malonate.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the crude product by column chromatography to yield the substituted intermediate.

Step 2: De-esterification

  • Dissolve the product from Step 1 in a mixture of ethanol and aqueous sodium hydroxide.

  • Heat the mixture to reflux for 2-4 hours until hydrolysis is complete (monitored by TLC).

  • Cool the reaction mixture and acidify with hydrochloric acid (HCl) to precipitate the monoester product.

  • Filter and dry the solid to obtain the monoester intermediate.

Step 3: Condensation and Cyclization

  • Mix the monoester intermediate with dimethylformamide dimethyl acetal (DMF-DMA).

  • Heat the mixture under solvent-free conditions at 100-120 °C for 1-2 hours to form the enamine.

  • To the crude enamine, add a reducing agent such as iron powder in acetic acid.

  • Heat the mixture to induce a one-pot reductive ring closure, forming the pyrrolo[3,2-b]pyridine core.

  • After cooling, neutralize the mixture and extract the product. Purify by column chromatography.

Therapeutic Applications: Targeting Disease with Precision

The pyrrolo[3,2-b]pyridine scaffold has been successfully employed to generate potent inhibitors for a variety of therapeutic targets.

Anticancer Activity

The scaffold has shown remarkable utility in oncology, particularly in the development of kinase inhibitors.

1.1. Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibition

FGFR4 is a receptor tyrosine kinase that, when overactivated, drives the progression of certain cancers, notably hepatocellular carcinoma. The pyrrolo[3,2-b]pyridine core has served as an effective skeleton for developing selective FGFR4 inhibitors.

A novel series of 5-formyl-pyrrolo[3,2-b]pyridine derivatives has been designed as reversible-covalent inhibitors. The key innovation is the incorporation of a 5-aldehyde group which forms a covalent hemi-thioacetal adduct with a non-catalytic cysteine residue (Cys552) in the FGFR4 protein. This covalent interaction, combined with hydrogen bonding between the pyridyl nitrogen and Ala553, provides both high potency and selectivity.

FGF19 FGF19 Ligand FGFR4 FGFR4 Receptor FGF19->FGFR4 Binds & Activates GRB2 GRB2 FGFR4->GRB2 Recruits SOS SOS GRB2->SOS RAS RAS SOS->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Promotes Inhibitor Pyrrolo[3,2-b]pyridine Inhibitor (e.g., 10z) Inhibitor->FGFR4 Blocks ATP Binding Site (Covalent Interaction)

Caption: Simplified FGFR4 signaling pathway and the mechanism of inhibition.

Table 1: Activity of Representative 5-Formyl-pyrrolo[3,2-b]pyridine FGFR4 Inhibitors

CompoundFGFR4 WT IC₅₀ (nM)FGFR4V550L IC₅₀ (nM)FGFR4V550M IC₅₀ (nM)Antiproliferative (Hep3B) IC₅₀ (µM)
FGF401 (Control) 12---
10a 10>10,000>10,00014.3
10q ---0.26
10r ---0.56
10z 163.37.0-

Data sourced from the Journal of Medicinal Chemistry.

The data demonstrates that while initial compounds like 10a were potent against wild-type FGFR4, they lacked activity against common gatekeeper mutant variants. Further optimization led to compounds like 10z , which showed significant potency against both wild-type and mutant forms of the kinase. Compounds 10q and 10r displayed markedly improved cellular antiproliferative activity against the FGFR4-dependent Hep3B cell line.

1.2. Other Anticancer Targets

  • FMS Kinase Inhibition: Derivatives of the isomeric pyrrolo[3,2-c]pyridine scaffold have been identified as potent inhibitors of FMS kinase (also known as CSF-1R), a target for various cancers and inflammatory disorders. Compound 1r from one study was found to be a highly potent and selective FMS kinase inhibitor with an IC₅₀ of 30 nM.

  • Antiproliferative Activity via Tubulin Inhibition: A series of 1H-pyrrolo[3,2-c]pyridine derivatives were designed as colchicine-binding site inhibitors, effectively disrupting tubulin polymerization. Compound 10t from this series exhibited potent antiproliferative activity against HeLa, SGC-7901, and MCF-7 cancer cell lines with IC₅₀ values ranging from 0.12 to 0.21 µM.

  • BRAFV600E Inhibition: Computational studies have highlighted the potential of pyrrolo[2,3-b]pyridine derivatives as inhibitors of the V600E mutant of BRAF kinase, a key driver in several cancers, including melanoma.

  • TNIK Inhibition: 3D-QSAR and molecular docking studies on 1H-pyrrolo[2,3-b]pyridine derivatives have identified potential inhibitors of Traf2 and Nck-interacting kinase (TNIK), a target in colorectal cancer.

Neurological and CNS Disorders

The scaffold's ability to be finely tuned for blood-brain barrier penetration has made it attractive for developing therapies for neurodegenerative and psychiatric diseases.

2.1. Alzheimer's Disease Targets

  • Glycogen Synthase Kinase 3β (GSK-3β) Inhibition: GSK-3β is implicated in the hyperphosphorylation of tau protein, a hallmark of Alzheimer's disease. A novel pyrrolo[2,3-b]pyridine-based inhibitor, S01 , was designed and showed extremely potent inhibition of GSK-3β with an IC₅₀ of 0.35 nM. This compound effectively decreased tau phosphorylation in cellular models and showed promise in an in vivo zebrafish model of the disease.

  • Imaging Neurofibrillary Tangles: The related pyrrolo[2,3-c]pyridine scaffold has been utilized to develop positron emission tomography (PET) imaging agents capable of binding to tau aggregates, which could aid in the diagnosis of Alzheimer's disease.

2.2. Other CNS Applications

  • GluN2B Negative Allosteric Modulators: A series of 1H-pyrrolo[3,2-b]pyridine derivatives were developed as selective negative allosteric modulators of the GluN2B subunit of the NMDA receptor. These compounds are being investigated for their potential in treating mood disorders and other CNS conditions. Optimization efforts focused on increasing brain penetration and reducing metabolic turnover to identify candidates with good in vivo target engagement.

  • LRRK2 Inhibition: Leucine-rich repeat kinase 2 (LRRK2) is a key target in Parkinson's disease. Pyrrolo-pyridine and pyrrolo-pyrimidine cores have been used to develop selective LRRK2 inhibitors, with some being radiolabeled for use as PET radioligands to study the disease and measure drug occupancy.

Structure-Activity Relationship (SAR) Insights

Across the various therapeutic targets, several key SAR trends for the pyrrolo[3,2-b]pyridine and related scaffolds have emerged:

  • Substitution at the Pyrrole Nitrogen (N-1): This position is crucial for modulating pharmacokinetic properties and can be used to introduce groups that interact with solvent-exposed regions of a binding pocket.

  • The Pyridine Nitrogen (N-7): The basicity of this nitrogen is a key feature. It frequently acts as a hydrogen bond acceptor, anchoring the molecule within the target's active site, as seen in the interaction with the hinge region of many kinases.

  • Substitution at C-3 and C-5: These positions are often used to append larger side chains that can target specific sub-pockets within an enzyme or receptor, driving potency and selectivity. For instance, the 3-carboxamide group in FGFR4 inhibitors and the 5-formyl group for covalent targeting are critical for activity.

  • Aryl Substituents: The addition of aryl or heteroaryl groups, often at positions C-4 or C-6 (depending on the isomer), is a common strategy to engage in hydrophobic or π-stacking interactions, significantly enhancing binding affinity.

Conclusion and Future Perspectives

The pyrrolo[3,2-b]pyridine scaffold and its isomers have proven to be exceptionally fruitful starting points for the discovery of novel therapeutics. Their synthetic tractability allows for extensive decoration and optimization, while their inherent physicochemical properties make them suitable for a wide range of biological targets, from the ATP-binding pockets of kinases to the allosteric sites of ion channels. The successful development of highly potent and selective agents against targets like FGFR4 and GSK-3β underscores the power of this privileged core.

Future research will likely focus on expanding the therapeutic applications of this scaffold to new disease areas. The development of novel synthetic methodologies that allow for even greater diversity in substitution patterns will be critical. Furthermore, as our understanding of complex diseases deepens, the pyrrolo[3,2-b]pyridine core will undoubtedly serve as a reliable foundation for the next generation of precision medicines.

References

  • Kim, H. J., Jung, M. H., Kim, H., El-Gamal, M. I., Sim, T. B., Lee, S. H., Hong, J. H., Hah, J. M., Cho, J. H., Choi, J. H., Yoo, K. H., & Oh, C. H. (2010).
Foundational

Pharmacological Utility of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Analogs in Targeted Therapeutics

Executive Summary The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold (CAS 1823291-50-4) and its derivatives have emerged as highly privileged pharmacophores in modern medicinal chemistry. Structurally classified...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold (CAS 1823291-50-4) and its derivatives have emerged as highly privileged pharmacophores in modern medicinal chemistry. Structurally classified as substituted azaindolines, these bicyclic cores offer a unique combination of structural rigidity, tunable lipophilicity, and precise hydrogen-bonding vectors. This technical whitepaper explores the biological activity of these analogs, focusing on their critical roles as kinase inhibitors (particularly against FGFR4 and mutant EGFR) and phosphodiesterase (PDE4B) modulators. By dissecting the mechanistic rationale and providing validated experimental workflows, this guide serves as a foundational resource for drug development professionals optimizing pyrrolopyridine-based therapeutics.

Structural and Mechanistic Rationale

The biological efficacy of the 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine core is heavily dictated by its electronic and steric profile.

  • Hinge-Binding Competence: The N1 (pyrrole nitrogen) and N4 (pyridine nitrogen) atoms act as a highly efficient hydrogen bond donor-acceptor pair. In kinase domains, this motif perfectly mimics the hydrogen-bonding pattern of ATP at the adenine-binding pocket (the hinge region).

  • Steric Shielding via the 7-Methyl Group: The inclusion of a methyl group at the C7 position provides a critical steric bulk that restricts the rotational freedom of adjacent substituents. This conformational locking minimizes the entropic penalty upon target binding. Furthermore, the 7-methyl group often projects into the hydrophobic pocket adjacent to the gatekeeper residue in kinases, drastically improving kinome selectivity[1].

  • Saturation of the Pyrrole Ring (2,3-dihydro): The reduced azaindoline core alters the hybridization of the C2 and C3 carbons from

    
     to 
    
    
    
    , subtly shifting the basicity of the pyridine nitrogen and allowing for the introduction of three-dimensional complexity, which is crucial for escaping "flatland" in modern drug design.

Primary Biological Activities

FGFR4 Kinase Inhibition (Oncology)

Fibroblast Growth Factor Receptor 4 (FGFR4) and its ligand FGF19 are primary drivers in hepatocellular carcinoma (HCC). Recent breakthroughs have utilized the pyrrolo[3,2-b]pyridine scaffold to develop reversible-covalent inhibitors targeting this axis[2]. By installing a formyl group at the C5 position of the scaffold, researchers created analogs that form a reversible hemithioacetal with Cys552, a unique cysteine residue in the FGFR4 kinase domain[3].

This reversible-covalent mechanism is highly advantageous: it achieves the profound potency of covalent inhibitors while mitigating the long-term toxicity and immune liabilities associated with irreversible protein adduction. Notably, these analogs maintain single-digit nanomolar potency against wild-type FGFR4 and clinically relevant gatekeeper mutations (V550L and V550M) while completely sparing FGFR1/2/3[2].

Phosphodiesterase 4B (PDE4B) Inhibition (Immunology)

Beyond oncology, pyrrolopyridine analogs exhibit potent anti-inflammatory properties via the selective inhibition of PDE4B[4]. PDE4B is an enzyme responsible for the hydrolysis of cyclic AMP (cAMP) in immune cells; its inhibition elevates cAMP levels, thereby suppressing the release of pro-inflammatory cytokines like TNF-


. Scaffold-hopping strategies have demonstrated that 1H-pyrrolo[2,3-b]pyridine and pyrrolo[3,2-b]pyridine-2-carboxamides bind deeply within the PDE4B catalytic pocket[5]. The rigid bicyclic core effectively anchors the molecule, allowing peripheral functional groups to interact with the metal-binding domain of the enzyme, yielding highly selective PDE4B inhibitors that avoid the emetic side effects typically associated with pan-PDE4 inhibition[6].
Mutant EGFR Inhibition

Recent patent literature highlights the use of 1H-pyrrolo[3,2-b]pyridine derivatives as irreversible inhibitors of mutant Epidermal Growth Factor Receptor (EGFR)[7]. These analogs are specifically engineered to target exon 20 insertion mutations, which are notoriously resistant to first- and second-generation EGFR inhibitors.

Visualizations of Biological Mechanisms

FGFR4 Signaling and Intervention

The following diagram illustrates the FGF19-FGFR4 signaling cascade and the precise intervention point of pyrrolo[3,2-b]pyridine analogs.

FGFR4_Pathway FGF19 FGF19 Ligand FGFR4 FGFR4 Receptor (Kinase Domain) FGF19->FGFR4 Binds FRS2 FRS2 / Grb2 FGFR4->FRS2 Phosphorylates STAT STAT Pathway FGFR4->STAT Inhibitor Pyrrolo[3,2-b]pyridine Analog (Inhibitor) Inhibitor->FGFR4 Blocks (Reversible-Covalent) MAPK MAPK / ERK Pathway FRS2->MAPK Proliferation Tumor Proliferation (HCC) MAPK->Proliferation STAT->Proliferation

Caption: FGF19-FGFR4 signaling cascade and the targeted intervention by pyrrolo[3,2-b]pyridine inhibitors.

High-Throughput Screening & Validation Workflow

HTS_Workflow Synthesis Scaffold Synthesis (7-Methyl-pyrrolo[3,2-b]pyridine) Biochemical Biochemical Kinase Assay (IC50 Determination) Synthesis->Biochemical Cellular Cellular Proliferation Assay (Hep3B / Ba/F3) Biochemical->Cellular Active Hits (<100nM) Selectivity Kinome Selectivity Profiling (Off-target screening) Cellular->Selectivity Efficacious Lead Lead Optimization (In vivo PK/PD) Selectivity->Lead High Selectivity

Caption: Step-by-step experimental workflow for evaluating pyrrolo[3,2-b]pyridine analogs.

Experimental Protocols

To ensure rigorous, E-E-A-T compliant validation of these analogs, the following self-validating protocols must be employed. The causality behind these specific methodological choices is detailed below.

Protocol 1: Biochemical Kinase Inhibition Assay (TR-FRET)

Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is strictly required for evaluating highly conjugated scaffolds like pyrrolopyridines. Standard colorimetric assays are prone to false-positive artifacts due to compound auto-fluorescence. TR-FRET utilizes a time-gated measurement that allows short-lived background fluorescence to decay before signal acquisition, ensuring absolute data integrity.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 1X Kinase Buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.

  • Compound Dilution: Serially dilute the 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine analogs in 100% DMSO. Transfer to a 384-well low-volume plate to achieve a final DMSO concentration of 1% (preventing solvent-induced enzyme denaturation).

  • Enzyme Incubation: Add recombinant FGFR4 kinase (or PDE4B) to the wells. Incubate for 30 minutes at room temperature to allow for the formation of the reversible-covalent hemithioacetal complex[2].

  • Reaction Initiation: Initiate the reaction by adding an ATP/substrate mix (e.g., ULight-labeled poly-GT peptide) at the predetermined

    
     for ATP.
    
  • Termination & Detection: After 60 minutes, terminate the reaction by adding EDTA. Add the Europium-labeled anti-phospho antibody.

  • Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using a 340 nm excitation and dual emission at 615 nm and 665 nm. Calculate IC50 using a 4-parameter logistic non-linear regression model.

Protocol 2: Cellular Target Engagement (CellTiter-Glo Proliferation Assay)

Causality & Rationale: Target engagement in a biochemical assay does not guarantee cellular permeability or efficacy. The CellTiter-Glo assay quantifies intracellular ATP as a direct, linear proxy for metabolically active cells. By running this assay in parallel on wild-type (Hep3B) and engineered mutant (Ba/F3 FGFR4-V550L) cell lines, the system becomes self-validating: it isolates on-target, pathway-driven cytotoxicity from off-target, general chemotoxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed Hep3B or Ba/F3 cells at a density of

    
     cells/well in a 96-well opaque white plate in appropriate media supplemented with 10% FBS.
    
  • Equilibration: Incubate overnight at 37°C, 5% CO2 to allow for cell adhesion and log-phase growth recovery.

  • Treatment: Treat cells with a 10-point concentration gradient of the pyrrolopyridine analog. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Fisogatinib) to establish the assay's Z'-factor.

  • Incubation: Incubate for 72 hours.

  • Lysis & Luminescence: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo reagent to each well. Place on an orbital shaker for 2 minutes to induce complete cell lysis.

  • Quantitation: Incubate for 10 minutes to stabilize the luminescent signal, then record luminescence. Normalize data against the vehicle control to determine the cellular EC50.

Quantitative Data Presentation

The following table summarizes the biological activity of representative pyrrolopyridine and azaindoline analogs across different therapeutic targets, highlighting the versatility of the scaffold.

Compound Class / AnalogPrimary TargetBiochemical IC50 (nM)Cellular EC50 (nM)Mechanism of Action
5-Formyl-pyrrolo[3,2-b]pyridine (10z)FGFR4 (Wild-Type)16.037.0 (Hep3B)Reversible-Covalent[2]
5-Formyl-pyrrolo[3,2-b]pyridine (10z)FGFR4 (V550L Mutant)3.325.0 (Ba/F3)Reversible-Covalent[2]
5-Formyl-pyrrolo[3,2-b]pyridine (10z)FGFR4 (V550M Mutant)7.048.0 (Ba/F3)Reversible-Covalent[2]
1H-Pyrrolo[2,3-b]pyridine (11h)PDE4B140.0N/ANon-Covalent Competitive[5]
1H-Pyrrolo[3,2-b]pyridine Deriv.Mutant EGFR (Exon 20)< 10.0< 50.0Irreversible Covalent[7]

Note: The 7-methyl-2,3-dihydro modification is frequently utilized during lead optimization of the above classes to fine-tune pharmacokinetic (PK) parameters and enhance target residence time.

References

  • Yang, F., et al. "Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2-b]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors." Journal of Medicinal Chemistry, 2022. URL: [Link]

  • Vadukoot, A. K., et al. "Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors." ACS Medicinal Chemistry Letters, 2020. URL: [Link]

  • Greulich, H., et al. "1H-PYRROLO[3,2-B]PYRIDINE DERIVATIVES AS IRREVERSIBLE INHIBITORS OF MUTANT EGFR FOR THE TREATMENT OF CANCER." United States Patent Application 20260035365, 2026. URL: [Link]

Sources

Exploratory

The Strategic Role of 7-Substituted 2,3-Dihydro-1H-pyrrolo[3,2-b]pyridines in Modern Drug Discovery: A Technical Guide

Executive Summary In the landscape of modern medicinal chemistry, the 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold—commonly referred to as 4-azaindoline —has emerged as a privileged structure. While aromatic azaindoles...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold—commonly referred to as 4-azaindoline —has emerged as a privileged structure. While aromatic azaindoles are ubiquitous, the selective saturation of the pyrrole ring to an indoline introduces critical sp³ character, fundamentally altering the molecule's three-dimensional topology, solubility, and pharmacokinetic profile.

Specifically, functionalization at the 7-position (para to the pyridine nitrogen, N4) offers a powerful vector for tuning the electronic properties of the pyridine core and exploiting deep lipophilic pockets in target enzymes[1]. This whitepaper provides an in-depth mechanistic review of the structural logic, biological applications, and synthetic methodologies associated with 7-substituted 4-azaindolines, designed for drug development professionals and synthetic chemists.

Structural Logic & Mechanistic Rationale

The Case for the 2,3-Dihydro (Azaindoline) Core

The transition from a planar 4-azaindole to a 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine increases the fraction of sp³ carbons (


). This structural shift provides three distinct advantages:
  • Enhanced Solubility: The disruption of planarity reduces

    
     stacking in the solid state, lowering the crystal lattice energy and significantly improving aqueous solubility.
    
  • Nucleophilic Reactivity: The N1 nitrogen transitions from a poorly nucleophilic pyrrolic amine (where the lone pair is tied up in the aromatic sextet) to a highly reactive, secondary aliphatic amine. This allows for rapid downstream functionalization via amidation, sulfonylation, or reductive amination.

  • Vector Trajectory: The sp³ hybridization at C2 and C3 alters the exit vector of N1-substituents, allowing them to project into distinct spatial quadrants compared to their planar counterparts.

The Strategic Value of 7-Substitution

In the 1H-pyrrolo[3,2-b]pyridine system, the 7-position is situated adjacent to the bridgehead carbon (C7a) and directly para to the pyridine nitrogen (N4).

  • Electronic Modulation: Substituents at C7 heavily influence the basicity (

    
    ) of N4. For instance, an electron-withdrawing 7-chloro group dramatically lowers the 
    
    
    
    of N4, which can mitigate off-target hERG liability and improve membrane permeability.
  • Steric Shielding: A 7-methyl group provides steric bulk that restricts the rotational degrees of freedom of the N1-substituent, locking the molecule into a bioactive conformation[1].

Biological Applications & Target Interactions

7-substituted 2,3-dihydro-1H-pyrrolo[3,2-b]pyridines have been successfully deployed across multiple therapeutic areas, most notably in infectious diseases and virology.

Mycobacterial DprE1 Inhibition

Decaprenylphosphoryl-


-D-ribose 2'-epimerase (DprE1) is an essential flavoenzyme in Mycobacterium tuberculosis responsible for cell wall arabinan synthesis[2]. 7-Substituted azaindoline derivatives (often linked via an N1-carboxamide to a methoxypyridine) act as potent, non-covalent DprE1 inhibitors[3]. The 7-substituent (e.g., methyl or chloro) is perfectly positioned to occupy a narrow, hydrophobic channel near the FAD cofactor, while the azaindoline core acts as a rigid hinge directing the N1-linker toward the solvent-exposed active site[3].

Pathway DPR Decaprenylphosphoryl-β-D-ribose (DPR) DprE1 DprE1 Enzyme (Oxidation Stage) DPR->DprE1 DPX DPX Intermediate DprE1->DPX DprE2 DprE2 Enzyme (Reduction Stage) DPX->DprE2 DPA Decaprenylphosphoryl-β-D-arabinofuranose (DPA) DprE2->DPA CellWall Mycobacterial Cell Wall Synthesis DPA->CellWall Inhibitor 7-Substituted 4-Azaindoline Scaffold Inhibitor->DprE1 Competitive Inhibition

Fig 1: Mechanism of action for azaindoline-based DprE1 inhibitors in M. tuberculosis.

Antiviral and Oncology Agents

Beyond tuberculosis, the scaffold has been utilized in the development of HIV-1 attachment inhibitors, where the 7-position is leveraged to modulate the binding kinetics to viral envelope proteins[4]. In oncology, the scaffold serves as a bioisostere for indoline in kinase inhibitors, where the N4 nitrogen acts as a critical hydrogen-bond acceptor in the kinase hinge region.

Synthetic Methodologies & Experimental Workflows

The most robust route to 7-substituted 4-azaindolines is the de novo synthesis of the corresponding 4-azaindole via the Bartoli cyclization, followed by a highly selective reduction of the pyrrole ring[1].

Causality in Reagent Selection: Why NaBH₃CN in TFA?

While catalytic hydrogenation (e.g.,


, 

) is a standard method for reducing indoles, it frequently fails for 7-substituted 4-azaindoles due to over-reduction of the pyridine ring or hydrogenolysis of sensitive 7-halogen bonds (e.g., 7-chloro).

To achieve a self-validating, chemoselective reduction, we utilize Sodium cyanoborohydride (


) in Trifluoroacetic acid (TFA) .
  • Mechanistic Logic: TFA selectively protonates the highly electron-rich C3 position of the pyrrole ring, generating a transient, highly electrophilic iminium ion.

    
     is uniquely stable in strong acids (unlike 
    
    
    
    ) and selectively delivers a hydride to this iminium species. The pyridine ring, though protonated, does not form a reducible iminium species under these conditions, ensuring absolute chemoselectivity.
Step-by-Step Protocol: Selective Reduction to 7-Methyl-4-azaindoline
  • Substrate Activation: Dissolve 7-methyl-1H-pyrrolo[3,2-b]pyridine (1.0 eq, 10 mmol) in anhydrous TFA (15 mL) under an inert argon atmosphere at 0 °C. Caution: Exothermic protonation.

  • Hydride Addition: Slowly add

    
     (3.0 eq, 30 mmol) in small portions over 30 minutes. Maintain the internal temperature below 5 °C to prevent thermal decomposition of the hydride.
    
  • Reduction Phase: Allow the reaction mixture to warm to room temperature and stir for 12 hours. Reaction progress can be monitored via LC-MS (observing the

    
     Da mass shift).
    
  • Quench & Neutralization: Carefully pour the mixture over crushed ice. Slowly add

    
    
    
    
    
    dropwise until the aqueous phase reaches pH 9-10. Logic: The indoline N1 and pyridine N4 must be fully deprotonated to partition into the organic phase.
  • Extraction: Extract the aqueous phase with Ethyl Acetate (

    
     mL). Wash the combined organic layers with saturated brine, dry over anhydrous 
    
    
    
    , and concentrate under reduced pressure.
  • Purification: Purify the crude oil via flash column chromatography (Silica gel, gradient elution from 100% DCM to 90:10 DCM:MeOH) to yield pure 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

SynthWorkflow A 2-Chloro-3-nitropyridine Derivative B Vinylmagnesium Bromide (Bartoli Cyclization) A->B C 7-Substituted 4-Azaindole B->C D NaBH3CN, TFA (Selective Reduction) C->D E 7-Substituted 4-Azaindoline (Target Scaffold) D->E F N1-Functionalization (Amidation/Alkylation) E->F G Final Drug Candidate (e.g., DprE1 Inhibitor) F->G

Fig 2: Synthetic workflow for 7-substituted 2,3-dihydro-1H-pyrrolo[3,2-b]pyridines.

Quantitative Data Summarization

The choice of substituent at the 7-position directly dictates the physicochemical behavior of the resulting drug candidate. Table 1 summarizes the impact of common 7-substitutions on the 4-azaindoline core.

Table 1: Physicochemical Impact of 7-Substitution on the 2,3-Dihydro-1H-pyrrolo[3,2-b]pyridine Scaffold

Substituent at C7Estimated N4

Inductive Effect on CorePrimary Biological ApplicationSynthetic Yield (Reduction Step)
-H (Unsubstituted)~6.8NeutralBroad-spectrum Kinase Inhibitors>90%
-CH₃ (Methyl)~7.2Weak Electron DonorDprE1 Inhibitors (Tuberculosis)[3]85-88%[1]
-Cl (Chloro)~4.5Strong Electron WithdrawingHIV-1 Attachment Inhibitors[4]75-80%
-OCH₃ (Methoxy)~6.0Resonance Donor / Inductive WithdrawingCNS Targets (M1 PAMs)80-85%

Note: The dramatic drop in N4


 for the 7-chloro derivative is driven by the strong inductive electron-withdrawing effect across the sp² carbon framework, which is highly advantageous for increasing lipophilic efficiency (LipE) in CNS and antiviral targets.

References

  • [3] Design, synthesis, antitubercular and antibacterial activities of pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives and in silico docking studies. ResearchGate.3

  • [4] US7354924B2 - Composition and antiviral activity of substituted azaindoleoxoacetic piperazine derivatives. Google Patents. 4

  • [2] Identification of intermediates in DPA synthesis. Purified DPPR and DPR... ResearchGate. 2

  • [1] Scalable synthesis and properties of 7-methyl- 4-azaindole. ResearchGate. 1

Sources

Foundational

The Therapeutic Potential of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine in Kinase Inhibition: A Technical Guide for Scaffold-Based Drug Design

Abstract: The development of highly selective, ATP-competitive kinase inhibitors relies heavily on the identification of privileged heterocyclic scaffolds capable of precise hinge-region engagement. This whitepaper provi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The development of highly selective, ATP-competitive kinase inhibitors relies heavily on the identification of privileged heterocyclic scaffolds capable of precise hinge-region engagement. This whitepaper provides an in-depth technical analysis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS: 1823291-50-4), a specialized 4-azaindoline building block. By dissecting its structural thermodynamics, hinge-binding dynamics, and synthetic utility, this guide serves as a foundational resource for medicinal chemists targeting complex kinase profiles, including Fibroblast Growth Factor Receptors (FGFR) and Protein Kinase D (PKD).

Structural and Mechanistic Rationale

The majority of small-molecule kinase inhibitors are designed as ATP competitors that interact directly with the highly conserved hinge region of the kinase catalytic domain[1]. While the indole and classical 7-azaindole cores have been extensively utilized (e.g., in the BRAF inhibitor vemurafenib)[2], the pyrrolo[3,2-b]pyridine (4-azaindole) scaffold offers unique electrostatic and steric properties that can be leveraged to overcome gatekeeper mutations and improve kinome selectivity[3].

The specific derivative, 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, introduces three critical structural advantages:

  • Bidentate Hinge Engagement: The pyridine nitrogen (N4) acts as a potent hydrogen bond acceptor, while the pyrrole/indoline nitrogen (N1) serves as a hydrogen bond donor. This bidentate motif perfectly mimics the N1 and N6 interactions of the adenine ring in ATP, anchoring the scaffold firmly to the backbone amides of the kinase hinge region[4].

  • Fsp³ Enhancement via the 2,3-Dihydro Motif: Unlike fully aromatic azaindoles, the 2,3-dihydro (indoline-like) saturation introduces sp³-hybridized carbons. This subtle ring puckering alters the exit vector of substituents at the C2/C3 positions, allowing for deeper penetration into the ribose-binding pocket while simultaneously improving the molecule's overall solubility and metabolic stability.

  • Steric Steering via the 7-Methyl Group: The methyl group at the C7 position provides a critical steric block. Depending on the target kinase, this moiety can either interact favorably with the hydrophobic gatekeeper residue or restrict the conformational rotation of the core, effectively locking the molecule into its bioactive conformation to reduce entropic penalties upon binding.

G Hinge Kinase Hinge Region (e.g., Cys552 / Ala564) Core Pyrrolo[3,2-b]pyridine (Bidentate Binder) Core->Hinge H-Bond Donor (NH) H-Bond Acceptor (N) Methyl 7-Methyl Group (Steric/Gatekeeper Interaction) Methyl->Core Substituent Dihydro 2,3-Dihydro Motif (Fsp3 Enhancement) Dihydro->Core Structural Rigidification

Fig 1: Pharmacophore mapping of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine in kinase binding.

Target Applications: FGFR4 and PKD1 Inhibition

The pyrrolo[3,2-b]pyridine core has demonstrated exceptional promise in targeting kinases that are notoriously difficult to drug selectively.

FGFR4 and Hepatocellular Carcinoma (HCC)

The FGF19-FGFR4 signaling axis is a major oncogenic driver in a subset of hepatocellular carcinomas[5]. Recent medicinal chemistry campaigns have utilized the pyrrolo[3,2-b]pyridine scaffold to develop reversible-covalent inhibitors targeting both wild-type FGFR4 and acquired resistance gatekeeper mutations (e.g., FGFR4 V550L/M)[6]. The scaffold's geometry allows for the precise positioning of an electrophilic warhead (such as a 5-formyl group) to engage a poorly conserved cysteine residue (Cys552) within the middle-hinge region[7].

Protein Kinase D (PKD1)

In targeted library screens, the 1H-pyrrolo[3,2-b]pyridine scaffold emerged as a highly selective pan-PKD inhibitor[8]. X-ray crystallography and docking studies reveal that the pyridine nitrogen forms a critical hydrogen bond with the charged side chain of Lys612, while the core forms hydrogen bonds with the backbone of Leu662 and Gly664 in the hinge region[9].

Quantitative Efficacy Data

The following table summarizes the inhibitory potency of advanced pyrrolo[3,2-b]pyridine derivatives against key kinase targets, demonstrating the scaffold's capacity to achieve single-digit nanomolar potency.

Compound Class / DerivativeTarget KinaseCellular TargetIC₅₀ (Biochemical)IC₅₀ (Cellular)Reference
5-Formyl-pyrrolo[3,2-b]pyridine (10a)FGFR4 (Wild-Type)Ba/F3 Cells10 nM14.3 μM[5]
5-Formyl-pyrrolo[3,2-b]pyridine (10z)FGFR4 (Wild-Type)Hep3B HCC Cells< 10 nM37 nM[6]
5-Formyl-pyrrolo[3,2-b]pyridine (10z)FGFR4 (V550L Mutant)Ba/F3 CellsSingle-digit nM< 100 nM[10]
4-Azaindole derivative (139)PKD1Prostate Cancer CellsLow double-digit nMN/A[8]

Synthetic Integration: Experimental Protocols

To utilize 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine as a building block, researchers typically exploit the nucleophilicity of the secondary indoline amine (N1) or perform electrophilic aromatic substitution on the core. Below is a self-validating protocol for the Buchwald-Hartwig cross-coupling of this scaffold to an aryl halide, a fundamental step in extending the molecule toward the kinase solvent front.

Protocol 1: Palladium-Catalyzed N-Arylation of the Scaffold

Rationale: Buchwald-Hartwig amination is chosen over SNAr due to the reduced nucleophilicity of the dihydro-pyrrolo nitrogen compared to aliphatic amines. The use of a bulky, electron-rich phosphine ligand (e.g., BrettPhos) promotes reductive elimination and prevents the competitive binding of the pyridine nitrogen to the palladium center.

Reagents:

  • 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 equiv)

  • Aryl bromide/chloride (1.2 equiv)

  • Pd₂(dba)₃ (0.05 equiv)

  • BrettPhos ligand (0.1 equiv)

  • Sodium tert-butoxide (NaOtBu) (2.0 equiv)

  • Anhydrous Toluene

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: Flame-dry a Schlenk flask under a vacuum and backfill with ultra-high purity Argon. Causality: Palladium(0) catalysts are highly sensitive to oxygen; strict anhydrous and anaerobic conditions are required to prevent catalyst deactivation.

  • Reagent Loading: Add the scaffold, aryl halide, Pd₂(dba)₃, BrettPhos, and NaOtBu to the flask.

  • Solvent Degassing: Add anhydrous toluene. Degas the mixture via three freeze-pump-thaw cycles. Causality: Removing dissolved oxygen ensures a high catalytic turnover number (TON) and prevents oxidative degradation of the BrettPhos ligand.

  • Reaction Execution: Heat the mixture to 100°C in an oil bath for 12 hours under vigorous magnetic stirring. Monitor the reaction progression via LC-MS.

  • Quenching and Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Wash the organic layer with saturated aqueous NaHCO₃ and brine.

  • Purification: Dry the organic phase over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Biological Evaluation: Kinase Assay Methodology

Once the scaffold has been functionalized into a final inhibitor candidate, its potency must be validated biochemically. The Z'-LYTE FRET-based kinase assay is the gold standard for evaluating ATP-competitive inhibitors[5].

Protocol 2: Z'-LYTE FRET Kinase Assay for FGFR4

Rationale: The Z'-LYTE assay relies on a fluorescence resonance energy transfer (FRET) peptide substrate. It provides a highly sensitive, ratiometric readout that mitigates compound auto-fluorescence interference, ensuring trustworthy IC₅₀ calculations.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume black microplate using an acoustic liquid handler (e.g., Echo 550). Causality: Acoustic dispensing prevents cross-contamination and ensures precise nanomolar dosing.

  • Kinase Reaction Assembly: Add 5 μL of a Kinase/Peptide mixture (recombinant FGFR4 kinase domain + Z'-LYTE Tyr 04 Peptide) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35) to the assay wells.

  • ATP Initiation: Incubate for 15 minutes at room temperature to allow for inhibitor binding. Initiate the reaction by adding 5 μL of ATP solution (at the predetermined Kₘ for FGFR4). Causality: Pre-incubation is critical for detecting slow-binding or reversible-covalent inhibitors[6].

  • Development: After 1 hour of incubation, add 5 μL of Development Reagent (site-specific protease). Incubate for 1 hour. Causality: The protease cleaves only the unphosphorylated peptide, separating the coumarin donor from the fluorescein acceptor, thereby disrupting FRET.

  • Detection: Read the plate on a fluorescence microplate reader (Excitation: 400 nm; Emission: 445 nm and 520 nm). Calculate the Emission Ratio (445 nm / 520 nm) and determine the IC₅₀ using a 4-parameter logistic curve fit.

Workflow Syn 1. Scaffold Functionalization (Buchwald-Hartwig / SNAr) Bio 2. Biochemical Profiling (Z'-LYTE Kinase Assay) Syn->Bio Cell 3. Cellular Assays (Ba/F3 Proliferation) Bio->Cell Xray 4. Structural Validation (X-Ray Crystallography) Cell->Xray

Fig 2: Preclinical development workflow for pyrrolo[3,2-b]pyridine-derived kinase inhibitors.

Conclusion

The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold represents a highly versatile and structurally privileged foundation for next-generation kinase inhibitors. By combining the proven bidentate hinge-binding capability of the azaindole core with the enhanced Fsp³ character of the dihydro motif and the steric guidance of the 7-methyl group, medicinal chemists can design molecules that achieve exceptional potency and selectivity against challenging targets like FGFR4 and PKD1. Strict adherence to rigorous synthetic and biochemical protocols ensures that the therapeutic potential of this building block is fully realized in preclinical drug development.

References

  • Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2-b]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. acs.org.[Link]

  • Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2- b]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors - PubMed. nih.gov.[Link]

  • Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2- b ]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors - ResearchGate. researchgate.net.[Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - PubMed. nih.gov.[Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - J-Stage. jst.go.jp.[Link]

  • A Targeted Library Screen Reveals a New Inhibitor Scaffold for Protein Kinase D. plos.org.[Link]

  • A Targeted Library Screen Reveals a New Inhibitor Scaffold for Protein Kinase D - Semantic Scholar. semanticscholar.org.[Link]

  • Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2- b ]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors - ResearchGate. researchgate.net.[Link]

Sources

Exploratory

Foreword: The Strategic Importance of the 5-Azaindoline Scaffold

An In-Depth Technical Guide to the Electronic Properties and Reactivity of 7-Methyl-5-Azaindoline In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Electronic Properties and Reactivity of 7-Methyl-5-Azaindoline

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures"—cores that are capable of binding to a variety of biological targets with high affinity. The azaindole family, and by extension its reduced form, azaindoline, represents one such class of privileged scaffolds.[1][2][3] As bioisosteres of the naturally occurring indole nucleus, azaindoles and azaindolines offer a strategic advantage in drug design. The introduction of a nitrogen atom into the benzene portion of the indole ring system significantly modulates the electronic properties, which in turn can enhance solubility, improve metabolic stability, and create novel intellectual property.[2][4]

This guide focuses specifically on 7-methyl-5-azaindoline , a derivative whose strategic methylation provides an additional vector for synthetic diversification and modulation of physicochemical properties. We will delve into the core electronic characteristics that govern its behavior and explore its reactivity landscape. This document is intended for researchers, scientists, and drug development professionals, providing not only a theoretical understanding but also actionable, field-proven insights into harnessing the potential of this valuable heterocyclic system.

Part 1: Core Electronic Architecture

The reactivity of any molecule is a direct consequence of its electronic structure. For 7-methyl-5-azaindoline, the interplay between the electron-rich pyrroline ring and the electron-deficient pyridine ring creates a unique and synthetically versatile profile.

Molecular Orbital Analysis and Electron Distribution

The defining feature of the 5-azaindoline system is the pyridine nitrogen at the 5-position. This nitrogen atom is sp² hybridized and acts as an electron sink, withdrawing electron density from the fused aromatic ring.[5] This has several key consequences:

  • Polarization: The pyridine ring is significantly polarized, with a region of lower electron density around the nitrogen atom. This deactivates the pyridine portion of the bicyclic system towards electrophilic attack but makes it susceptible to nucleophilic addition or substitution, particularly if a suitable leaving group is present.

  • Pyrroline Ring Influence: The saturated pyrroline ring, containing an sp³ hybridized nitrogen (N-1), acts as an electron-donating group through inductive effects. The lone pair on this nitrogen is a key center of nucleophilicity.

  • Methyl Group Effect: The 7-methyl group is a weak electron-donating group, which can slightly influence the electron density of the adjacent ring positions.

Computational studies on analogous azaindole systems using Density Functional Theory (DFT) provide insight into the molecular orbitals.[6] The Highest Occupied Molecular Orbital (HOMO) is typically localized over the electron-rich pyrrole/pyrroline portion, indicating that this is the primary site for electrophilic attack. Conversely, the Lowest Unoccupied Molecular Orbital (LUMO) is often centered on the electron-deficient pyridine ring, marking it as the site for nucleophilic attack.

Spectroscopic Signature

The electronic environment of 7-methyl-5-azaindoline gives rise to a distinct spectroscopic fingerprint. While specific data for this exact molecule requires direct experimental measurement, data from closely related 7-azaindole and substituted indoline derivatives allow for reliable predictions.

¹H and ¹³C NMR Spectroscopy: The proton and carbon environments are heavily influenced by the two nitrogen atoms and the methyl substituent.

PositionPredicted ¹H Chemical Shift (ppm)Predicted ¹³C Chemical Shift (ppm)Key Influences
N1-HBroad singlet, ~4.0-5.0-Pyrroline nitrogen proton, exchangeable.
C2-H₂Multiplet, ~3.0-3.5~45-50Adjacent to N1.
C3-H₂Multiplet, ~3.3-3.8~28-33Aliphatic CH₂.
C4-HDoublet, ~6.5-6.8~115-120Aromatic proton adjacent to the fusion.
C6-HSinglet or narrow doublet, ~7.8-8.1~145-150Aromatic proton adjacent to pyridine N.
C7-CH₃Singlet, ~2.3-2.5~17-20Methyl group on the aromatic ring.

Note: Predicted values are estimates based on analogous structures. Actual values may vary depending on solvent and experimental conditions.

Infrared (IR) Spectroscopy: Key vibrational modes are expected to include:

  • N-H Stretch: A medium to sharp peak around 3300-3400 cm⁻¹, characteristic of the secondary amine in the pyrroline ring.

  • C-H Aromatic Stretch: Peaks just above 3000 cm⁻¹.

  • C-H Aliphatic Stretch: Peaks just below 3000 cm⁻¹.

  • C=C and C=N Aromatic Ring Stretches: A series of peaks in the 1600-1450 cm⁻¹ region.

Part 2: The Reactivity Landscape: A Synthetic Chemist's Perspective

The electronic duality of 7-methyl-5-azaindoline—possessing both a nucleophilic nitrogen center and an aromatic ring system amenable to modern cross-coupling chemistry—makes it a highly versatile building block.

Reactions at the Nitrogen Centers
  • N-1 (Pyrroline Nitrogen): This nitrogen is the primary center of nucleophilicity. It readily undergoes a variety of standard transformations, including:

    • N-Alkylation and N-Arylation: Can be achieved under standard conditions using alkyl halides or through metal-catalyzed processes like the Buchwald-Hartwig amination.

    • N-Acylation: Reacts readily with acyl chlorides or anhydrides in the presence of a base to form the corresponding amides.

    • Directed Metalation: The N-H proton can be removed with a strong base (e.g., n-BuLi, LDA) to generate a lithiated species, which can then be quenched with various electrophiles.

  • N-5 (Pyridine Nitrogen): This nitrogen is basic (pKa of 5-azaindole is comparable to 2-aminopyridine) and serves as a site for:[7]

    • Protonation: Readily forms salts with acids, a property often used for purification or to improve aqueous solubility.

    • Quaternization: Can be alkylated with reactive electrophiles like methyl iodide, though this is generally less facile than N-1 alkylation.

    • Coordination: The lone pair can coordinate to metal centers, which can influence reactivity or be exploited in the design of metal-binding ligands or catalysts.

Functionalization of the Aromatic Core

Direct electrophilic aromatic substitution (SEAr) on the 5-azaindoline core is challenging due to the deactivating effect of the pyridine nitrogen.[5][8] Therefore, the most robust and widely used strategy for functionalizing the aromatic ring is through metal-catalyzed cross-coupling reactions . This requires the initial synthesis of a halogenated precursor, typically a bromo- or iodo-substituted 7-methyl-5-azaindoline.

Key Cross-Coupling Methodologies:

  • Suzuki-Miyaura Coupling: Reaction of a halo-azaindoline with a boronic acid or ester in the presence of a palladium catalyst and a base is a highly effective method for forming C-C bonds. This is arguably the most common method for introducing aryl or heteroaryl substituents.

  • Heck and Sonogashira Couplings: These palladium-catalyzed reactions allow for the introduction of alkenyl and alkynyl groups, respectively, providing access to a wide range of functionalized derivatives.[5][9]

  • Buchwald-Hartwig Amination: This powerful reaction enables the formation of C-N bonds by coupling a halo-azaindoline with a primary or secondary amine, providing direct access to amino-substituted analogs.

The choice of catalyst, ligand, base, and solvent is critical for achieving high yields in these reactions and must be optimized for the specific substrates being coupled.

Workflow for Aromatic Functionalization

The following diagram illustrates a typical workflow for diversifying the 7-methyl-5-azaindoline core, starting from a halogenated intermediate.

G cluster_0 Starting Material cluster_1 Cross-Coupling Reactions (Pd-Catalyzed) cluster_2 Functionalized Products start Bromo-7-methyl-5-azaindoline suzuki Suzuki Coupling (Ar-B(OH)₂) start->suzuki [Pd(PPh₃)₄], Base sonogashira Sonogashira Coupling (Alkynes) start->sonogashira PdCl₂(PPh₃)₂, CuI buchwald Buchwald-Hartwig (Amines) start->buchwald Pd₂(dba)₃, Ligand prod1 Aryl-Substituted Derivative suzuki->prod1 prod2 Alkynyl-Substituted Derivative sonogashira->prod2 prod3 Amino-Substituted Derivative buchwald->prod3

Caption: General workflow for palladium-catalyzed functionalization.

Part 3: Synthesis and Experimental Protocols

A robust and scalable synthesis is paramount for the application of any chemical building block in drug discovery.

Representative Synthesis of the Core

The synthesis of azaindolines often begins with appropriately substituted pyridines. A common approach involves the construction of the pyrrole or pyrroline ring onto the pyridine scaffold. While the exact synthesis of 7-methyl-5-azaindoline may vary, a plausible route could involve the reduction of a corresponding 7-methyl-5-azaindole, which itself can be synthesized via methods like the Bartoli or Fischer indole synthesis adapted for pyridine precursors.[2]

Protocol: Suzuki-Miyaura Coupling of 6-Bromo-7-methyl-5-azaindoline

This protocol provides a self-validating system for the C-C bond formation on the azaindoline core. The causality behind each step is explained to ensure reproducibility and understanding.

Objective: To synthesize 6-(4-methoxyphenyl)-7-methyl-5-azaindoline.

Materials:

  • 6-Bromo-7-methyl-5-azaindoline (1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

  • Potassium Carbonate (K₂CO₃), anhydrous (3.0 equiv)

  • 1,4-Dioxane (Anhydrous)

  • Water (Degassed)

Experimental Workflow Diagram:

G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification A 1. Combine solids: - Bromo-azaindoline - Boronic acid - K₂CO₃ - Pd(PPh₃)₄ B 2. Place in flask, establish N₂ atmosphere A->B C 3. Add degassed dioxane/water (4:1) B->C D 4. Heat to 90-100 °C with vigorous stirring C->D E 5. Monitor by TLC/LC-MS (typically 4-12 h) D->E F 6. Cool, dilute with EtOAc, wash with water & brine E->F G 7. Dry organic layer (Na₂SO₄), filter, concentrate F->G H 8. Purify by column chromatography G->H

Caption: Step-by-step experimental workflow for Suzuki coupling.

Step-by-Step Procedure:

  • Inert Atmosphere is Critical: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 6-bromo-7-methyl-5-azaindoline, 4-methoxyphenylboronic acid, and anhydrous potassium carbonate.

    • Causality: Palladium(0) catalysts are oxygen-sensitive and can be deactivated through oxidation. An inert nitrogen or argon atmosphere is essential to protect the catalyst and ensure catalytic turnover.

  • Catalyst Addition: Add the tetrakis(triphenylphosphine)palladium(0) catalyst to the flask.

    • Causality: This is the active catalyst that drives the cross-coupling cycle through oxidative addition, transmetalation, and reductive elimination.

  • Solvent System: Evacuate and backfill the flask with nitrogen three times. Add the degassed solvent system of 1,4-dioxane and water (typically a 4:1 to 5:1 ratio).

    • Causality: The mixed solvent system is crucial. Dioxane solubilizes the organic components, while water is necessary to dissolve the inorganic base (K₂CO₃) and facilitate the transmetalation step of the catalytic cycle. Degassing removes dissolved oxygen.

  • Heating and Monitoring: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromo-azaindoline is consumed.

    • Causality: Elevated temperature is required to overcome the activation energy for the oxidative addition step and drive the reaction to completion in a reasonable timeframe.

  • Aqueous Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and saturated sodium chloride solution (brine).

    • Causality: This procedure removes the inorganic base, boronic acid byproducts, and residual solvent (dioxane).

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the pure product.

    • Causality: Chromatography separates the desired product from unreacted starting materials, catalyst residues, and other organic side products.

Conclusion and Future Outlook

7-Methyl-5-azaindoline is a potent and versatile scaffold for modern drug discovery. Its unique electronic properties, characterized by a nucleophilic pyrroline nitrogen and an aromatic ring system primed for metal-catalyzed functionalization, provide chemists with multiple handles for molecular elaboration. Understanding the fundamental principles of its reactivity allows for the rational design of synthetic routes to novel and diverse chemical matter. As the demand for new therapeutics continues to grow, the strategic application of privileged structures like 7-methyl-5-azaindoline will undoubtedly play a crucial role in the development of the next generation of medicines.

References

  • A. de la Cruz, I. El-Sawy, E. B. Souto, and A. M. M. G. Vilar, "Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization," Molecules, vol. 23, no. 10, p. 2673, Oct. 2018. [Online]. Available: [Link][5][9]

  • P. Wipf, "The Heterocyclic Chemistry of Azaindoles," Chem 2320 Lecture Notes, Sep. 2007. [Online]. Available: [Link][5][7]

  • L. Wang et al., "Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes," Org. Lett., vol. 24, no. 9, pp. 1774–1778, Mar. 2022. [Online]. Available: [Link][4]

  • F. M. T. Al-Abdullah, "Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles," Computation, vol. 9, no. 4, p. 41, Mar. 2021. [Online]. Available: [Link][6]

  • C. Lenci and A. Trabocchi, "The Azaindole Framework in the Design of Kinase Inhibitors," Molecules, vol. 19, no. 12, pp. 20495–20539, Nov. 2014. [Online]. Available: [Link][3]

  • J.-Y. Merour and B. Joseph, "Synthesis and Reactivity of 7-Azaindoles (1H-pyrrolo[2,3-b]pyridines)," Current Organic Chemistry, vol. 5, no. 5, pp. 471–506, May 2001. [Online]. Available: [Link]

  • M. Westermaier and H. Mayr, "Electrophilic Substitutions of Indoles and Pyrroles: Kinetics and Synthetic Applications," Dissertation, LMU München, 2007. [Online]. Available: [Link][10]

  • R. W. Daisley and J. R. Hanbali, "Synthesis of 5-Methyl and 7-Methyl-4-Azaindol-2(3h)-ones," Synthetic Communications, vol. 5, no. 1, pp. 53-57, 1975. [Online]. Available: [Link]

  • S. Lakhdar et al., "Nucleophilic Reactivities of Indoles," J. Org. Chem., vol. 71, no. 24, pp. 9088–9095, Nov. 2006. [Online]. Available: [Link]

  • J. A. Joule and K. Mills, Heterocyclic Chemistry, 5th ed. Wiley-Blackwell, 2010. [Online]. Available: [Link][8]

Sources

Foundational

An In-Depth Technical Guide to Predicting the Metabolic Stability of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Foreword: The Imperative of Metabolic Stability in Modern Drug Discovery In the intricate journey of drug discovery and development, the metabolic fate of a new chemical entity (NCE) is a critical determinant of its ther...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Imperative of Metabolic Stability in Modern Drug Discovery

In the intricate journey of drug discovery and development, the metabolic fate of a new chemical entity (NCE) is a critical determinant of its therapeutic success. Metabolic stability, the susceptibility of a compound to biotransformation, profoundly influences its pharmacokinetic profile, including its half-life, bioavailability, and potential for drug-drug interactions.[1] Early and accurate assessment of metabolic stability allows for the timely optimization of lead compounds, mitigating the risk of costly late-stage failures.[2] This guide provides a comprehensive framework for predicting the metabolic stability of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, a heterocyclic scaffold of interest in medicinal chemistry.[3] We will delve into the theoretical underpinnings, practical experimental designs, and data interpretation strategies essential for a robust evaluation.

Compound Profile: 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Structure:

Chemical Formula: C8H10N2

Key Structural Features:

  • Pyrrolopyridine Core: A bicyclic heterocyclic system containing both a pyrrole and a pyridine ring. This scaffold is present in numerous biologically active molecules.[3]

  • Saturated Pyrrole Ring: The 2,3-dihydro-1H-pyrrolo moiety introduces a non-aromatic component.

  • Methyl Substitution: A methyl group is present on the pyrrole nitrogen (N7).

  • Pyridine Nitrogen: The pyridine nitrogen introduces a potential site for metabolism and influences the overall electronic properties of the molecule.

Predicting Metabolic Liabilities: A Mechanistic Approach

The metabolic landscape of a molecule is primarily dictated by the action of drug-metabolizing enzymes, predominantly the Cytochrome P450 (CYP) superfamily for Phase I reactions and various transferases for Phase II conjugation.[4][5] For 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, several metabolic pathways can be hypothesized based on its structure and the known metabolism of related N-heterocycles.[6]

Potential Phase I Metabolic Pathways:

  • Oxidation of the Pyrrolidine Ring: The saturated pyrrolidine ring is susceptible to oxidation at the carbon atoms adjacent to the nitrogen.[2]

  • Aromatic Hydroxylation: The pyridine ring can undergo hydroxylation, a common metabolic route for aromatic systems.[6]

  • N-dealkylation: The methyl group on the pyrrole nitrogen is a potential site for oxidative N-demethylation.

  • Oxidation of the Pyridine Ring: The pyridine ring itself can be oxidized.[7]

Potential Phase II Metabolic Pathways:

  • Glucuronidation: If hydroxylated metabolites are formed in Phase I, they can undergo conjugation with glucuronic acid.[6]

  • Sulfation: Hydroxylated metabolites can also be sulfated.

The interplay of these potential pathways will determine the overall metabolic clearance of the compound.

Experimental Design for In Vitro Metabolic Stability Assessment

To empirically determine the metabolic stability, a tiered in vitro approach is recommended, starting with subcellular fractions and progressing to intact cellular systems. This strategy allows for a comprehensive understanding of both Phase I and Phase II metabolism.[8][9]

Tier 1: Human Liver Microsomes (HLM) Stability Assay

This assay is a cost-effective, high-throughput method to assess Phase I metabolic stability, primarily mediated by CYP enzymes.[10][11]

Principle: The test compound is incubated with HLMs, which are vesicles of the endoplasmic reticulum containing a high concentration of CYP enzymes.[12] The disappearance of the parent compound over time is monitored to determine its intrinsic clearance.[13]

Tier 2: Cryopreserved Human Hepatocytes Stability Assay

Hepatocytes represent the "gold standard" for in vitro metabolism studies as they contain a full complement of both Phase I and Phase II drug-metabolizing enzymes and cofactors in a cellular environment.[14][15]

Principle: The test compound is incubated with a suspension of cryopreserved human hepatocytes. This assay provides a more holistic view of metabolic clearance, encompassing uptake, metabolism, and the interplay between different enzyme systems.[16]

Detailed Experimental Protocols

A self-validating system is crucial for trustworthy results. This involves the inclusion of appropriate positive and negative controls.

Human Liver Microsome (HLM) Stability Assay Protocol

Materials:

  • 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Test Compound)

  • Pooled Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[12]

  • Phosphate Buffer (pH 7.4)

  • Positive Control Compounds (e.g., Verapamil - high clearance, Diazepam - low clearance)[9]

  • Internal Standard (IS) for LC-MS/MS analysis

  • Acetonitrile (ACN) for reaction quenching

Step-by-Step Protocol:

  • Preparation of Reagents:

    • Prepare a stock solution of the test compound and positive controls in a suitable organic solvent (e.g., DMSO).

    • Prepare the NADPH regenerating system in phosphate buffer.

    • Thaw the pooled HLMs on ice.

  • Incubation:

    • In a 96-well plate, add the test compound or positive control to pre-warmed phosphate buffer.

    • Add the HLM suspension to each well to achieve a final protein concentration of 0.5 mg/mL.[9]

    • Pre-incubate the plate at 37°C for 5 minutes.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding cold acetonitrile containing the internal standard.[9]

  • Sample Processing:

    • Centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

Negative Controls:

  • Incubations without NADPH to assess non-CYP mediated degradation.

  • Incubations with heat-inactivated microsomes to control for non-enzymatic degradation.[9]

Cryopreserved Human Hepatocyte Stability Assay Protocol

Materials:

  • 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Test Compound)

  • Cryopreserved Human Hepatocytes

  • Hepatocyte Incubation Medium (e.g., Williams' Medium E)

  • Positive Control Compounds (e.g., Testosterone - Phase I, 7-Hydroxycoumarin - Phase II)

  • Internal Standard (IS) for LC-MS/MS analysis

  • Acetonitrile (ACN) for cell lysis and reaction quenching

Step-by-Step Protocol:

  • Hepatocyte Preparation:

    • Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath.

    • Transfer the cells to pre-warmed incubation medium.

    • Determine cell viability and concentration using a method like trypan blue exclusion.

  • Incubation:

    • In a suspension culture plate, add the test compound or positive control to pre-warmed incubation medium.

    • Add the hepatocyte suspension to achieve a final cell density of 0.5 x 10^6 viable cells/mL.[16]

    • Incubate the plate at 37°C with gentle shaking.

    • At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots of the cell suspension.[16]

    • Immediately quench the reaction by adding the cell suspension to cold acetonitrile containing the internal standard.

  • Sample Processing:

    • Vortex the samples to ensure complete cell lysis.

    • Centrifuge to pellet cell debris.

    • Transfer the supernatant for LC-MS/MS analysis.

Bioanalytical Method: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical technique of choice for quantifying the disappearance of the parent compound due to its high sensitivity, selectivity, and speed.[17][18]

Method Parameters:

  • Chromatography: A reverse-phase C18 column is typically used for the separation of small molecules.

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides excellent quantitative performance.[15]

  • Ionization: Electrospray ionization (ESI) in positive mode is generally suitable for nitrogen-containing heterocyclic compounds.[19]

Data Analysis and Interpretation

The primary outputs of these assays are the in vitro half-life (t½) and the intrinsic clearance (Clint).[13]

Data Analysis Workflow:

  • Quantification: Determine the concentration of the test compound at each time point by comparing its peak area to that of the internal standard.

  • Depletion Profile: Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Half-Life (t½) Calculation: The slope of the linear regression of the depletion curve is the elimination rate constant (k). The half-life is calculated as: t½ = 0.693 / k

  • Intrinsic Clearance (Clint) Calculation:

    • For Microsomes (Clint,mic): Clint,mic (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg microsomal protein)[13]

    • For Hepatocytes (Clint,hep): Clint,hep (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / number of hepatocytes in millions)[14]

Data Presentation:

Table 1: Hypothetical Metabolic Stability Data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Assay SystemTest Compoundt½ (min)Clint
Human Liver Microsomes 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine 45 15.4 µL/min/mg
Verapamil (High Clearance Control)< 10> 69.3 µL/min/mg
Diazepam (Low Clearance Control)> 60< 11.6 µL/min/mg
Human Hepatocytes 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine 35 39.6 µL/min/10^6 cells
Testosterone (Phase I Control)2555.4 µL/min/10^6 cells
7-Hydroxycoumarin (Phase II Control)1592.4 µL/min/10^6 cells

Interpretation of Results:

The hypothetical data in Table 1 suggests that 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine exhibits moderate metabolic stability in both human liver microsomes and hepatocytes. The shorter half-life in hepatocytes compared to microsomes may indicate a contribution from Phase II metabolism or other cellular processes not captured in the microsomal assay.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for reproducibility and training.

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_sampling Sampling & Quenching cluster_analysis Analysis prep_compound Prepare Test Compound & Controls incubation_hlm HLM Incubation prep_compound->incubation_hlm incubation_hep Hepatocyte Incubation prep_compound->incubation_hep prep_hlm Prepare HLM & NADPH prep_hlm->incubation_hlm prep_hep Prepare Hepatocytes prep_hep->incubation_hep sampling_hlm Time-point Sampling (0-60 min) Quench with ACN + IS incubation_hlm->sampling_hlm sampling_hep Time-point Sampling (0-120 min) Quench with ACN + IS incubation_hep->sampling_hep centrifugation Centrifugation sampling_hlm->centrifugation sampling_hep->centrifugation lcms LC-MS/MS Analysis centrifugation->lcms data_analysis Data Analysis (t½, Clint) lcms->data_analysis G start Incubated Samples (HLM or Hepatocytes) lc_ms LC-MS Full Scan (High-Resolution MS) start->lc_ms data_processing Data Processing (Peak Picking, Alignment) lc_ms->data_processing metabolite_detection Metabolite Detection (Comparison to Control) data_processing->metabolite_detection ms_ms Tandem MS (MS/MS) for Fragmentation metabolite_detection->ms_ms structure_elucidation Structure Elucidation (Software & Manual Interpretation) ms_ms->structure_elucidation pathway_mapping Metabolic Pathway Mapping structure_elucidation->pathway_mapping

Caption: Workflow for metabolite identification.

By identifying the "soft spots" in the molecule, medicinal chemists can devise strategies to block or modify these sites to improve metabolic stability, a process known as metabolic drug design. [2]

Conclusion

Predicting the metabolic stability of a novel compound like 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is a multi-faceted process that integrates theoretical predictions with rigorous experimental evaluation. The in-depth guide presented here outlines a robust strategy, from initial hypothesis of metabolic pathways to detailed protocols for in vitro assays and data interpretation. By employing these methods, researchers can gain critical insights into the metabolic fate of their compounds, enabling data-driven decisions and accelerating the journey towards safer and more effective medicines.

References

  • A matched molecular pair analysis of in vitro human microsomal metabolic stability measurements for heterocyclic replacements of di-substituted benzene containing compounds – identification of those isosteres more likely to have beneficial effects. MedChemComm (RSC Publishing).
  • Metabolite identification and quantitation in LC-MS/MS-based metabolomics. PMC.
  • Metabolic Stability Assays. Merck Millipore.
  • Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec. Evotec.
  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Protocols.io.
  • Hepatocyte Stability Assay. Domainex.
  • Protocol for the Human Liver Microsome Stability Assay. ResearchGate.
  • Metabolic Stability Assays. Merck.
  • Protocol for the Rat Hepatocyte Stability Assay. ResearchGate.
  • Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry.
  • In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Thermo Fisher Scientific - US.
  • Mass Spectrometry analysis of Small molecules. SlideShare.
  • Effect of pyridine on the expression of cytochrome P450 isozymes in primary rat hepatocyte culture. PubMed.
  • Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica.
  • Human and Animal Liver Microsome Thawing and Incubation Protocol. Thermo Fisher Scientific.
  • Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. Evotec.
  • Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. PMC.
  • Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery.
  • Identifying metabolites with tandem mass spectrometry (LC-MS/MS). YouTube.
  • Software Tools and Approaches for Compound Identification of LC-MS/MS Data in Metabolomics. eScholarship.org.
  • Small molecule analysis using MS. Bioanalysis Zone.
  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services. Nuvisan.
  • Metabolic Stability Assay Services. BioIVT.
  • In vitro metabolic stability assays for the selected compounds. ResearchGate.
  • Identification of human liver cytochrome P450 enzymes involved in the metabolism of SCH 351125, a CCR5 antagonist. PubMed.
  • Metabolic Stability in Drug Development: 5 Assays. WuXi AppTec.
  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. PMC.
  • metabolic stability & determining intrinsic drug clearance. YouTube.
  • Cytochrome P450. Wikipedia.
  • Predicting pathways for old and new metabolites through clustering. arXiv.org.
  • Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. PMC.
  • Heterologous Metabolic Pathways: Strategies for Optimal Expression in Eukaryotic Hosts. National Center for Biotechnology Information.
  • The Role of CYP450 Enzymes in Drug Metabolism. Metabolon.
  • Leveraging heterogeneous network embedding for metabolic pathway prediction. ResearchGate.
  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. ResearchGate.
  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PMC.
  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI.
  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. MDPI.
  • Identification of novel pyrrolopyrimidine and pyrrolopyridine derivatives as potent ENPP1 inhibitors. PubMed.
  • Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis. Google Patents.
  • Recent advances of pyrrolopyridines derivatives: a patent and literature review. PubMed.
  • Discovery of 9-(6-aminopyridin-3-yl)-1-(3- (trifluoromethyl)phenyl)benzo[h]n[15][20]aphthyridin-2(1H)- one. MIT Open Access Articles. Available from:

  • Synthesis and Reactivity of 7-Azaindole (1H-Pyrrolo[2,3-b]pyridine). ResearchGate.
  • Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. University of Graz.
  • 7-Methyl-7H-pyrrolo[2,3-b]pyridine. PubChem.
  • Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Bentham Science.

Sources

Exploratory

A Technical Guide to the Role of the 7-Methyl Group in Pyrrolo[3,2-b]pyridine Binding Affinity

Abstract The pyrrolo[3,2-b]pyridine, or 7-azaindole, scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous inhibitors targeting a wide range of protein classes, particularly kinas...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The pyrrolo[3,2-b]pyridine, or 7-azaindole, scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous inhibitors targeting a wide range of protein classes, particularly kinases. The substitution pattern on this heterocyclic system is critical for modulating potency, selectivity, and pharmacokinetic properties. This technical guide provides an in-depth analysis of the specific role of a methyl group at the 7-position of the pyrrolo[3,2-b]pyridine ring. We will explore the mechanistic underpinnings of how this seemingly simple modification can profoundly influence binding affinity through steric, hydrophobic, and electronic effects. This document is intended for researchers, scientists, and drug development professionals seeking to rationalize structure-activity relationships (SAR) and design more effective therapeutic agents based on this versatile scaffold.

Introduction: The Pyrrolo[3,2-b]pyridine Scaffold

The pyrrolo[3,2-b]pyridine core is a bioisostere of purine and has demonstrated significant utility as a hinge-binding motif in many kinase inhibitors.[1][2] Its structure features a nitrogen atom at the 7-position which, along with the pyrrole nitrogen, can form critical hydrogen bond interactions with the hinge region of a kinase's ATP-binding pocket. The development of potent and selective inhibitors often relies on the strategic decoration of this core with various substituents.[3] This guide focuses specifically on the C7 position and the functional consequences of its methylation.

Diagram: The Pyrrolo[3,2-b]pyridine Core

The following diagram illustrates the core structure and highlights the critical 7-position, which is the focus of this guide.

Caption: Core structure of 7-methyl-1H-pyrrolo[3,2-b]pyridine.

Mechanistic Impact of the 7-Methyl Group on Binding Affinity

The introduction of a methyl group at the 7-position can influence ligand-protein interactions through several distinct, yet often synergistic, mechanisms. Understanding these contributions is paramount for rational drug design.

Steric and Conformational Effects

The methyl group is a small but sterically significant substituent. Its presence can:

  • Induce a Favorable Conformation: The methyl group can restrict the rotation of adjacent bonds, locking the ligand into a bioactive conformation that presents optimal interaction points to the target protein. This pre-organization can reduce the entropic penalty of binding.

  • Create Positive van der Waals Contacts: In a well-fitting binding pocket, the methyl group can engage in favorable van der Waals interactions with nonpolar residues, adding to the overall binding energy.

  • Introduce Steric Hindrance: Conversely, if the binding pocket is sterically constrained, the 7-methyl group can clash with protein residues, leading to a significant decrease in binding affinity. This effect can be exploited to achieve selectivity for a target with a larger pocket over a related off-target with a smaller one. Studies have shown that even subtle changes like the position of a methyl group can drastically alter binding modes and thermodynamic signatures.[4]

Hydrophobic and Solvation Effects

The methyl group is inherently hydrophobic. This property plays a crucial role in:

  • Hydrophobic Pocket Interactions: Many ATP-binding sites feature hydrophobic sub-pockets. The 7-methyl group can occupy these pockets, displacing ordered water molecules.

  • The Hydrophobic Effect: The release of these high-energy water molecules into the bulk solvent results in a favorable increase in entropy, which is a major thermodynamic driving force for ligand binding.

Electronic Modulation

As an electron-donating group, the methyl group can subtly alter the electronic properties of the pyrrolo[3,2-b]pyridine ring system. This can influence:

  • Hydrogen Bond Strength: By donating electron density into the aromatic system, the methyl group can modulate the acidity of the N1-H proton and the basicity of the N6 nitrogen, potentially affecting the strength of hydrogen bonds formed with the protein's hinge region.

  • Pi-Pi and Pi-Cation Interactions: The change in electron distribution can also influence pi-stacking or pi-cation interactions with aromatic or charged residues (e.g., Lysine, Arginine) in the binding site.[5]

Case Study: Pyrrolo[3,2-b]pyridines as FGFR4 Inhibitors

Fibroblast growth factor receptor 4 (FGFR4) is a key target in hepatocellular carcinoma. Structure-based design efforts have led to the development of potent inhibitors based on the 7-azaindole scaffold.[6] A comparative analysis of closely related analogs reveals the profound impact of the 7-methyl group.

CompoundR Group (at C7)FGFR4 IC₅₀ (nM)Rationale for Activity Change
Analog A H150The unsubstituted scaffold makes key hinge interactions but lacks optimal engagement with a nearby hydrophobic pocket.
Analog B CH₃8The 7-methyl group occupies a small hydrophobic pocket created by residues such as Val552 and Leu630, displacing a water molecule and forming favorable van der Waals contacts, significantly increasing potency.
Analog C Isopropyl95The larger isopropyl group introduces a steric clash with the same pocket, demonstrating that size and fit are critical. Affinity is reduced compared to the methyl analog.

Data is representative and compiled for illustrative purposes based on trends observed in medicinal chemistry literature.[6]

Experimental Validation and Methodologies

To rigorously determine the role of the 7-methyl group, a combination of biochemical, biophysical, and structural methods is required.

Protocol: In Vitro Kinase Binding Assay (TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust method to quantify ligand binding affinity.

Objective: To determine the equilibrium dissociation constant (KD) of a 7-methylated and a non-methylated pyrrolo[3,2-b]pyridine analog against a target kinase.

Materials:

  • Target Kinase (e.g., FGFR4), tagged with GST or His.

  • Europium-labeled anti-tag antibody (e.g., Anti-GST-Eu).

  • Allophycocyanin (APC)-labeled tracer ligand (a known binder).

  • Test Compounds (7-methyl and 7-H analogs, dissolved in DMSO).

  • Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • 384-well, low-volume, non-binding surface plates.

  • TR-FRET compatible plate reader.

Step-by-Step Methodology:

  • Compound Dilution: Prepare a serial dilution of the test compounds in DMSO, typically starting from 1 mM. Further dilute into assay buffer to create a 12-point concentration curve.

  • Reagent Preparation: Prepare a master mix of the kinase and the Eu-labeled antibody in assay buffer. Prepare a separate mix of the APC-labeled tracer.

  • Assay Plate Setup:

    • Add 2 µL of the diluted compound solutions to the assay wells.

    • Add 2 µL of DMSO to control wells (0% inhibition) and 2 µL of a high concentration of a known potent inhibitor (100% inhibition).

    • Add 4 µL of the kinase/antibody mix to all wells.

    • Incubate for 60 minutes at room temperature to allow for compound-kinase binding.

  • Tracer Addition: Add 4 µL of the APC-tracer mix to all wells.

  • Final Incubation: Incubate for another 60-120 minutes at room temperature, protected from light.

  • Data Acquisition: Read the plate on a TR-FRET reader, measuring the emission at 665 nm (APC) and 620 nm (Europium) after a 340 nm excitation.

  • Data Analysis: Calculate the 665/620 emission ratio. Plot the ratio against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value. The KD can then be calculated using the Cheng-Prusoff equation if the tracer's KD is known.

Diagram: TR-FRET Assay Workflow

TR_FRET_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A 1. Serial Dilution of Test Compounds B 2. Prepare Kinase/Ab and Tracer Mixes C 3. Add Compounds to 384-well Plate B->C D 4. Add Kinase/Ab Mix Incubate 60 min C->D E 5. Add APC-Tracer Incubate 90 min D->E F 6. Read Plate (665nm / 620nm) E->F G 7. Calculate IC50/KD F->G

Caption: Workflow for determining binding affinity via TR-FRET.

Protocol: X-ray Co-crystallography

This "gold standard" technique provides direct visualization of the ligand's binding mode, confirming the interactions hypothesized by SAR and modeling.[7]

Objective: To solve the crystal structure of a target protein in complex with the 7-methyl-pyrrolo[3,2-b]pyridine inhibitor.

Step-by-Step Methodology:

  • Protein Expression & Purification: Overexpress the protein (e.g., kinase domain) in a suitable system (e.g., E. coli, insect cells) and purify to >95% homogeneity using chromatography techniques (e.g., affinity, size exclusion).

  • Complex Formation: Incubate the purified protein with a 5- to 10-fold molar excess of the compound to ensure saturation of the binding site.[8]

  • Crystallization Screening: Use vapor diffusion (sitting or hanging drop) to screen a wide range of crystallization conditions (precipitants, pH, salts, additives) to find initial crystal hits.[9]

  • Crystal Optimization: Refine the initial hit conditions to grow single, well-diffracting crystals of at least 50-100 µm in size.

  • Crystal Soaking & Cryo-protection (Alternative to Co-crystallization):

    • Grow crystals of the apo-protein first.

    • Prepare a "soaking solution" containing the mother liquor, the compound, and a cryoprotectant (e.g., glycerol, ethylene glycol).[10]

    • Transfer the apo-crystal into the soaking solution for a defined period (minutes to hours) to allow the compound to diffuse in and bind.[9]

  • Data Collection: Flash-cool the crystal in liquid nitrogen and mount it on a goniometer at a synchrotron X-ray source. Collect a full diffraction dataset.[10]

  • Structure Solution & Refinement: Process the diffraction data to generate an electron density map. Solve the structure using molecular replacement (if a homologous structure exists) and build the protein-ligand model into the electron density map. Refine the model to achieve good agreement with the experimental data.

The resulting structure will unequivocally show the orientation of the 7-methyl group within the binding pocket and its specific interactions with surrounding amino acid residues.

Conclusion

The 7-methyl group on the pyrrolo[3,2-b]pyridine scaffold is a powerful modulator of binding affinity. While seemingly a minor modification, it exerts significant influence through a combination of steric, hydrophobic, and electronic effects. Its ability to probe and favorably interact with hydrophobic sub-pockets is a key strategy for enhancing potency. However, its utility is highly context-dependent, and steric constraints can also be leveraged to engineer selectivity. A comprehensive approach combining chemical synthesis of analog series, quantitative in vitro binding assays, and high-resolution structural biology is essential for fully elucidating its role and rationally designing next-generation inhibitors.

References

  • Molecular docking, synthesis, and biological evaluation of 7-azaindole-derivative (7AID) as novel anti-cancer agent and potent DDX3 inhibitor:-an in silico and in vitro approach. PubMed. Available at: [Link]

  • Molecular Docking and 3D-QSAR Studies on 7-azaindole Derivatives as Inhibitors of Trk A: A Strategic Design in Novel Anticancer Agents. ResearchGate. Available at: [Link]

  • Four Gold Standards for Measuring Ligand-Binding Affinity. FindLight. Available at: [Link]

  • Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent PARP Inhibitors. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals. Duke University. Available at: [Link]

  • Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. PMC. Available at: [Link]

  • Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Fluidic Analytics. Available at: [Link]

  • Binding Affinity. Malvern Panalytical. Available at: [Link]

  • Overview of methods to measure biochemical binding affinity. YouTube. Available at: [Link]

  • Discovery of Novel 7-Azaindole Derivatives as Selective Covalent Fibroblast Growth Factor Receptor 4 Inhibitors for the Treatment of Hepatocellular Carcinoma. ACS Publications. Available at: [Link]

  • Crystallization of Protein-Ligand Complexes. Hampton Research. Available at: [Link]

  • X-Ray Crystallography of Protein-Ligand Interactions. Springer Nature Experiments. Available at: [Link]

  • Methods for Identifying Ligand Binding Sites in Drug Discovery. Drug Hunter. Available at: [Link]

  • Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking. ResearchGate. Available at: [Link]

  • Guidelines for the successful generation of protein–ligand complex crystals. PMC. Available at: [Link]

  • Surprising Non-Additivity of Methyl Groups in Drug–Kinase Interaction. ACS Publications. Available at: [Link]

  • An Improved Synthesis of 7-Substituted Pyrrolo[3,2-d]pyrimidines. PubMed. Available at: [Link]

  • 7-Methyl-1H-pyrrolo(3,2-b)pyridine. PubChem. Available at: [Link]

  • Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma. PubMed. Available at: [Link]

  • Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis. Google Patents.
  • Identification of pyrrolo-pyridine derivatives as novel class of antibacterials. ResearchGate. Available at: [Link]

  • 7-Methyl-7H-pyrrolo[2,3-b]pyridine. PubChem. Available at: [Link]

  • Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI. Available at: [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. Available at: [Link]

  • The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. PMC. Available at: [Link]

  • Discovery of 7H-pyrrolo[2,3-d]pyridine derivatives as potent FAK inhibitors: Design, synthesis, biological evaluation and molecular docking study. PubMed. Available at: [Link]

  • Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. Available at: [Link]

  • Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKKα That Selectively Perturb Cellular Non-Canonical NF-κB Signalling. MDPI. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

synthesis protocols for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Application Note: Synthesis and Chemoselective Reduction Protocols for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Executive Summary The 4-azaindoline scaffold—specifically 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine—is a p...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis and Chemoselective Reduction Protocols for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Executive Summary

The 4-azaindoline scaffold—specifically 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine—is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors and antitubercular agents targeting the DprE1 enzyme. Synthesizing the 7-methylated derivative, 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS: 1823291-50-4) , presents unique synthetic challenges due to the electron-deficient nature of the pyridine ring, which resists standard electrophilic functionalization and complicates chemoselective reduction [1].

This application note details a highly reliable, self-validating protocol for the synthesis of this target. Rather than attempting a de novo cyclization of the saturated ring, the optimal strategy involves the construction of the aromatic 7-methyl-4-azaindole precursor, followed by a rigorously controlled, chemoselective hydride reduction of the C2–C3 bond.

Mechanistic Rationale & Causality

The conversion of 7-methyl-1H-pyrrolo[3,2-b]pyridine to its dihydro analog requires precise chemoselectivity to reduce the pyrrole ring without affecting the pyridine core. Standard catalytic hydrogenation (e.g., Pd/C, H₂) often leads to over-reduction or requires high-pressure systems that are difficult to scale.

To achieve absolute chemoselectivity, we employ Sodium Cyanoborohydride (NaBH₃CN) in Trifluoroacetic Acid (TFA) . The causality behind this specific reagent combination is twofold:

  • Electrophilic Activation via Protonation: The electron-withdrawing pyridine nitrogen inherently deactivates the pyrrole ring. By using neat TFA, the azaindole is reversibly protonated at the C3 position. This generates a highly electrophilic iminium intermediate, breaking the aromaticity of the pyrrole system and activating the C2 carbon for nucleophilic attack.

  • Hydride Stability: Unlike sodium borohydride (NaBH₄), which violently decomposes in strong acids, NaBH₃CN is remarkably stable in acidic media (down to pH ~3, and kinetically viable in TFA at low temperatures). It efficiently delivers a hydride to the activated C2 iminium carbon, yielding the saturated indoline system without reducing the highly stable pyridine ring[2].

Pathway Visualization

Mechanism A 7-Methyl-1H-pyrrolo[3,2-b]pyridine (Precursor) C C3-Protonated Iminium Intermediate (Activated Electrophile) A->C H+ Transfer B TFA (Trifluoroacetic Acid) Protonation B->C Acid Catalyst E 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Target Product) C->E Reduction D NaBH3CN Hydride Attack at C2 D->E H- Transfer

Mechanistic pathway for the chemoselective reduction of 7-methyl-4-azaindole to its indoline form.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, observable physical changes or rapid analytical checks are provided to confirm reaction trajectory.

Phase 1: Preparation of the Precursor

The starting material, 7-methyl-1H-pyrrolo[3,2-b]pyridine, can be synthesized via a modified Bartoli indole synthesis by reacting 2-bromo-4-methyl-3-nitropyridine with vinylmagnesium bromide, or sourced commercially [2]. Ensure the precursor is thoroughly dried, as residual moisture will prematurely quench the hydride source in the subsequent step.

Phase 2: Chemoselective Reduction Workflow

Reagents Required:

  • 7-Methyl-1H-pyrrolo[3,2-b]pyridine (1.0 eq)

  • Trifluoroacetic acid (TFA, neat, 10 volumes)

  • Sodium cyanoborohydride (NaBH₃CN, 3.0 eq)

Procedure:

  • System Initialization: Charge a flame-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet with 7-methyl-1H-pyrrolo[3,2-b]pyridine.

  • Acidic Activation: Cool the flask to 0 °C using an ice-water bath. Slowly add neat TFA (10 mL per gram of substrate).

    • Self-Validation Checkpoint: The solution will transition to a deep yellow or orange hue. This color change is the visual confirmation of the C3-protonated iminium species forming.

  • Hydride Addition: While maintaining the temperature at 0 °C, add NaBH₃CN in small portions over 30 minutes.

    • Self-Validation Checkpoint: Mild effervescence will occur (release of trace H₂ and HCN gases). Caution: This step must be performed in a highly efficient fume hood.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours.

  • Analytical Monitoring: Withdraw a 10 µL aliquot, quench in 1 mL of 1M NaOH, and extract with 1 mL Ethyl Acetate. Run LC-MS on the organic layer.

    • Self-Validation Checkpoint: The precursor mass ([M+H]⁺ = 133.1) must be completely replaced by the target indoline mass ([M+H]⁺ = 135.1).

  • Quench & Workup: Pour the reaction mixture over crushed ice. Slowly add 20% aqueous NaOH dropwise until the pH reaches 9.0–9.5.

    • Causality: Basification neutralizes the TFA and free-bases the newly formed secondary indoline amine, driving it into the organic phase during extraction.

  • Extraction & Purification: Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Eluent: DCM:MeOH 95:5) to afford the pure 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine [3]. Alternatively, the product can be precipitated as a hydrochloride salt by treating the organic extract with 2M HCl in diethyl ether [4].

Quantitative Data & Optimization

Table 1: Reagent Stoichiometry & Reaction Parameters

Reagent / ParameterRoleEquivalents / ValueNotes
7-Methyl-4-azaindole Substrate1.0 eqMust be anhydrous.
TFA Solvent / Activator10 VolActs as both solvent and electrophilic activator.
NaBH₃CN Hydride Source3.0 eqExcess required to compensate for acid-catalyzed degradation.
Temperature Kinetic Control0 °C to 25 °C0 °C during addition prevents thermal runaway.
Reaction Time Conversion2 - 4 HoursMonitor strictly via LC-MS to prevent dimer formation.
Expected Yield Efficiency75 - 85%Post-chromatography.

Table 2: Troubleshooting Matrix

Observation / IssueMechanistic CauseCorrective Action
Incomplete Conversion Insufficient hydride transfer or deactivated NaBH₃CN due to moisture.Add an additional 1.0 eq of NaBH₃CN at 0 °C. Ensure reagents are stored under argon.
Emulsion During Workup Formation of insoluble aluminum/boron salts or incomplete TFA neutralization.Filter the biphasic mixture through a pad of Celite before separation. Ensure pH > 9.
Product Degradation (Air) The secondary indoline amine is susceptible to rapid aerial oxidation back to the azaindole.Store the final purified product under an inert atmosphere (Argon) at -20 °C [3].

References

  • . Benchchem. 2.. ResearchGate.

  • . Fluorochem. 4.. Google Patents.

Application

Application Note: N1-Functionalization Strategies for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Executive Summary 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (commonly referred to as 7-methyl-7-azaindoline) is a privileged bicyclic pharmacophore widely utilized in medicinal chemistry as a bioisostere for indolin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (commonly referred to as 7-methyl-7-azaindoline) is a privileged bicyclic pharmacophore widely utilized in medicinal chemistry as a bioisostere for indolines and indoles[1]. Functionalization at the N1 position (the secondary amine of the pyrroline ring) is a critical gateway for generating diverse chemical libraries. This application note provides an authoritative, self-validating guide to the N1-alkylation, N1-acylation, and N1-arylation of this scaffold, detailing the mechanistic causality behind reagent selection and reaction conditions.

Mechanistic Insights: Tuning the Azaindoline Nitrogen

The reactivity of the N1 atom in 7-methyl-7-azaindoline is fundamentally distinct from standard aliphatic secondary amines or standard indolines. The fused pyridine ring exerts a strong electron-withdrawing inductive effect, significantly reducing the nucleophilicity of the N1 lone pair[2]. However, the presence of the 7-methyl group provides a subtle electron-donating (+I) effect that partially enriches the electron density of the system compared to the unsubstituted 7-azaindoline.

To overcome the inherent deactivation of the N1 position, synthetic strategies must be carefully tailored:

  • Acylation: While the neutral amine can attack highly electrophilic species like acid chlorides, the reaction requires a non-nucleophilic base (e.g., DIPEA or NaHCO₃) to scavenge HCl and drive the equilibrium forward[3].

  • Alkylation: The reduced nucleophilicity necessitates the pre-formation of a highly reactive sodium amide species. Strong bases like Sodium Hydride (NaH) are required to deprotonate the N1 position (pKa ~ 16–18) prior to the introduction of the alkyl halide[4].

  • Arylation: Uncatalyzed nucleophilic aromatic substitution (S_NAr) is generally ineffective. Palladium-catalyzed Buchwald-Hartwig cross-coupling is mandatory. The use of bulky, electron-rich biarylphosphine ligands (e.g., BrettPhos or Xantphos) is critical to facilitate the challenging reductive elimination step from the Pd(II) intermediate[2].

Workflow Visualization

G A 7-Methyl-7-azaindoline (N1-H Scaffold) B N1-Acylation (Amide Formation) A->B R-COCl, DIPEA DCM, 0-25°C C N1-Alkylation (Aliphatic Substitution) A->C R-X, NaH DMF, 0-25°C D N1-Arylation (Buchwald-Hartwig) A->D Ar-Br, Pd2(dba)3 BrettPhos, NaOtBu

Fig 1: Divergent N1-functionalization pathways of 7-Methyl-7-azaindoline.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected outcomes for the three primary functionalization pathways.

Functionalization TypeElectrophileCatalyst / LigandBaseSolventTemp (°C)Expected Yield (%)
N-Acylation Acid Chloride (R-COCl)NoneDIPEA (2.0 eq)DCM0 → 2585 – 95
N-Alkylation Alkyl Iodide (R-I)NoneNaH (1.5 eq)DMF0 → 2575 – 90
N-Arylation Aryl Bromide (Ar-Br)Pd₂(dba)₃ / BrettPhosNaOtBu (1.5 eq)Toluene10065 – 85

Self-Validating Experimental Protocols

Protocol A: N1-Acylation (Synthesis of 7-Azaindoline Amides)

This protocol utilizes mildly basic conditions to form stable amide derivatives, which are often used as directing groups in asymmetric catalysis[3].

Step-by-Step Methodology:

  • Preparation: In an oven-dried round-bottom flask under N₂ atmosphere, dissolve 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 mmol). Causality: DIPEA is sterically hindered and non-nucleophilic, preventing competitive acylation of the base while efficiently neutralizing the HCl byproduct.

  • Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add the desired acid chloride (1.2 mmol) dissolved in 1.0 mL DCM over 5 minutes.

  • Reaction & Self-Validation: Remove the ice bath and allow the reaction to warm to 25 °C.

    • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 1:1). The starting azaindoline is highly UV-active and stains strongly with Dragendorff's reagent. The product spot will typically have a higher R_f value due to the loss of the polar N-H bond. LC-MS should show a clean shift to the [M+H]⁺ of the amide.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: N1-Alkylation (S_N2 Substitution)

Due to the deactivated nature of the azaindoline nitrogen, strong deprotonation is required to force the S_N2 reaction with alkyl halides[4].

Step-by-Step Methodology:

  • Anion Generation: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 mmol) in anhydrous DMF (3.0 mL) at 0 °C under N₂.

  • Deprotonation: Slowly add a solution of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 mmol) in DMF (2.0 mL).

    • Self-Validation Check: Observe the reaction mixture. The evolution of hydrogen gas (bubbling) is a direct, visual confirmation that the deprotonation is occurring successfully. Wait 30 minutes until gas evolution ceases.

  • Alkylation: Add the alkyl halide (e.g., Alkyl Iodide, 1.2 mmol) dropwise. Causality: Iodides are preferred over bromides or chlorides due to their superior leaving group ability, which compensates for the steric hindrance of the bicyclic system.

  • Completion: Stir at room temperature for 2–4 hours. Quench carefully with cold water (10 mL) to destroy unreacted NaH. Extract with Ethyl Acetate (3 × 15 mL), wash extensively with water (to remove DMF) and brine, dry over MgSO₄, and purify.

Protocol C: N1-Arylation (Buchwald-Hartwig Cross-Coupling)

This protocol employs Pd-catalysis to couple the azaindoline with aryl bromides, overcoming the high activation energy barrier of uncatalyzed C-N bond formation[2].

Step-by-Step Methodology:

  • Reagent Assembly: In a Schlenk tube or a sealed vial, combine 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 mmol), Aryl Bromide (1.2 mmol), and Sodium tert-butoxide (NaOtBu, 1.5 mmol).

  • Catalyst Loading: Add Pd₂(dba)₃ (0.02 mmol, 2 mol%) and BrettPhos (0.04 mmol, 4 mol%). Causality: BrettPhos is specifically chosen because its bulky, electron-rich structure prevents the formation of inactive bis-amine palladium complexes and accelerates reductive elimination.

  • Degassing: Add anhydrous Toluene (5.0 mL). Purge the solution with Argon for 10 minutes.

  • Heating & Self-Validation: Seal the tube and heat to 100 °C.

    • Self-Validation Check: Upon reaching temperature, the initial dark purple/red color of the Pd₂(dba)₃ pre-catalyst should transition to a clear yellow, orange, or light brown solution. This color shift validates the reduction of Pd(II) to the catalytically active Pd(0)L_n species. If the solution turns black and precipitates, palladium black has formed, indicating catalyst death (likely due to oxygen contamination).

  • Workup: After 12 hours, cool to room temperature, dilute with EtOAc, filter through a short pad of Celite to remove Pd particulates, concentrate, and purify via column chromatography.

References

  • Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes. Organic Chemistry Frontiers. 5

  • Progress in Catalytic Asymmetric Reactions with 7-Azaindoline as the Directing Group. Molecules. 3

  • Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). ResearchGate. 4

  • Product Class 22: Azaindoles and Their Derivatives. Thieme-Connect. 2

Sources

Method

reductive cyclization methods to access 7-methyl-5-azaindoline

Application Note & Protocol Guide Topic: Reductive Cyclization Methods to Access 7-Methyl-5-Azaindoline For: Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 5-Azaindoline...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol Guide

Topic: Reductive Cyclization Methods to Access 7-Methyl-5-Azaindoline For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 5-Azaindoline Scaffold

The 5-azaindoline ring system, a bioisostere of the natural indole nucleus, represents a "privileged scaffold" in modern medicinal chemistry.[1] The strategic placement of a nitrogen atom in the benzene portion of the indole core can significantly modulate a molecule's physicochemical properties, including solubility, pKa, and metabolic stability, while offering a new vector for hydrogen bonding interactions.[2] These characteristics have made azaindoles, and their reduced indoline counterparts, highly sought-after cores in drug discovery, particularly in the design of kinase inhibitors.[1][3]

7-Methyl-5-azaindoline, the subject of this guide, is a valuable building block that combines the favorable properties of the 5-azaindole core with a methyl group that can provide beneficial steric interactions or serve as a metabolic blocking point. Accessing this scaffold efficiently and scalably is a critical challenge for synthetic and process chemists. This document provides a detailed overview and actionable protocols for the synthesis of 7-methyl-5-azaindoline via robust reductive cyclization strategies, a cornerstone transformation in heterocyclic chemistry.

Strategic Approach: Reductive Cyclization of a Nitropyridine Precursor

One of the most powerful and reliable strategies for constructing the fused pyrrolidine ring of an azaindoline is the intramolecular reductive cyclization of an ortho-substituted nitropyridine. This approach leverages the nitro group as a masked amine. The general transformation involves two key sequential steps occurring in a single pot:

  • Reduction of the Nitro Group: The nitro moiety is reduced to an amino group. This is typically achieved through catalytic hydrogenation, transfer hydrogenation, or classical chemical reduction.

  • Intramolecular Cyclization: The newly formed, nucleophilic aniline immediately undergoes an intramolecular condensation with an adjacent electrophilic side chain (e.g., an aldehyde, ketone, or a protected equivalent), forming the five-membered ring.

This tandem process is highly efficient as it rapidly builds molecular complexity from a readily accessible, planar aromatic precursor.

Reductive_Cyclization_Mechanism cluster_0 General Mechanism Start ortho-Substituted Nitropyridine Precursor Intermediate Pyridyl-Amine Intermediate (transient) Start->Intermediate [Reduction] e.g., H₂, Pd/C or Fe, AcOH Product 5-Azaindoline Product Intermediate->Product Intramolecular Cyclization

Caption: General mechanism of tandem reductive cyclization.

The success of this strategy hinges on the synthesis of a suitable nitropyridine precursor. For the target, 7-methyl-5-azaindoline, a logical precursor is 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine . This molecule contains all the necessary atoms: the pyridine core, the C7-methyl group, the C5-nitro group for cyclization, and a protected two-carbon side chain at C4 that will form the C2 and C3 atoms of the indoline ring. The acetal protecting group is ideal as it is stable to many reaction conditions but is readily hydrolyzed to the required aldehyde under the acidic conditions often employed in the final reductive cyclization step.

Experimental Protocols for the Synthesis of 7-Methyl-5-Azaindoline

The following protocols describe the final reductive cyclization step, starting from the key precursor, 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine.

Experimental_Workflow cluster_workflow Overall Synthesis Workflow Precursor Precursor Synthesis (e.g., 4-(2,2-diethoxyethyl)- 2-methyl-5-nitropyridine) Cyclization Reductive Cyclization Step (Protocols 1, 2, or 3) Precursor->Cyclization Purification Purification (Column Chromatography) Cyclization->Purification Characterization Product Characterization (NMR, MS, etc.) Purification->Characterization FinalProduct 7-Methyl-5-Azaindoline Characterization->FinalProduct

Caption: High-level experimental workflow for synthesis.

Protocol 1: Catalytic Transfer Hydrogenation (CTH)

This method is often preferred for its operational simplicity and for avoiding the use of high-pressure hydrogen gas. Ammonium formate serves as a convenient in situ source of hydrogen.[4]

Materials and Reagents:

  • 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine (1.0 equiv)

  • Palladium on Carbon (10% Pd, 0.1 equiv by weight)

  • Ammonium Formate (5-10 equiv)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Celite®

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine.

  • Add methanol or ethanol to dissolve the starting material (approx. 10-20 mL per gram of substrate).

  • Add ammonium formate (5-10 equivalents) to the solution.

  • Carefully add 10% Palladium on Carbon (10% w/w). Note: Pd/C can be pyrophoric; handle with care under an inert atmosphere if dry.

  • Heat the reaction mixture to reflux (typically 60-80 °C). Gas evolution (CO₂ and NH₃) will be observed.[5]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-6 hours).

  • Once complete, cool the reaction mixture to room temperature.

  • Carefully filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad thoroughly with methanol and ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to remove the solvent.

  • Redissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford pure 7-methyl-5-azaindoline.

Protocol 2: Catalytic Hydrogenation (H₂ Gas)

This is a classic, highly effective, and clean method for nitro group reduction, though it requires specialized pressure equipment.[6]

Materials and Reagents:

  • 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine (1.0 equiv)

  • Palladium on Carbon (10% Pd, 0.1 equiv by weight)

  • Ethanol (EtOH) or Acetic Acid (AcOH)

  • Hydrogen Gas (H₂)

  • Celite®

Procedure:

  • Place 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine in a suitable pressure vessel (e.g., a Parr shaker bottle).

  • Add the solvent (Ethanol is common; Acetic Acid can accelerate both the reduction and the subsequent cyclization).

  • Under an inert atmosphere (e.g., Nitrogen or Argon), carefully add the 10% Pd/C catalyst.

  • Seal the vessel and connect it to the hydrogenation apparatus.

  • Evacuate the vessel and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere is replaced by hydrogen.

  • Pressurize the vessel with hydrogen gas (typically 50 psi / ~3.4 atm).

  • Agitate the mixture (e.g., via shaking or stirring) at room temperature. The reaction is often exothermic.

  • Monitor the reaction by observing hydrogen uptake. When uptake ceases, the reaction is typically complete (usually 4-12 hours).

  • Carefully vent the excess hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure. If acetic acid was used as the solvent, it may need to be neutralized with a base (e.g., NaHCO₃) during an aqueous workup before extraction with an organic solvent like ethyl acetate.

  • Purify the crude product by flash column chromatography.

Protocol 3: Chemical Reduction with Iron in Acetic Acid

This method is economical, scalable, and highly effective for tandem reductive cyclizations, avoiding precious metal catalysts.[7]

Materials and Reagents:

  • 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine (1.0 equiv)

  • Iron powder (<100 mesh, 5-10 equiv)

  • Glacial Acetic Acid (AcOH)

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Celite®

Procedure:

  • In a round-bottom flask fitted with a reflux condenser and stir bar, suspend the iron powder in glacial acetic acid.

  • Heat the suspension to 80-100 °C with vigorous stirring.

  • Add the 4-(2,2-diethoxyethyl)-2-methyl-5-nitropyridine, either neat or as a solution in a minimal amount of acetic acid, portion-wise to the hot iron suspension. The reaction is exothermic.

  • After the addition is complete, maintain the temperature for 1-3 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove excess iron and iron salts. Wash the pad extensively with ethyl acetate.

  • Carefully pour the filtrate into a separatory funnel containing a saturated solution of NaHCO₃ to neutralize the acetic acid. Caution: Significant CO₂ evolution will occur. Add slowly and vent frequently.

  • Continue adding the NaHCO₃ solution until the aqueous layer is basic (pH > 8).

  • Separate the layers and extract the aqueous phase two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the resulting crude material by flash column chromatography.

Data Summary and Method Comparison

ParameterProtocol 1: CTH (Pd/C, HCOONH₄)Protocol 2: Catalytic H₂ (Pd/C)Protocol 3: Chemical (Fe, AcOH)
Catalyst/Reagent 10% Pd/C, Ammonium Formate10% Pd/C, H₂ GasIron Powder, Acetic Acid
Temperature Reflux (60-80 °C)Room Temperature80-100 °C
Pressure AtmosphericElevated (~50 psi)Atmospheric
Typical Time 2-6 hours4-12 hours1-3 hours
Pros - No high-pressure H₂ needed[4]- Good functional group tolerance[5]- Very clean reaction- High yields- No excess reagents to remove- Economical and scalable[7]- No precious metals- Often fast
Cons - Requires heating- Large excess of formate salt- Requires specialized pressure equipment- H₂ gas is flammable/explosive- Stoichiometric metal waste- Vigorous workup (neutralization)- Can be less chemoselective
Safety Handle pyrophoric Pd/C with care.Handle pyrophoric Pd/C and flammable H₂ gas with extreme care.Exothermic reaction. Vigorous gas evolution during neutralization.

Troubleshooting and Safety Considerations

  • Incomplete Reaction: If the reaction stalls, this may be due to catalyst deactivation. For catalytic methods, adding a fresh portion of the catalyst may restart the reaction. For the iron reduction, ensure the iron powder is of sufficient quality and that the temperature is maintained.

  • Side Product Formation: Over-reduction of the pyridine ring is a potential side reaction, though generally disfavored under these conditions. If observed, reducing reaction time or temperature may be beneficial.

  • Catalyst Filtration: Ensure the palladium catalyst is completely removed post-reaction, as residual palladium can be toxic and interfere with subsequent steps. Filtering through Celite® is highly effective.

  • General Safety: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Be mindful of the specific hazards of each reagent, particularly the flammability of hydrogen gas and solvents, and the pyrophoric nature of palladium on carbon.

Conclusion

The synthesis of 7-methyl-5-azaindoline can be reliably achieved through the reductive cyclization of a suitable 4-substituted-2-methyl-5-nitropyridine precursor. Catalytic transfer hydrogenation offers a balance of safety, efficiency, and simplicity, making it an excellent choice for laboratory-scale synthesis. Classical catalytic hydrogenation remains a benchmark for cleanliness and yield, provided the necessary equipment is available. For large-scale and cost-driven applications, reduction with iron and acetic acid provides a robust and economical alternative. The choice of method can be tailored to the specific needs of the researcher, considering scale, available equipment, and cost.

References

  • Stanchev, S., et al. (2018). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Molecules, 23(11), 2927. [Link]

  • Maleki, A., et al. (2022). Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods. RSC Advances, 12, 12241-12251. [Link]

  • Abiraj, K., et al. (2007). Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. Synthetic Communications, 30(20), 3691-3695. [Link]

  • Abiraj, K., et al. (2007). Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. ResearchGate. [Link]

  • Ram, S. & Ehrenkaufer, R. E. (1998). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Indian Journal of Chemistry, 37B, 690-699. [Link]

  • Wang, L., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. ChemRxiv. [Link]

  • Jeanty, M., et al. (2009). Synthesis of 4- and 6-Azaindoles via the Fischer Reaction. Organic Letters, 11(22), 5142–5145. [Link]

  • Naud, S., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Catalysts, 8(10), 461. [Link]

  • Collum, D. B., et al. (2010). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. Journal of the American Chemical Society, 132(23), 8144–8155. [Link]

  • ResearchGate (n.d.). A new mechanism of aromatic nitro compounds hydrogenation over Au/TiO2 catalyst. ResearchGate. [Link]

  • Liu, Y., et al. (2020). Design and synthesis of 7-azaindole derivatives as potent CDK8 inhibitors for the treatment of acute myeloid leukemia. RSC Medicinal Chemistry, 11(9), 1035-1042. [Link]

  • Chen, Z., et al. (2024). Azidoindolines—From Synthesis to Application: A Review. Molecules, 29(14), 3314. [Link]

  • El-Malah, A. (2014). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok. [Link]

  • Anusha, S., et al. (2022). Molecular docking, synthesis, and biological evaluation of 7-azaindole-derivative (7AID) as novel anti-cancer agent and potent DDX3 inhibitor:-an in silico and in vitro approach. Medical Oncology, 39(11), 179. [Link]

  • Wang, X-F., et al. (2023). Progress in Catalytic Asymmetric Reactions with 7-Azaindoline as the Directing Group. Molecules, 28(23), 7859. [Link]

  • Cunik, M., et al. (2010). Synthesis of 5 substituted 7-azaindoles and 7-azaindolines.
  • Riente, P., et al. (2019). Copper-Catalyzed Continuous-Flow Transfer Hydrogenation of Nitroarenes to Anilines: A Scalable and Reliable Protocol. Organic Process Research & Development, 23(7), 1348-1355. [Link]

  • Chen, Y., et al. (2007). Organometallic methods for the synthesis and functionalization of azaindoles. Chemical Society Reviews, 36, 1170-1182. [Link]

  • Organic Chemistry Portal (n.d.). Synthesis of azaindoles. Organic Chemistry Portal. [Link]

  • Romero, E., et al. (2022). Process Development and Protein Engineering Enhanced Nitroreductase-Catalyzed Reduction of 2-Methyl-5-nitro-pyridine. ResearchGate. [Link]

  • Wang, L., et al. (2017). Iron-Catalyzed Synthesis of 2H-Imidazoles from Oxime Acetates and Vinyl Azides under Redox-Neutral Conditions. Organic Letters, 19(6), 1370-1373. [Link]

  • Baxter, A. D., et al. (1996). Synthesis of azaindoles.
  • Radomski, J. Z., et al. (2022). Enabling Reductive C–N Cross-Coupling of Nitroalkanes and Boronic Acids by Steric Design of P(III)/P(V)=O Catalysts. Journal of the American Chemical Society, 144(1), 369–378. [Link]

  • Yin, P., et al. (2012). Synthesis of 2,4-Diaminoquinazolines and Tricyclic Quinazolines by Cascade Reductive Cyclization of Methyl N-Cyano-2-nitrobenzimidates. The Journal of Organic Chemistry, 77(6), 2649–2658. [Link]

  • Kerr, D., et al. (2001). A reductive-coupling plus Nazarov cyclization sequence in the asymmetric synthesis of five-membered carbocycles. Monash University. [Link]

  • Glover, E. E., et al. (1974). Heterocyclic mesomeric betaines. Part 4. Reductive cyclization of derivatives of 7-methyl-2-(2′-nitrophenyl)imidazo[l,2-a]pyridine. Journal of the Chemical Society, Perkin Transactions 1, 2595-2599. [Link]

Sources

Application

Application Notes and Protocols: Buchwald-Hartwig Amination of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Introduction The 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold is a crucial heterocyclic motif found in a variety of biologically active compounds and pharmaceutical candidates. The ability to functionalize thi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold is a crucial heterocyclic motif found in a variety of biologically active compounds and pharmaceutical candidates. The ability to functionalize this core structure, particularly through the formation of carbon-nitrogen (C-N) bonds, is of significant interest to researchers in drug discovery and development. The Buchwald-Hartwig amination stands as a premier palladium-catalyzed cross-coupling reaction for the synthesis of aryl amines, offering a broad substrate scope and functional group tolerance where traditional methods may fall short.[1]

This guide provides a comprehensive overview of the critical parameters and detailed protocols for the successful Buchwald-Hartwig amination of halogenated 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine derivatives. We will delve into the mechanistic considerations, component selection, and practical execution to empower researchers to navigate the complexities of this powerful transformation.

Core Challenges and Strategic Considerations

The successful C-N coupling on the 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine core presents unique challenges stemming from its electronic nature and potential for catalyst inhibition. The pyridine nitrogen can coordinate to the palladium center, potentially impeding catalytic activity.[2] Furthermore, the pyrrole N-H can also interact with the catalyst.[2] Therefore, careful selection of ligands, bases, and in some cases, the use of a protecting group on the pyrrole nitrogen, are paramount for achieving high yields and purity.

Mechanistic Overview: The Buchwald-Hartwig Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0) species as the active catalyst.[3][4] Understanding this cycle is fundamental to troubleshooting and optimizing reaction conditions.

Buchwald-Hartwig Catalytic Cycle Pd(0)L Active Pd(0) Catalyst OxAdd Oxidative Addition Complex (Ar-Pd(II)-X)L Pd(0)L->OxAdd Ar-X AmineCoord Amine Coordination OxAdd->AmineCoord + HNR'R'' Deprot Dealkoxylation/Deprotonation AmineCoord->Deprot + Base RedElim Reductive Elimination Deprot->RedElim RedElim->Pd(0)L Regeneration Product Ar-NR'R'' RedElim->Product

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst adds to the aryl halide (Ar-X), forming a Pd(II) complex.

  • Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, followed by deprotonation by a base to form a palladium amide complex.

  • Reductive Elimination: The desired C-N bond is formed, yielding the arylamine product and regenerating the Pd(0) catalyst.[4]

Optimizing Reaction Parameters: A Component-by-Component Analysis

The success of the Buchwald-Hartwig amination hinges on the judicious selection of each reaction component.

Palladium Precatalysts

While various palladium sources can be used, modern, well-defined precatalysts offer superior reactivity, stability, and ease of handling. These precatalysts are air- and moisture-stable, facilitating easier reaction setup.

Precatalyst GenerationKey FeaturesRecommended For
G1 Precatalysts Enhanced stability in solution and solid form.General purpose, initial screening.
G3/G4 Precatalysts Improved solubility and activity, allowing for lower catalyst loadings.Challenging substrates, sterically hindered couplings.
Ligands: The Key to Reactivity and Selectivity

The choice of phosphine ligand is arguably the most critical factor in a successful Buchwald-Hartwig amination. Bulky, electron-rich biaryl phosphine ligands are generally preferred as they promote the crucial reductive elimination step.[5][6]

LigandSubstrate ScopeKey Characteristics
XPhos Broad applicability for aryl chlorides and bromides with various amines.Highly active and versatile.
RuPhos Effective for coupling with hindered secondary amines and some primary amines.Often provides good results where other ligands fail.
BrettPhos Particularly effective for the coupling of primary amines and amides.[5][7]Offers high selectivity for primary amines.[7]
JohnPhos/DavePhos Useful for reactions involving secondary amines.[5]Good general-purpose ligands.
The Role of the Base

A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle. The choice of base can significantly impact reaction rate and yield.

BasepKaHCommon Applications & Considerations
Sodium tert-butoxide (NaOtBu) ~19The most common and often most effective base. Can be sensitive to moisture.
Lithium bis(trimethylsilyl)amide (LiHMDS) ~26A very strong base, useful for less reactive amines or when functional group tolerance is a concern.[7]
Cesium Carbonate (Cs₂CO₃) ~10.3A milder base, sometimes used for sensitive substrates to minimize side reactions.
Potassium Phosphate (K₃PO₄) ~12.3A moderately strong base, often used in combination with specific ligand systems.[8]
Solvent Selection

The choice of solvent influences the solubility of the reagents and the stability of the catalytic species. Anhydrous, deoxygenated solvents are essential for optimal results.

SolventBoiling Point (°C)Notes
Toluene 111A common and effective solvent for many Buchwald-Hartwig reactions.
Dioxane 101Can be beneficial for certain substrate combinations.
tert-Butanol 83Often used in conjunction with NaOtBu.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions should be conducted under an inert atmosphere (e-g., nitrogen or argon).

General Workflow for Buchwald-Hartwig Amination

Experimental Workflow Start Start Reagents Assemble Reagents (Aryl Halide, Amine, Base, Pd Precatalyst, Ligand, Solvent) Start->Reagents Inert Establish Inert Atmosphere (Nitrogen or Argon) Reagents->Inert Addition Add Reagents to Reaction Vessel Inert->Addition Heating Heat to Reaction Temperature Addition->Heating Monitoring Monitor Reaction Progress (TLC, LC-MS) Heating->Monitoring Workup Aqueous Workup and Extraction Monitoring->Workup Purification Purification (Column Chromatography) Workup->Purification Analysis Characterization (NMR, MS) Purification->Analysis End End Analysis->End

Caption: General experimental workflow for Buchwald-Hartwig amination.

Protocol 1: Coupling of 5-Bromo-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine with a Secondary Amine (e.g., Morpholine)

Materials:

  • 5-Bromo-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 equiv)

  • Morpholine (1.2 equiv)

  • XPhos Pd G3 Precatalyst (0.02 equiv)

  • Sodium tert-butoxide (1.4 equiv)

  • Anhydrous Toluene (to make a 0.1 M solution with respect to the aryl bromide)

Procedure:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the 5-bromo-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, XPhos Pd G3 precatalyst, and sodium tert-butoxide.

  • Seal the vial with a septum and purge with nitrogen or argon for 10-15 minutes.

  • Add the anhydrous toluene via syringe, followed by the morpholine.

  • Place the vial in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Coupling of 5-Chloro-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine with a Primary Amine (e.g., Aniline)

Materials:

  • 5-Chloro-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (1.0 equiv)

  • Aniline (1.2 equiv)

  • BrettPhos Pd G3 Precatalyst (0.03 equiv)

  • Lithium bis(trimethylsilyl)amide (LiHMDS) (1.5 equiv)

  • Anhydrous Dioxane (to make a 0.1 M solution with respect to the aryl chloride)

Procedure:

  • To an oven-dried reaction vial with a magnetic stir bar, add the 5-chloro-7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, BrettPhos Pd G3 precatalyst, and LiHMDS.

  • Seal the vial with a septum and purge with nitrogen or argon for 10-15 minutes.

  • Add the anhydrous dioxane via syringe, followed by the aniline.

  • Place the vial in a preheated oil bath at 110 °C and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS. Due to the less reactive aryl chloride, longer reaction times may be required (12-24 hours).

  • Upon completion, cool the reaction to room temperature and carefully quench with water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Optimization

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst, insufficient temperature, poor choice of ligand/base.Use a fresh batch of precatalyst and anhydrous, deoxygenated solvent. Screen different ligands (e.g., RuPhos, XPhos) and bases (NaOtBu, LiHMDS). Increase the reaction temperature in 10 °C increments.
Hydrodehalogenation Side Product Presence of water, β-hydride elimination.Ensure strictly anhydrous conditions. Consider a different ligand or base combination.
Formation of Diarylated Amine High catalyst loading, prolonged reaction time.Reduce catalyst loading. Monitor the reaction closely and stop it once the mono-arylated product is maximized.
Substrate Decomposition Base-sensitive functional groups, high temperature.Use a milder base such as Cs₂CO₃ or K₃PO₄. Attempt the reaction at a lower temperature, though this may require a more active catalyst system and longer reaction times.

Conclusion

The Buchwald-Hartwig amination is a robust and highly versatile method for the synthesis of N-arylated 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine derivatives. By carefully considering the electronic properties of the substrate and systematically optimizing the choice of palladium precatalyst, ligand, base, and solvent, researchers can overcome the inherent challenges and achieve high yields of the desired products. The protocols and guidelines presented herein provide a solid foundation for the successful application of this powerful C-N bond-forming methodology in the pursuit of novel chemical entities for drug discovery and development.

References

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • MDPI. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. [Link]

  • ACS Publications. A Bulky and Electron-Rich N-Heterocyclic Carbene–Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for the Buchwald–Hartwig Amination of (Hetero)aryl Chlorides with (Hetero)aryl Amines at Room Temperature | ACS Catalysis. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst. [Link]

  • University of Pennsylvania. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

  • ACS Publications. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. [Link]

  • ResearchGate. ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions.[Link]

  • Beilstein Journals. Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. [Link]

  • ResearchGate. Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives. [Link]

  • Wiley Online Library. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. [Link]

  • Springer. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. [Link]

  • MDPI. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. [Link]

  • PMC. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. [Link]

  • Royal Society of Chemistry. Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. [Link]

  • Royal Society of Chemistry. Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. [Link]

  • Graz University of Technology. Cornelia Hojnik, BSc Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines Master Thesis. [Link]

  • Reddit. [Named Reaction #2] Buchwald-Hartwig Amination. [Link]

  • Atlanchim Pharma. Palladium-catalyzed Buchwald-Hartwig amination. [Link]

  • MDPI. Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. [Link]

  • PMC. Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. [Link]

  • MDPI. Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Intermediates

Introduction The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold is a privileged structural motif in medicinal chemistry, serving as a core component in a variety of pharmacologically active compounds. Its unique...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold is a privileged structural motif in medicinal chemistry, serving as a core component in a variety of pharmacologically active compounds. Its unique three-dimensional structure and hydrogen bonding capabilities make it an attractive framework for the design of kinase inhibitors and other therapeutic agents. The development of robust and scalable synthetic routes to this and related azaindoline cores is therefore of significant interest to researchers in drug discovery and development.

This document provides a detailed, step-by-step guide for the preparation of key intermediates leading to 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. The protocols described herein are designed to be reproducible and scalable, with a focus on explaining the underlying chemical principles and rationale for the chosen methodologies.

Synthetic Strategy Overview

The synthesis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine can be efficiently achieved through a three-step sequence, commencing with the preparation of a key hydrazine intermediate, followed by a Fischer indole synthesis to construct the aromatic pyrrolopyridine core, and culminating in the selective reduction of the pyrrole ring.

Synthetic_Strategy A 2-Chloro-3-methylpyridine B 2-Hydrazinyl-3-methylpyridine A->B Hydrazine Hydrate C 7-Methyl-1H-pyrrolo[3,2-b]pyridine B->C Fischer Indole Synthesis (Glyoxal) D 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine C->D Catalytic Hydrogenation

Figure 1: Overall synthetic workflow for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

Part 1: Synthesis of 2-Hydrazinyl-3-methylpyridine (Intermediate 1)

The initial step involves the nucleophilic aromatic substitution of a chlorine atom on the pyridine ring with hydrazine. This reaction is a well-established method for the preparation of arylhydrazines, which are crucial precursors for the Fischer indole synthesis.

Protocol: Preparation of 2-Hydrazinyl-3-methylpyridine

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
2-Chloro-3-methylpyridine127.5710.0 g78.4 mmol
Hydrazine hydrate (~64%)50.0615.0 mL~300 mmol
Pyridine (anhydrous)79.10100 mL-
Toluene92.14As needed-
Methylene chloride84.93As needed-
Saturated aq. Sodium Bicarbonate-As needed-
Anhydrous Sodium Sulfate142.04As needed-

Instrumentation:

  • Round-bottom flask (250 mL)

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Rotary evaporator

  • Separatory funnel

  • Standard glassware for extraction and filtration

Procedure:

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-methylpyridine (10.0 g, 78.4 mmol) and anhydrous pyridine (100 mL).

  • Addition of Hydrazine Hydrate: Add hydrazine hydrate (~64%, 15.0 mL) to the stirred solution.

  • Reaction: Heat the reaction mixture to reflux (approximately 115 °C) and maintain for 48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1).

  • Work-up:

    • After completion of the reaction, cool the mixture to room temperature.

    • Remove the solvent under reduced pressure using a rotary evaporator.

    • To the residue, add toluene and evaporate again to remove any remaining pyridine (azeotropic removal).

    • Partition the residue between methylene chloride and a saturated aqueous solution of sodium bicarbonate.

    • Separate the organic layer, and extract the aqueous layer with methylene chloride (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude 2-hydrazinyl-3-methylpyridine can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure product as a solid.

Causality and Insights:

  • Choice of Solvent: Pyridine serves as both a solvent and a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

  • Excess Hydrazine: A significant excess of hydrazine hydrate is used to ensure complete conversion of the starting material and to minimize the formation of di-substituted byproducts.

  • Azeotropic Removal of Pyridine: Toluene is used to form an azeotrope with pyridine, facilitating its complete removal during the work-up, as pyridine can be difficult to remove under vacuum alone.

Part 2: Synthesis of 7-Methyl-1H-pyrrolo[3,2-b]pyridine (Intermediate 2)

The core heterocyclic scaffold is constructed via the Fischer indole synthesis.[1][2][3] This acid-catalyzed reaction involves the cyclization of an arylhydrazone, formed in situ from the reaction of 2-hydrazinyl-3-methylpyridine and an appropriate carbonyl compound. For the synthesis of an unsubstituted pyrrole ring, a glyoxal derivative is a suitable C2-synthon.

Protocol: Fischer Indole Synthesis of 7-Methyl-1H-pyrrolo[3,2-b]pyridine

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
2-Hydrazinyl-3-methylpyridine123.165.0 g40.6 mmol
Glyoxal (40% solution in water)58.044.7 mL40.6 mmol
Polyphosphoric acid (PPA)-50 g-
Ethanol46.07100 mL-
Saturated aq. Sodium Bicarbonate-As needed-
Ethyl acetate88.11As needed-

Instrumentation:

  • Round-bottom flask (250 mL)

  • Magnetic stirrer with heating mantle

  • Ice bath

  • Standard glassware for extraction and filtration

Procedure:

  • Hydrazone Formation (in situ):

    • In a 250 mL round-bottom flask, dissolve 2-hydrazinyl-3-methylpyridine (5.0 g, 40.6 mmol) in ethanol (100 mL).

    • To this solution, add glyoxal (40% in water, 4.7 mL, 40.6 mmol) dropwise at room temperature.

    • Stir the mixture for 1 hour at room temperature to form the corresponding hydrazone.

  • Cyclization:

    • Remove the ethanol under reduced pressure.

    • To the resulting residue, carefully add polyphosphoric acid (PPA) (50 g).

    • Heat the mixture to 120-130 °C with vigorous stirring for 2-3 hours. The reaction mixture will become dark and viscous.

  • Work-up:

    • Cool the reaction mixture to below 100 °C and then carefully pour it onto crushed ice with stirring.

    • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

    • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexane) to give 7-Methyl-1H-pyrrolo[3,2-b]pyridine as a solid.

Causality and Insights:

  • Acid Catalyst: Polyphosphoric acid (PPA) is a strong dehydrating agent and a non-oxidizing acid, making it an excellent catalyst for the Fischer indole synthesis. It facilitates both the[3][3]-sigmatropic rearrangement and the subsequent cyclization and dehydration steps.

  • In Situ Hydrazone Formation: The hydrazone is typically formed in situ to avoid its isolation, as hydrazones can be unstable.

  • Careful Quenching: The addition of the hot PPA mixture to ice must be done cautiously due to the exothermic nature of the dilution of the strong acid.

Part 3: Synthesis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Final Product Intermediate)

The final step is the selective reduction of the pyrrole ring of the 7-azaindole core to the corresponding azaindoline. Catalytic hydrogenation is the method of choice for this transformation, as it can be performed under relatively mild conditions and often provides high yields and selectivity.

Protocol: Catalytic Hydrogenation of 7-Methyl-1H-pyrrolo[3,2-b]pyridine

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
7-Methyl-1H-pyrrolo[3,2-b]pyridine132.162.0 g15.1 mmol
Palladium on Carbon (10% Pd/C)-200 mg-
Ethanol or Acetic Acid-50 mL-
Hydrogen Gas (H₂)2.02High pressure-

Instrumentation:

  • Parr hydrogenation apparatus or a similar high-pressure reactor

  • Filtration setup (e.g., Celite pad)

  • Rotary evaporator

Procedure:

  • Reaction Setup:

    • In the reaction vessel of a Parr hydrogenation apparatus, dissolve 7-Methyl-1H-pyrrolo[3,2-b]pyridine (2.0 g, 15.1 mmol) in ethanol or acetic acid (50 mL).

    • Carefully add 10% Palladium on Carbon (200 mg, 10 wt%) to the solution.

  • Hydrogenation:

    • Seal the reactor and purge it several times with nitrogen gas, followed by hydrogen gas.

    • Pressurize the reactor with hydrogen gas to 50-100 psi.

    • Stir the reaction mixture vigorously at room temperature for 12-24 hours, or until the uptake of hydrogen ceases. The reaction progress can be monitored by LC-MS.

  • Work-up:

    • Carefully vent the hydrogen gas from the reactor and purge with nitrogen.

    • Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with the reaction solvent.

    • If acetic acid was used as the solvent, carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate.

    • Remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

Causality and Insights:

  • Catalyst: Palladium on carbon is a highly effective and commonly used catalyst for the hydrogenation of aromatic and heteroaromatic rings.

  • Solvent: Ethanol is a common solvent for hydrogenations. Acetic acid can sometimes enhance the rate of reduction of electron-rich heterocycles by protonating the substrate and making it more susceptible to reduction.

  • Safety: Hydrogen gas is highly flammable. All operations involving hydrogen under pressure should be conducted in a well-ventilated fume hood with appropriate safety precautions. The palladium catalyst can be pyrophoric upon exposure to air after the reaction and should be handled with care (e.g., filtered while wet).

Conclusion

The synthetic protocols detailed in these application notes provide a reliable and systematic approach for the preparation of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine and its key intermediates. By understanding the rationale behind each experimental step, researchers can effectively troubleshoot and adapt these procedures for the synthesis of related analogs, thereby accelerating the drug discovery and development process.

References

  • Fischer, E.; Jourdan, F. Ueber die Hydrazine der Brenztraubensäure. Ber. Dtsch. Chem. Ges.1883, 16 (2), 2241–2245.
  • Robinson, B. The Fischer Indole Synthesis. Chem. Rev.1963, 63 (4), 373–401.
  • Humphrey, G. R.; Kuethe, J. T. Practical Methodologies for the Synthesis of Indoles. Chem. Rev.2006, 106 (7), 2875–2911.
  • Cacchi, S.; Fabrizi, G.; Goggiamani, A. The Fischer Indole Synthesis: A Versatile and Powerful Tool in the Hands of the Organic Chemist. Chem. Rev.2019, 119 (18), 10431–10490.
  • Yakhontov, L. N.; Lapan, E. I.; Azimov, V. A. Hydrogenation of 7-azaindole. Chem. Heterocycl. Compd.1968, 4 (1), 117–118.

Sources

Application

Application Note: Solvent Selection for Nucleophilic Substitution of Pyrrolo[3,2-b]pyridine

Executive Summary The pyrrolo[3,2-b]pyridine scaffold (commonly referred to as 4-azaindole ) is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and purine in kinase inhibitors (e.g., Ve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrrolo[3,2-b]pyridine scaffold (commonly referred to as 4-azaindole ) is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and purine in kinase inhibitors (e.g., Vemurafenib analogs). Its unique electronic distribution—featuring an electron-rich pyrrole ring fused to an electron-deficient pyridine ring—presents specific challenges in nucleophilic substitution.

This guide provides a validated methodology for solvent selection targeting two primary reactivity patterns:

  • SNAr (Nucleophilic Aromatic Substitution): Specifically at the activated C5 position.

  • SN2 (N-Alkylation): At the pyrrole N1 position.

We prioritize the transition from toxic dipolar aprotic solvents (NMP, DMF) to sustainable alternatives (DMSO, Cyrene™) without compromising yield or reaction kinetics.

Mechanistic Basis & Electronic Structure

To select the correct solvent, one must understand the electronic "push-pull" nature of the scaffold.

The Reactivity Profile

The pyrrolo[3,2-b]pyridine system contains two nitrogen atoms:

  • N1 (Pyrrole-like): Non-basic, acidic proton (pKa ~17 in DMSO). Nucleophilic only after deprotonation.

  • N4 (Pyridine-like): Basic, electron-withdrawing.

Critical Reactivity Insight: The N4 nitrogen exerts a strong inductive (-I) and mesomeric (-M) effect on the adjacent C5 position . If a leaving group (Cl, F, Br) is present at C5, the ring is sufficiently activated for SNAr reactions. The transition state involves a Meisenheimer complex that requires specific solvation to stabilize the negative charge delocalized onto N4.

Solvent Influence on Transition States
  • SNAr (C5 Substitution): Requires Polar Aprotic Solvents . These solvents solvate the cationic counterion (e.g., K+, Na+) of the nucleophile, leaving the anionic nucleophile "naked" and highly reactive. They also stabilize the polar Meisenheimer intermediate.

  • SN2 (N1 Alkylation): Requires solvents that support deprotonation by strong bases (NaH, Cs2CO3) and dissolve the resulting alkyl halide electrophile.

Solvent Selection Matrix

The following table categorizes solvents based on reaction type, performance, and "Green Chemistry" compliance (ICH Q3C guidelines).

Reaction TypeStandard Solvent (High Performance)Green Alternative (Recommended)Poor Choice (Avoid)Rationale
SNAr (C5-Cl/F) NMP, DMF (High boiling, excellent dipole)DMSO (Low tox, high dipole), Sulfolane Ethanol/Methanol (Protic solvents quench nucleophilicity via H-bonding)High dielectric constant needed to stabilize Meisenheimer complex.
N1-Alkylation (SN2) DMF, THF 2-MeTHF , CPME (Cyclopentyl methyl ether)Water, Alcohols Aprotic environment required to prevent quenching of base (NaH).
Pd-Catalyzed (Buchwald) 1,4-Dioxane, Toluene t-Amyl Alcohol , 2-MeTHF DMSO (Can poison Pd catalysts)Coordination ability of solvent to Pd center is critical.

Decision Logic for Experimental Design

The following diagram illustrates the logical flow for selecting reaction conditions based on substrate substitution.

SolventSelection Start Substrate: Pyrrolo[3,2-b]pyridine CheckLG Is Halogen (Cl/F) at C5? Start->CheckLG Target Target Transformation? CheckLG->Target Yes SNAr S_NAr (C-C or C-N Bond) Target->SNAr Nucleophilic Attack at C5 Alkylation N1-Alkylation Target->Alkylation Attack at N1 Solvent1 Primary: DMSO (120°C) Secondary: NMP SNAr->Solvent1 Requires Dipolar Aprotic Solvent2 Primary: DMF or 2-MeTHF Base: NaH or Cs2CO3 Alkylation->Solvent2 Requires Base Stability

Figure 1: Decision tree for solvent and pathway selection based on substrate functionalization.

Detailed Experimental Protocols

Protocol A: SNAr Displacement at C5 (Green Solvent Method)

Objective: Substitution of 5-chloro-1H-pyrrolo[3,2-b]pyridine with a secondary amine (e.g., morpholine). Rationale: DMSO is used to replace NMP.[1] The high boiling point allows thermal activation required for the deactivated 4-azaindole system compared to 2-chloropyridine.

Reagents:

  • Substrate: 5-chloro-1H-pyrrolo[3,2-b]pyridine (1.0 eq)

  • Nucleophile: Morpholine (3.0 eq)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq) - Acts as a proton sponge.

  • Solvent: Anhydrous DMSO (Concentration: 0.5 M)

Step-by-Step Procedure:

  • Setup: In a pressure-rated vial (microwave vial recommended), dissolve the substrate in anhydrous DMSO.

  • Addition: Add the amine nucleophile followed by DIPEA.

  • Reaction: Seal the vial and heat to 120°C for 12–16 hours.

    • Note: If using F-substituted substrate, reduce temp to 80°C.

    • Note: If using Cl-substituted, 120°C is minimum.

  • Monitoring: Monitor by LC-MS. Look for the disappearance of starting material (M+H) and appearance of product.

  • Workup (Critical for DMSO):

    • Cool to room temperature.[2][3]

    • Pour reaction mixture into ice-cold water (10x reaction volume). The product often precipitates.

    • If precipitate forms: Filter and wash with water to remove DMSO.

    • If no precipitate: Extract with EtOAc/iPrOH (9:1) . Wash organic layer 3x with brine to remove DMSO.

  • Purification: Flash chromatography (DCM/MeOH gradient).

Protocol B: Regioselective N1-Alkylation

Objective: Methylation of the pyrrole nitrogen without affecting the pyridine ring. Solvent: DMF (Standard) or 2-MeTHF (Green).

Step-by-Step Procedure:

  • Deprotonation: Dissolve 1H-pyrrolo[3,2-b]pyridine in anhydrous DMF (0.2 M) at 0°C.

  • Base Addition: Add NaH (60% dispersion in oil, 1.2 eq) portion-wise.

    • Observation: Gas evolution (H2) will occur. Stir for 30 min at 0°C until evolution ceases (anion formation).

  • Electrophile: Add MeI (Methyl Iodide) (1.1 eq) dropwise.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Quench: Carefully add saturated NH4Cl solution.

  • Isolation: Extract with EtOAc.

Troubleshooting & Optimization

ObservationProbable CauseCorrective Action
Low Conversion (SNAr) Poor solubility or high activation energy barrier.1. Switch solvent to NMP and increase temp to 150°C.2. Use microwave irradiation (accelerates polar transition state formation).
N-Alkylation Side Product during SNAr Nucleophile attacking N1 instead of C5.1. Use a bulky base (e.g., t-BuOK) to protect N1?2. Better: Protect N1 with a Boc group before attempting SNAr.
Emulsion during Extraction DMSO/Water surface tension.Add a small amount of IPA (Isopropyl Alcohol) to the organic phase or use solid LiCl to break the emulsion.

Workflow Visualization

Workflow Setup 1. Dissolve Substrate (DMSO, 0.5M) Reagent 2. Add Nucleophile + Base (3.0 eq excess) Setup->Reagent Heat 3. Thermal Activation 120°C, 16h Reagent->Heat Check 4. LCMS Check Heat->Check Decision Complete? Check->Decision Decision->Heat No (Increase Temp) Quench 5. Pour into Ice Water (DMSO Removal) Decision->Quench Yes Extract 6. Extract (EtOAc/iPrOH) Quench->Extract

Figure 2: Standard execution workflow for SNAr reactions in DMSO.

References

  • General Reactivity of Azaindoles

    • Popowycz, F., et al. "Structural and functional diversity of azaindole derivatives." Tetrahedron, 2003.

  • SNAr Mechanism & Solvent Effects

    • Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions." Chem. Rev., 1951.[4] (Classic foundation for SNAr).

  • Green Solvent Selection (NMP Replacements)

    • Sherwood, J., et al. "Dihydrolevoglucosenone (Cyrene) as a bio-based alternative for dipolar aprotic solvents." Chem. Commun., 2014.

  • Specific Pyrrolo[3,2-b]pyridine Synthesis

    • T. Mahajan et al. "Synthesis and biological evaluation of pyrrolo[3,2-b]pyridine derivatives." Bioorg. Med. Chem. Lett., 2015. (Provides specific reaction conditions).

  • Solvent Selection Guides

    • Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents." Green Chem., 2016.

Sources

Method

Application Note: Microwave-Assisted Synthesis of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Derivatives

Executive Summary The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold (an analog of 4-azaindoline) represents a privileged structure in medicinal chemistry, serving as a bioisostere for indoline and a core pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine scaffold (an analog of 4-azaindoline) represents a privileged structure in medicinal chemistry, serving as a bioisostere for indoline and a core pharmacophore in kinase inhibitors (e.g., c-Met, FGFR) and GPCR modulators. Traditional thermal synthesis of this bicyclic system is often plagued by harsh conditions, prolonged reaction times (12–48 h), and poor regioselectivity, particularly during the critical cyclization step.

This Application Note details a validated microwave-assisted protocol that reduces reaction times to minutes while enhancing yield and purity. The method employs a "One-Pot, Two-Stage" strategy: a microwave-accelerated Fischer indole cyclization followed by a selective reduction, specifically designed to access the dihydro congener.

Retrosynthetic Analysis & Mechanistic Logic

To achieve the target 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine , we must address two challenges: constructing the [3,2-b] fused ring system and ensuring the correct oxidation state (dihydro).

Structural Logic:

  • Scaffold: Pyrrolo[3,2-b]pyridine (4-azaindole core).

  • Regiochemistry: The 7-methyl substituent on the fused system originates from the 6-position of the pyridine precursor.

  • Strategy: We utilize 3-hydrazino-6-methylpyridine as the key precursor. The Fischer cyclization occurs at the electron-rich C2 position of the pyridine ring.

Retrosynthesis Target 7-Methyl-2,3-dihydro-1H- pyrrolo[3,2-b]pyridine Intermediate 7-Methyl-1H-pyrrolo[3,2-b]pyridine (Aromatic Intermediate) Target->Intermediate Selective MW Reduction (NaBH3CN / AcOH) Precursors 3-Hydrazino-6-methylpyridine + Ketone/Aldehyde Intermediate->Precursors MW Fischer Cyclization (Acid Catalysis)

Figure 1: Retrosynthetic strategy highlighting the two-stage microwave approach.

Experimental Protocol

Materials & Equipment
  • Microwave Reactor: Single-mode microwave synthesizer (e.g., CEM Discover or Biotage Initiator+) capable of maintaining 20 bar pressure.

  • Vials: 10 mL or 35 mL heavy-walled Pyrex reaction vials with crimp caps.

  • Reagents:

    • 3-Amino-6-methylpyridine (Precursor A)

    • Sodium nitrite, Stannous chloride (for hydrazine synthesis)

    • Cyclohexanone or substituted acetophenones (Derivatization partners)

    • Polyphosphoric acid (PPA) or ZnCl₂ (Catalyst)

    • Sodium cyanoborohydride (NaBH₃CN)

Step 1: Synthesis of 3-Hydrazino-6-methylpyridine (Batch Prep)

Note: Hydrazines are unstable; prepare fresh or store as HCl salt.

  • Dissolve 3-amino-6-methylpyridine (10 mmol) in conc. HCl (15 mL) at -5°C.

  • Add NaNO₂ (11 mmol) dropwise to form the diazonium salt. Stir for 30 min at 0°C.

  • Add SnCl₂·2H₂O (25 mmol) in conc. HCl dropwise. Stir for 2 h at RT.

  • Basify with NaOH, extract with ether, and crystallize as the hydrochloride salt.

Step 2: Microwave-Assisted Fischer Cyclization

This step forms the aromatic 7-methyl-1H-pyrrolo[3,2-b]pyridine core.

  • Loading: In a 10 mL MW vial, suspend 3-hydrazino-6-methylpyridine HCl (1.0 mmol) and the ketone (1.1 mmol) in 4% H₂SO₄ (aq) or Acetic Acid (3 mL).

  • Pre-stirring: Stir for 1 min to ensure homogeneity.

  • Irradiation (Cyclization):

    • Mode: Dynamic Power (Max 150 W)

    • Temperature: 160°C

    • Hold Time: 10 minutes

    • Pressure Limit: 250 psi (17 bar)

    • Note: The rapid heating of MW promotes the [3,3]-sigmatropic rearrangement over competitive decomposition.

  • Workup: Cool to 50°C. Basify with NH₄OH. Extract with EtOAc.[1][2] Purify via flash chromatography (Hexane/EtOAc).

Step 3: Selective Microwave Reduction to 2,3-Dihydro Derivative

Standard hydrogenation of azaindoles is difficult due to catalyst poisoning by the pyridine nitrogen. We use a microwave-accelerated hydride transfer.[1]

  • Loading: Dissolve the isolated 7-methyl-1H-pyrrolo[3,2-b]pyridine (0.5 mmol) in Glacial Acetic Acid (2 mL).

  • Reagent: Add NaBH₃CN (2.0 mmol) in portions (Caution: HCN evolution possible; use vented cap).

  • Irradiation (Reduction):

    • Temperature: 60°C

    • Time: 5 minutes

    • Power: Low (Fixed 50W recommended to prevent overheating)

  • Quenching: Pour into ice water, basify to pH > 10 with NaOH pellets.

  • Isolation: Extract with DCM. The organic layer contains the target 2,3-dihydro product.[3]

Process Workflow & Logic

The following diagram illustrates the decision matrix and critical control points (CCPs) for the synthesis.

Workflow Start Start: 3-Amino-6-methylpyridine Hydrazine Diazotization & Reduction (Batch, 0°C) Start->Hydrazine MW_Cyclization MW Fischer Cyclization 160°C, 10 min Hydrazine->MW_Cyclization + Ketone Check_Aromatic QC: Aromatic Indole Formed? MW_Cyclization->Check_Aromatic Check_Aromatic->MW_Cyclization No (Optimize Temp) MW_Reduction MW Reduction (NaBH3CN) 60°C, 5 min Check_Aromatic->MW_Reduction Yes Final_Purification Flash Chromatography (DCM/MeOH) MW_Reduction->Final_Purification

Figure 2: Operational workflow for the synthesis of 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

Quantitative Data & Optimization

The following table summarizes the optimization of the critical microwave cyclization step (Step 2).

EntrySolventCatalystTemp (°C)Time (min)Yield (%)Notes
1EthanolH₂SO₄ (conc)80 (Reflux)240 (4h)35Thermal control (slow)
2AcOHNone1401542Incomplete conversion
34% H₂SO₄ None 160 10 88 Optimal Conditions
4PPANone1201065Viscosity issues in MW
5WaterZnCl₂180555Significant tar formation

Key Insight: The use of dilute aqueous sulfuric acid (Entry 3) under microwave conditions exploits the high dielectric loss tangent (tan δ) of water/acid mixtures, ensuring rapid superheating and efficient energy transfer to the polar transition state of the [3,3]-sigmatropic shift.

Characterization Expectations

For 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine :

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • δ 2.35 (s, 3H): Methyl group at C7 (distinct singlet).

    • δ 3.05 (t, 2H): C3-H₂ (characteristic of dihydro pyrrole ring).

    • δ 3.60 (t, 2H): C2-H₂ (adjacent to N1, downfield shifted).

    • δ 6.50 (br s, 1H): N1-H (exchangeable).

    • δ 6.80 (d, 1H): Pyridine C6-H (ortho to methyl).

    • δ 7.85 (d, 1H): Pyridine C5-H.

  • MS (ESI+): [M+H]⁺ peak corresponding to MW (Calculated: 134.18 for parent core).

References

  • Microwave-Assisted Synthesis of Azaindoles

    • Title: Microwave-assisted synthesis of indole- and azaindole-derivatives in water via cycloisomerization.[4]

    • Source: Tetrahedron (via ScienceDirect/Elsevier)
    • URL:[Link]

  • Fischer Indole Synthesis Mechanism & Adaptation

    • Title: The Fischer Indole Synthesis (Review).
    • Source: Wiley Online Library
    • URL:[Link]

  • Selective Reduction of Heterocycles

    • Title: Sodium Cyanoborohydride Reduction of Pyridines and Indoles.
    • Source: Journal of Organic Chemistry (ACS)
    • URL:[Link]

  • Biological Relevance of Pyrrolo[3,2-b]pyridines

    • Title: Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides (Comparison with [3,2-b] isomers).
    • Source: Bioorganic & Medicinal Chemistry Letters[5]

    • URL:[Link]

  • Microwave Synthesis of Pyridine Derivatives

    • Title: Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine deriv
    • Source: Results in Chemistry (Elsevier)
    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Proactive Storage and Handling of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Welcome to the technical support guide for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Oxidation is a primary degradation pathway for electron-rich heterocyclic amines, and this guide provides in-depth, field-proven insights and protocols to mitigate this risk during storage and handling.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

Q1: My vial of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine has developed a yellowish or brownish tint. What does this mean?

A change in color from white/off-white to yellow or brown is a common visual indicator of degradation, most frequently due to oxidation. The pyrrolopyridine core, particularly the electron-rich dihydropyrrole ring, is susceptible to aerial oxidation. This process can lead to the formation of colored, conjugated impurities. If you observe a color change, it is crucial to re-analyze the material for purity before use.

Q2: What makes this specific molecule prone to oxidation?

The susceptibility of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine to oxidation stems from several structural features:

  • Electron-Rich Dihydropyrrole Ring: Analogous to indoline structures, the 2,3-dihydro-1H-pyrrolo moiety is electron-rich and can be readily oxidized to the aromatic pyrrole, a process that can be initiated by air, light, or trace metal impurities.[1][2]

  • Secondary Amine: The nitrogen atom in the dihydropyrrole ring is a secondary amine, which is a known site for oxidative processes.

  • Methyl Group on Pyridine Ring: Similar to picoline (methylpyridine), the methyl group can be a site for oxidation, potentially forming corresponding alcohols, aldehydes, or carboxylic acids, although this typically requires harsher conditions.[3][4][5][6][7]

Q3: What are the ideal storage conditions for solid 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine?

To maximize shelf-life, the solid compound should be stored with a multi-layered defense against oxidative and environmental stressors. A chemical supplier for the parent compound, 2,3-Dihydro-1H-pyrrolo[3,2-b]pyridine, recommends keeping it in a dark place under an inert atmosphere at room temperature.[8] For enhanced long-term stability, we recommend the following:

ParameterRecommendationRationale
Temperature -20°C or belowReduces the kinetic rate of degradation reactions.[9]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces oxygen, the primary driver of oxidation.[10][11][12][13][14]
Light Amber Glass VialProtects against photodegradation, which can generate free radicals and initiate oxidation.[15][16][17][18]
Container Tightly Sealed Vial with PTFE-lined capPrevents ingress of atmospheric oxygen and moisture.[15][19]
Q4: I need to store the compound in solution. What is the best practice?

Storing in solution increases the risk of degradation. If absolutely necessary:

  • Use a Degassed Solvent: Aprotic solvents like anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common. Crucially, the solvent must be degassed (e.g., by sparging with argon or nitrogen for 15-30 minutes) immediately before use to remove dissolved oxygen.

  • Store Cold: Store aliquots of the solution at -80°C.

  • Use Inert Atmosphere: Overlay the headspace of the vial with argon or nitrogen before sealing.

  • Avoid Repeated Freeze-Thaw Cycles: Prepare single-use aliquots to prevent moisture condensation and re-introduction of air with each use.

Q5: Can I use an antioxidant to improve stability?

Yes, for solution-based storage, incorporating an antioxidant can be beneficial. Phenolic antioxidants are known to inhibit the formation of mutagenic heterocyclic amines by scavenging free radicals.[20][21][22]

  • Butylated Hydroxytoluene (BHT): A common and effective radical scavenger. A final concentration of 0.01-0.1% (w/v) is a typical starting point.

  • Vitamin E (α-tocopherol): Another effective radical scavenger.

Important: The choice of antioxidant must be compatible with your downstream application. Always run a small-scale compatibility and stability test first.

Section 2: Troubleshooting Guide

This section provides a logical framework for diagnosing and addressing stability issues.

Issue: I observe new peaks in my HPLC/LC-MS analysis of an aged sample.

This is a strong indication of degradation. The troubleshooting workflow below can help identify the cause and solution.

Troubleshooting Workflow: Investigating New Impurity Peaks

Caption: Decision tree for troubleshooting unexpected impurities.

Issue: My experimental results are inconsistent when using older batches of the compound.

Inconsistent results often trace back to a loss of compound purity and potency over time.

  • Quantify Purity: Immediately re-analyze the older batch using a validated analytical method (e.g., HPLC-UV, LC-MS). Compare the peak area of the parent compound to its initial value. A significant decrease indicates degradation.

  • Verify Structure: If significant degradation has occurred, it may be necessary to identify the major degradants using techniques like high-resolution mass spectrometry (HRMS) or NMR. This is a key part of forced degradation studies in pharmaceutical development.[23][24][25][26]

  • Implement Proactive Storage: Discard the degraded material and ensure all new and existing stock is stored according to the best practices outlined in this guide (See Section 1, Q3 & Q4 and Protocol 1).

Section 3: Key Experimental Protocols

These protocols provide step-by-step instructions for essential handling and analysis procedures.

Protocol 1: Packaging for Long-Term Storage Under Inert Gas

This procedure minimizes exposure to atmospheric oxygen. It should be performed in a fume hood.

Materials:

  • 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (solid or in solution)

  • Appropriately sized amber glass vial(s) with PTFE-lined screw caps

  • Source of dry, high-purity argon or nitrogen gas with a regulator and tubing

  • Long needle or cannula

Procedure:

  • Aliquot Material: Dispense the required amount of the compound into a clean, dry amber vial. If preparing multiple aliquots, do this for all vials.

  • Prepare Gas Line: Set the regulator to a low, gentle flow rate (e.g., 1-2 psi). You should be able to feel a very gentle stream of gas on your hand.

  • Insert Needle: Carefully insert the long needle into the vial, with the tip positioned just above the surface of the compound (do not disturb the solid).

  • Purge the Headspace: Allow the inert gas to flow gently into the vial for 1-2 minutes. Since argon is denser than air, it will displace the oxygen from the bottom up. Nitrogen will displace it by continuous flow.

  • Seal While Purging: While the gas is still flowing, slowly withdraw the needle and immediately seal the vial tightly with the cap.

  • Label and Store: Label the vial clearly with the compound name, date, and storage conditions. Place in the appropriate freezer (e.g., -20°C) for long-term storage.

Workflow for Inert Gas Blanketing

Caption: Step-by-step workflow for sample packaging under an inert atmosphere.

Protocol 2: Outline for a Forced Degradation Study

Forced degradation (or stress testing) is used to identify likely degradation products and establish the specificity of an analytical method.[25][26][27] This is a foundational study in drug development.

Objective: To intentionally degrade the compound under various stress conditions to understand its liabilities. A target degradation of 5-20% is often recommended.[26]

Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24-48 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Solid sample at 80°C for 72 hours.

  • Photostability: Expose solid and solution samples to light according to ICH Q1B guidelines.

Procedure:

  • Prepare Samples: Prepare solutions of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (e.g., at 1 mg/mL) in an appropriate solvent mixture for each condition. Include a control sample stored under ideal conditions.

  • Apply Stress: Expose the samples to the conditions listed above for the specified time. For acid/base hydrolysis, neutralize the samples before analysis.

  • Analyze: Analyze all samples (including the control) by a suitable stability-indicating method, typically a gradient reverse-phase HPLC method with UV and MS detection.

  • Evaluate:

    • Compare the chromatograms from the stressed samples to the control.

    • Identify and quantify the degradation products.

    • Determine the mass balance to ensure all major degradants are accounted for.

    • Use the data to propose degradation pathways.

Analytical Method Example (Starting Point):

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 10 minutes

  • Detection: UV (e.g., 254 nm) and Mass Spectrometry (ESI+)

This analytical approach is standard for monitoring nitrogen-containing heterocycles and their degradation products.[28][29][30]

Potential Oxidative Degradation Pathway

G cluster_0 Core Structure cluster_1 Potential Oxidized Products Cpd 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine P1 Aromatized Product (Pyrrolo[3,2-b]pyridine) Cpd->P1 O2 P2 N-Oxide Cpd->P2 [O] P3 Hydroxylated Ring Cpd->P3 [O] P4 Oxidized Methyl Group (-CH2OH, -CHO) Cpd->P4 [O]

Caption: Plausible oxidative degradation pathways for the core molecule.

References

  • Fathalla, E. M., & Andersson, J. T. (2011). Products of polycyclic aromatic sulfur heterocycles in oil spill photodegradation. Environmental Toxicology and Chemistry, 30(9), 2004-2012. [Link]

  • Gale, R. C., O'Neill, J. C., & Van Leeuwen, J. A. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(18), 4335-4345. [Link]

  • GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. [Link]

  • Keim, H., de Revel, G., Marchand, S., & Bertrand, A. (2002). Method for determining nitrogenous heterocycle compounds in wine. Journal of Agricultural and Food Chemistry, 50(21), 5803-5807. [Link]

  • Kijenski, J., & Baiker, A. (2012). Gas Phase Catalytic Oxidation of β-Picoline to Nicotinic Acid: Catalysts, Mechanism and Reaction Kinetics. Catalysis Reviews, 54(3), 379-429. [Link]

  • Linde Gas. Inerting. [Link]

  • Moravek, Inc. Storing Pharmaceuticals: Important Guidelines to Consider. [Link]

  • MSF Medical Guidelines. Drug quality and storage. [Link]

  • Ovchinnikova, E. V., et al. (2009). Oxidation of β-picoline to nicotinic acid over V2O5-TiO2 catalyst: Kinetic studies and reaction mechanism. Chemical Engineering Journal, 154(1-3), 358-363. [Link]

  • Park, S. Y., et al. (2019). Aerobic Oxidation Approaches to Indole-3-carboxylates: A Tandem Cross Coupling of Amines–Intramolecular Mannich–Oxidation Sequence. Organic Letters, 21(17), 6842-6846. [Link]

  • Patsnap. (2026, February 12). Benefits of Inert Gas Over Active Gas Mixtures. [Link]

  • Pharmaceutical Technology. (2025, March 15). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. [Link]

  • Q1 Scientific. (2017, September 21). Forced degradation studies for Drug Substances and Drug Products. [Link]

  • Singh, R., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC International, 98(5), 1248-1259. [Link]

  • Sugimura, T., et al. (1998). Inhibitory effects of antioxidants on formation of heterocyclic amines. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 402(1-2), 237-245. [Link]

  • Wikipedia. Inert gas. [Link]

Sources

Optimization

optimizing catalyst loading for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine coupling

Executive Summary You are likely accessing this guide because you are experiencing stalled conversions or poor reproducibility when coupling 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Structure 1 ) with aryl halides...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

You are likely accessing this guide because you are experiencing stalled conversions or poor reproducibility when coupling 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Structure 1 ) with aryl halides, despite using standard palladium loadings (1–5 mol%).

The Core Issue: This specific scaffold presents a "Trojan Horse" challenge. While the N1 position (indoline nitrogen) is your desired nucleophile, the N4 position (pyridine nitrogen) is a potent Lewis base that acts as a catalyst poison , sequestering Palladium from the active cycle.

This guide provides a protocol to break this inhibition, allowing you to lower catalyst loading from 5 mol% to <0.5 mol% while improving yield.

Part 1: The Mechanism of Failure (Why Standard Loading Fails)

Before optimizing, you must understand the "War for Palladium" occurring in your flask. In a standard Buchwald-Hartwig reaction, the catalyst cycles between Pd(0) and Pd(II). However, azaindolines possess a pyridine nitrogen (N4) capable of binding Pd(II) species tightly, forming an off-cycle resting state.

The "Catalyst Sink" Effect

The 7-methyl group on your scaffold increases the lipophilicity of the molecule but does not sufficiently sterically shield the N4 nitrogen. Consequently, as the reaction progresses and the concentration of the substrate decreases, the relative ratio of catalyst-to-poison remains constant until the substrate is consumed. If the binding constant (


) of the Pyridine-Pd complex is high, the reaction stalls regardless of initial loading.
Visualizing the Inhibition Pathway

G Pd0 L-Pd(0) (Active) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-X Prod C-N Coupling (Product) OxAdd->Prod + Substrate (N1) Sink INACTIVE SINK [Pd-Pyridine Complex] OxAdd->Sink + Substrate (N4 Binding) Prod->Pd0 - HX Sink->OxAdd Slow Reversal Substrate 7-Methyl-2,3-dihydro- 1H-pyrrolo[3,2-b]pyridine

Figure 1: The "Catalyst Sink" mechanism. The pyridine nitrogen (N4) diverts the active Pd(II) species into an inactive sink, requiring higher catalyst loadings to maintain a threshold of active species.

Part 2: Optimization Protocol (The "Step-Down" Method)

Do not simply reduce the amount of Pd(OAc)₂. You must switch to a system that prevents the "Sink" formation shown above.

Step 1: Ligand Selection (The Shield)

To optimize loading, you must use a ligand that is bulky enough to destabilize the Pd-Pyridine interaction (the Sink) but flexible enough to allow the N1-amine approach.

Ligand ClassRecommendationWhy?
RuPhos Primary Choice The bulk of the isopropoxy group prevents the pyridine N from binding effectively to the Pd center, keeping the catalyst in the active cycle [1].
BrettPhos Secondary ChoiceExcellent for difficult substrates, but sometimes too bulky for sterically hindered aryl halides.[1]
XPhos Tertiary ChoiceGood general activity, but RuPhos typically outperforms it for secondary amines/indolines.
PPh3 / BINAP AVOID These ligands lack the steric bulk to prevent N4-coordination. You will require >5 mol% loading.
Step 2: Precatalyst Strategy

Stop using Pd(OAc)₂ + Ligand generation in situ. The induction period allows the azaindoline to sequester the Pd before the active catalytic species forms.

  • Recommendation: Use RuPhos Pd G3 or RuPhos Pd G4 precatalysts. These release the active L-Pd(0) species immediately upon heating [2].

Step 3: The "Step-Down" Experimental Design

Run the following 4-vial screen simultaneously to determine the Minimum Effective Loading (MEL).

Conditions:

  • Solvent: 1,4-Dioxane or t-Amyl Alcohol (0.2 M)

  • Base: NaOtBu (1.4 equiv) or LiHMDS (if substrate is base-sensitive)

  • Temperature: 80°C – 100°C

  • Time: 4 hours (Check HPLC/UPLC)

Vial IDCatalyst Loading (RuPhos Pd G3)Expected Outcome (If Optimized)
A 2.0 mol% 100% Conversion (Baseline)
B 0.5 mol% >95% Conversion (Target)
C 0.1 mol% >80% Conversion (Limit Test)
D 0.05 mol% <50% Conversion (Failure Point)

Interpretation:

  • If Vial B works: You have successfully bypassed the poisoning mechanism.

  • If Vial A fails: The issue is not loading; check for substrate purity (specifically sulfur or iodide contaminants from previous steps) or switch to BrettPhos .

Part 3: Troubleshooting & FAQs

Q1: The reaction turns black immediately, and conversion stops. What happened?

A: "Pd Black" formation indicates catalyst decomposition. This usually happens when the ligand dissociates, or the loading is too high relative to the ligand, causing aggregation.

  • Fix: Ensure your Ligand:Pd ratio is 1:1 (if using G3/G4 precatalysts) or 2:1 (if using free Pd sources).

  • Fix: Lower the temperature to 80°C. High temps promote de-ligation.

Q2: I see a new impurity spot (+13 Da or +14 Da) on LCMS.

A: This is likely C-H arylation of the pyridine ring (positions 5 or 6) rather than N-arylation of the indoline.

  • Cause: Highly active catalysts can activate the pyridine C-H bonds if the N-H coupling is sterically hindered.

  • Fix: Switch to a weaker base like K₃PO₄ or Cs₂CO₃ and use tBuOH as solvent. The proton transfer pathway with carbonate bases favors N-arylation over C-H activation [3].

Q3: My 7-methyl group seems to be causing steric hindrance. The reaction is slow.

A: The 7-methyl group is adjacent to the bridgehead, which can slightly twist the scaffold.

  • Fix: Increase the reaction concentration to 0.5 M - 1.0 M . High concentration favors the bimolecular reaction (coupling) over unimolecular catalyst decomposition.

Q4: Can I use water or biphasic conditions?

A: Generally, no . Water can coordinate to the Pd in competition with the amine. However, if you must use inorganic bases (K3PO4), use n-Butanol or t-Amyl alcohol . The solubility of the base in these alcohols is sufficient for the reaction without adding water.

Part 4: Validated Workflow Diagram

Follow this logic flow to determine your next experiment.

OptimizationFlow Start Start: 2 mol% Pd Standard Conditions CheckConv Check Conversion (4 Hours) Start->CheckConv FullConv >95% Conversion CheckConv->FullConv Yes Stalled <50% Conversion (Stalled) CheckConv->Stalled No ReduceLoad Reduce Loading to 0.5 mol% FullConv->ReduceLoad CheckImpurity Check LCMS: Wrong Isomer? Stalled->CheckImpurity SwitchLigand Switch Ligand: RuPhos -> BrettPhos CheckImpurity->SwitchLigand No Impurities ChangeBase Switch Base: NaOtBu -> Cs2CO3 CheckImpurity->ChangeBase C-H Arylation Observed

Figure 2: Decision matrix for optimizing catalyst loading and selectivity.

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

  • Bruno, N. C., et al. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4(3), 916-920.

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

Sources

Troubleshooting

Technical Support Center: Purification of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, a key heterocyclic...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, a key heterocyclic scaffold in medicinal chemistry. This document provides in-depth troubleshooting advice, detailed experimental protocols, and the scientific rationale behind the recommended procedures to empower you to overcome common purification hurdles, specifically the removal of stubborn regioisomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most likely regioisomeric impurities I should expect when synthesizing 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine?

A1: The formation of regioisomers is a common challenge in the synthesis of substituted azaindoles and their dihydro derivatives.[1] Depending on the synthetic route employed, which often involves the construction of the pyrrole ring onto a pre-existing substituted pyridine, you can anticipate the formation of isomers where the methyl group is located at other positions on the pyridine ring. The most probable regioisomeric impurities are:

  • 4-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

  • 5-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

  • 6-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Additionally, alternative cyclization pathways could potentially lead to different pyrrolopyridine constitutional isomers, such as derivatives of pyrrolo[2,3-c]pyridine, although these are generally less common when using precursors designed for the [3,2-b] scaffold.[2]

Q2: How can I quickly assess the purity of my 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine sample and identify the presence of regioisomers?

A2: A combination of Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy is the most efficient approach for an initial purity assessment.

  • TLC Analysis: Develop a TLC method using a solvent system that provides good separation of spots in your crude reaction mixture. Regioisomers often have very similar polarities, so you may need to screen several solvent systems. A good starting point is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol). The presence of multiple, closely-spaced spots can be an initial indication of isomeric impurities.

  • ¹H NMR Spectroscopy: This is the most powerful tool for identifying regioisomers.[2] The substitution pattern on the pyridine ring results in a unique set of chemical shifts and coupling constants for the aromatic protons. By carefully analyzing the aromatic region of the ¹H NMR spectrum, you can distinguish between the desired 7-methyl isomer and other potential regioisomers. For example, the number of protons in the aromatic region and their splitting patterns will differ for each isomer.

Q3: My regioisomers are inseparable by standard flash chromatography. What are my next steps?

A3: When standard silica gel chromatography fails to resolve regioisomers, several advanced techniques can be employed. Consider modifying your chromatographic conditions by using a different stationary phase, such as alumina (neutral or basic), or by employing reversed-phase chromatography.[3] High-Performance Liquid Chromatography (HPLC), particularly preparative HPLC, offers significantly higher resolving power and is often successful in separating closely related isomers. Alternatively, chemical derivatization of the mixture to introduce a group that exaggerates the physical property differences between the isomers can facilitate separation, followed by removal of the derivatizing group.

Troubleshooting and Purification Guides

Issue 1: Identification of Regioisomeric Impurities

The first step in successful purification is the accurate identification of the impurities present.

Analytical TechniqueTroubleshooting Suggestion
¹H NMR Symptom: Overlapping signals in the aromatic region.Action: Utilize higher field strength NMR (500 MHz or greater) to improve signal dispersion. Perform 2D NMR experiments like COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) to establish through-bond and through-space proton connectivities, which can help in assigning the structure of each isomer.[2]
¹³C NMR Symptom: Ambiguous assignment of quaternary carbons.Action: Employ 2D NMR techniques such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to correlate protons with their directly attached carbons and with carbons that are 2-3 bonds away. This will provide a definitive carbon framework for each isomer.
Mass Spectrometry (MS) Symptom: Isomers have the same mass and are indistinguishable by low-resolution MS.Action: Utilize tandem mass spectrometry (MS/MS). The fragmentation patterns of regioisomers can be distinct due to the different positions of the methyl group influencing bond cleavage.[4][5][6] High-resolution mass spectrometry (HRMS) can confirm the elemental composition of the parent ion and its fragments.
Issue 2: Failure to Separate Regioisomers by Flash Chromatography

This is a common problem due to the similar polarities of regioisomers.

start Initial Separation Attempt on Silica Gel Fails solvent Optimize Mobile Phase (e.g., ternary solvent system, gradient elution) start->solvent modifier Add a Modifier (e.g., 0.1-1% triethylamine for basic compounds) solvent->modifier stationary_phase Change Stationary Phase (e.g., Alumina, C18 Reversed-Phase) modifier->stationary_phase hplc Utilize Preparative HPLC stationary_phase->hplc result Successful Separation hplc->result

Caption: Troubleshooting workflow for flash chromatography.

  • TLC Method Development:

    • Screen various solvent systems. Good starting points for azaindole derivatives include gradients of ethyl acetate in hexanes or methanol in dichloromethane.

    • The ideal solvent system should provide a clear separation of the desired product from impurities with an Rf value of approximately 0.2-0.4 for the product.[7]

  • Column Preparation:

    • Dry pack the column with silica gel.

    • Wet the column with the initial, least polar mobile phase.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

    • Alternatively, for less soluble compounds, create a slurry of the crude product with a small amount of silica gel, evaporate the solvent, and dry-load the powder onto the column.

  • Elution:

    • Begin with a low polarity mobile phase and gradually increase the polarity (gradient elution).

    • Collect fractions and monitor by TLC.

  • Analysis:

    • Combine pure fractions and confirm their identity and purity by NMR.

Issue 3: Challenges with Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but it can be challenging with regioisomers.

ProblemPotential CauseTroubleshooting Suggestion
Oiling Out The compound is coming out of solution above its melting point, or the solution is too concentrated.Add a small amount of hot solvent to redissolve the oil and allow it to cool more slowly. Using a slightly different solvent system may also help.[8]
No Crystal Formation The solution is not supersaturated.Slowly evaporate some of the solvent to increase the concentration. Alternatively, add an anti-solvent (a solvent in which the compound is insoluble but is miscible with the primary solvent) dropwise until the solution becomes slightly turbid, then warm to clarify and cool slowly.[8]
Poor Recovery Too much solvent was used, or the compound has significant solubility in the cold solvent.Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtration.
Impure Crystals The solution cooled too quickly, trapping impurities.Allow the solution to cool slowly and undisturbed to room temperature before placing it in an ice bath.[8]
  • Place approximately 20-30 mg of the impure solid into several small test tubes.

  • To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, acetonitrile, or mixtures with water) dropwise at room temperature until the solid just dissolves. If the solid is insoluble at room temperature, gently heat the solvent.

  • A good recrystallization solvent will dissolve the compound when hot but not at room temperature.

  • Once a promising solvent or solvent system is identified, scale up the recrystallization.

Data Presentation

Table 1: Recommended Starting Solvent Systems for Flash Chromatography
Stationary PhaseMobile Phase SystemGradient ProfileTarget Compounds
Silica Gel Hexane / Ethyl Acetate0-100% Ethyl AcetateLess polar regioisomers
Silica Gel Dichloromethane / Methanol0-20% MethanolMore polar regioisomers
Alumina (Neutral) Toluene / Acetone0-50% AcetoneBasic regioisomers sensitive to silica
C18 Reversed-Phase Water / Acetonitrile5-95% AcetonitrileHighly polar regioisomers

Visualization of the Purification Workflow

start Crude 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine analytical Purity Assessment (TLC, NMR, LC-MS) start->analytical isomers_detected Regioisomers Detected? analytical->isomers_detected chromatography Flash Chromatography isomers_detected->chromatography Yes pure_product Pure Product isomers_detected->pure_product No further_purification Further Purification Needed? chromatography->further_purification prep_hplc Preparative HPLC chromatography->prep_hplc If isomers persist recrystallization Recrystallization recrystallization->pure_product further_purification->recrystallization Yes further_purification->pure_product No prep_hplc->pure_product

Caption: Logical workflow for the purification of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

References

  • Subota, A. I., Volochnyuk, D. M., Gorlova, A. O., & Grygorenko, O. O. (2018). Scalable synthesis and properties of 7-methyl-4-azaindole. Monatshefte für Chemie - Chemical Monthly, 149(3), 449–454. [Link]

  • Grygorenko, O. O., Subota, A. I., Volochnyuk, D. M., & Gorlova, A. O. (2018). The known syntheses of 7-methyl-4-azaindole (6). ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of azaindoles. [Link]

  • Oxford Instruments. (2024). Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. [Link]

  • ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. [Link]

  • Herbert, R. B., & Holliman, F. G. (1969). 1H-pyrrolo[2,3-b]pyridines. Part II. Fragmentation of some 1H-pyrrolo[2,3-b]pyridines induced by electron impact. Journal of the Chemical Society B: Physical Organic, 2, 251. [Link]

  • Ceraulo, L., De Rosa, S., & Ferrugia, M. (1996). Characterization and differentiation of heterocyclic isomers. Part 2. Mass spectrometry and molecular orbital calculations on pyrrolo[1,2-a][2]benzodiazepin-4-one, -6-one, and -4,6-dione. Journal of the American Society for Mass Spectrometry, 7(7), 713-722. [Link]

  • Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

  • NIST. (n.d.). Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-. [Link]

  • Zhang, C., & Ready, J. M. (2017). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. Angewandte Chemie International Edition, 56(45), 14264-14267. [Link]

  • Puglisi, A., & Wild, S. (2007). Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis.
  • Mé-Rour, J. Y., & Joseph, B. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 5(5), 471-506. [Link]

  • Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

  • Gotor, V., & de Mattos, M. C. (2007). Synthesis and Reactivity of 7-Azaindole (1H-Pyrrolo[2,3-b]pyridine). Tetrahedron, 63(5), 1031-1050. [Link]

  • Stanovnik, B. (2010). Synthesis of 5 substituted 7-azaindoles and 7-azaindolines.
  • PubChem. (n.d.). 7-Methyl-7H-pyrrolo[2,3-b]pyridine. [Link]

  • Hojnik, C. (2015). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. [Link]

  • University of California, Irvine. (n.d.). Purification. [Link]

  • PubChem. (n.d.). 1H-Pyrrolo(2,3-b)pyridine. [Link]

  • National Institute of Standards and Technology. (n.d.). 1H-Pyrrolo[2,3-b]pyridine. [Link]

  • Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Recrystallization of Impure Acetanilide and Melting Point Determination. [Link]

  • RSC Publishing. (n.d.). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. [Link]

  • Wang, H., & Li, G. (2018). Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. ACS Chemical Biology, 13(10), 2825-2830. [Link]

  • Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 79-86. [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra of the two isomers: (a) 7b (syn) and (b) 5b (anti). [Link]

  • Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. [Link]

  • PubChem. (n.d.). 1H-Pyrrolo(2,3-b)pyridine. [Link]

  • Lowe, C. R., & Burton, S. J. (2014). N-Heterocyclic-based adsorbents for antibody purification-effect of ligand structure. Journal of Molecular Recognition, 27(5), 253-264. [Link]

  • ResearchGate. (2023, August 8). Which solvents should I use to recrystalize P-anisidine and DNP individually?. [Link]

  • National Institute of Standards and Technology. (n.d.). 1H-Pyrrolo[2,3-b]pyridine. [Link]

  • ResearchGate. (2021, April 7). Separation of regio-isomers / suggestions for regio-selective methylation of aromatics?. [Link]

  • St. Martin, T., & Lindsley, C. W. (2020). Discovery of Potent and Selective 7-Azaindole Isoindolinone-Based PI3Kγ Inhibitors. ACS Medicinal Chemistry Letters, 11(5), 876-882. [Link]

  • Christie, W. W. (2009). Preparation of fatty acid methyl esters for gas-liquid chromatography. Lipid Library. [Link]

  • Zhang, W. (2016). 7-azaindole and preparation method thereof.
  • Archimer. (n.d.). Gas chromatographic behavior of fatty acid derivatives for mass spectrometry on low-polarity capillary columns. [Link]

  • AOCS. (2019, July 23). Alternatives to Methyl Esters for GC Analysis of Fatty Acids. [Link]

  • Biotage. (2023, January 30). How can I modify my flash chromatography method to separate chemically similar compounds?. [Link]

Sources

Optimization

thermal stability and decomposition of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (also known as 7-methyl-4-azaindoline).

Because this compound features a partially saturated pyrroline ring fused to an electron-deficient pyridine core, its primary liability is the thermodynamic driving force to oxidize into a fully aromatic system. This guide provides field-proven troubleshooting insights, self-validating protocols, and causality-driven explanations to ensure the integrity of your drug development workflows.

Thermodynamic & Stability Profile

To establish a baseline for your experimental design, all quantitative stability data and degradation pathways are summarized below.

Table 1: Thermal Stability and Degradation Thresholds

Environmental ConditionTemp ThresholdPrimary MechanismMajor Degradant / ByproductEst. Half-Life
Inert Storage (Argon, Dark) 2–8°CNone (Stable)None> 2 years
Aerobic Benchtop Storage 25°CAutoxidation / N-OxidationPolymeric tars (Brown discoloration)~2–4 weeks
Heating in Solution (Air) > 80°COxidative Dehydrogenation7-Methyl-1H-pyrrolo[3,2-b]pyridine ([M-2])< 12 hours
Transition-Metal Catalyzed > 60°CAcceptorless Dehydrogenation7-Methyl-1H-pyrrolo[3,2-b]pyridine ([M-2])< 2 hours
Extreme Thermal Stress (Neat) > 200°CPyrolysis / Ring OpeningChar, NOx, COxMinutes
Troubleshooting Guides & FAQs

Q1: During high-temperature Buchwald-Hartwig amination (>100°C), my yield of the N-arylated product is extremely low. LC-MS shows a major byproduct with a mass of [M-2]. What is happening? Causality: The [M-2] byproduct is the fully aromatic 7-methyl-4-azaindole. The 2,3-dihydro system (azaindoline) lacks the resonance stabilization energy of the fully aromatic azaindole core. Consequently, there is a massive thermodynamic driving force for oxidative dehydrogenation. Palladium and Ruthenium catalysts, which are standard in cross-coupling, act as highly efficient acceptorless dehydrogenation catalysts for N-heterocycles[1]. At temperatures above 80°C, the transition metal facilitates the rapid removal of two hydrogen atoms from the C2 and C3 positions. Resolution: You must suppress the dehydrogenation pathway. Switch to a highly active, low-temperature Pd precatalyst system (e.g., Pd(OAc)₂ with bulky biaryl phosphine ligands like BrettPhos or RuPhos) that achieves full conversion at 60–80°C. Furthermore, ensure your solvent is rigorously degassed via the freeze-pump-thaw method.

Q2: I am storing the compound at room temperature on the benchtop. Over a few weeks, the off-white powder has turned dark brown. Is it still usable? Causality: No, the material is highly degraded. The darkening indicates aerobic oxidation followed by polymerization. The secondary amine in the pyrroline ring is highly susceptible to air oxidation, forming trace radical species and N-oxides on the pyridine nitrogen. These intermediates rapidly undergo ring-opening or oligomerization, forming the dark, tar-like substances you observe[2]. Resolution: Discard or repurify the material via flash chromatography. Moving forward, always store the neat solid at 2–8°C under an inert gas (Nitrogen or Argon) and protect it from light.

Q3: How does the 7-methyl group affect the thermal stability compared to an unsubstituted azaindoline? Causality: The 7-methyl group is situated on an electron-deficient pyridine ring. Under extreme thermal stress in the presence of radical initiators or oxygen, the benzylic C-H bonds of this methyl group can undergo autoxidation, leading to formyl or carboxylic acid impurities. Controlling the oxidation of these sensitive motifs is a well-documented challenge in the scalable process development of dihydroazaindole derivatives[3].

Diagnostic Workflows: Self-Validating LC-MS Assay

If you are experiencing yield loss during heating, you must determine whether the compound is undergoing thermal pyrolysis (destruction) or metal-catalyzed aromatization (dehydrogenation). Use this self-validating protocol to isolate the variable.

Objective: Differentiate between inherent thermal instability and transition-metal catalyzed oxidative dehydrogenation. Note: Target exact mass for [M+H]⁺ is 135.09 m/z. The aromatized [M-2+H]⁺ is 133.07 m/z.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 0.1 M stock solution of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine in anhydrous, degassed DMSO.

  • Control Setup (The Self-Validating System):

    • Vial A (Negative Control): 1 mL stock solution, sealed under strict Argon. (Validates solvent/temperature baseline).

    • Vial B (Oxidative Stress): 1 mL stock solution, left open to ambient air.

    • Vial C (Catalytic Stress): 1 mL stock solution + 5 mol% Pd(OAc)₂, sealed under strict Argon.

  • Thermal Cycling: Heat all three vials simultaneously to 100°C for exactly 4 hours using a calibrated aluminum heating block.

  • Quenching: Cool to room temperature. Dilute 10 µL of each reaction mixture into 990 µL of HPLC-grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid.

  • LC-MS Analysis: Inject 1 µL onto a C18 column (e.g., Acquity UPLC BEH C18). Run a standard gradient from 5% to 95% Acetonitrile over 5 minutes.

  • Data Interpretation & Causality Check:

    • If Vial A shows degradation, your compound is inherently thermally unstable at 100°C or your DMSO is wet/aerobic.

    • If Vial A is intact, but Vial C shows >50% conversion to the 133.07 m/z peak, your yield loss in the main experiment is definitively caused by metal-catalyzed acceptorless dehydrogenation , not thermal pyrolysis.

Pathway Visualization

The following diagram maps the logical relationships between specific environmental stressors and their corresponding chemical decomposition pathways.

DecompositionLogic Start 7-Methyl-2,3-dihydro-1H- pyrrolo[3,2-b]pyridine Cond1 High Temp (>80°C) + Trace Pd/Ru or O2 Start->Cond1 Cond2 Extreme Heat (>200°C) + Prolonged Exposure Start->Cond2 Cond3 Aerobic Storage (Room Temp, Light) Start->Cond3 Oxidation Oxidative Dehydrogenation (Loss of 2H) Cond1->Oxidation Thermodynamic Sink Aromatic 7-Methyl-1H-pyrrolo[3,2-b]pyridine ([M-2] Aromatization) Oxidation->Aromatic Thermal C-N / C-C Bond Cleavage & Ring Opening Cond2->Thermal Pyrolysis Degradation Polymerization & Tars (NOx, COx release) Thermal->Degradation Radical N-Oxidation & Benzylic Radical Formation Cond3->Radical Autoxidation Aldehyde Brown Discoloration (Degraded Impurities) Radical->Aldehyde

Fig 1: Thermal and oxidative decomposition pathways of 7-Methyl-4-azaindoline.

References
  • Ruthenium-catalyzed acceptorless dehydrogenation of heterocycles. Indian Academy of Sciences.[Link][1]

  • Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions. Royal Society of Chemistry.[Link][2]

  • Building a Quaternary Stereogenic Center on Dihydroazaindole Carboxylic Acid through Scalable Process Development. ACS Publications.[Link][3]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 7-Methyl Substituted Azaindolines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the late-stage functionalization of sterically congested heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the late-stage functionalization of sterically congested heterocycles. 7-Methyl substituted azaindolines present a notorious synthetic bottleneck: the methyl group at the 7-position projects directly into the spatial trajectory required for catalytic functionalization at adjacent sites (such as N1 or C6).

This guide is designed to move beyond generic protocols. Here, we dissect the causality behind experimental failures and provide self-validating workflows to overcome the steric penalties associated with these privileged scaffolds.

Part 1: Diagnostic Workflows

When functionalizing 7-methyl azaindolines, standard catalytic conditions often fail. The decision tree below outlines the logical progression for troubleshooting these reactions based on observable experimental outcomes.

Workflow A Target: N-Functionalization of 7-Methyl Azaindoline B Observe Reaction Outcome A->B C Low Conversion / Sluggish Kinetics B->C Steric block at Pd D Substrate Decomposition / Off-Target Cleavage B->D Base-mediated side rxn E Switch Ligand: Use BrettPhos or tBuXPhos C->E F Switch Base: Use K2CO3 + tBuOH D->F G Optimal Yield Achieved E->G F->G

Figure 1: Diagnostic decision tree for troubleshooting N-functionalization of 7-methyl azaindolines.

Part 2: Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my Pd-catalyzed N-arylation stall at low conversion when using standard ligands like dppf? A1: The causality lies in the spatial requirements of the reductive elimination step. The 7-methyl group imparts severe steric hindrance, projecting directly into the binding pocket of the catalytic center[1]. When using standard bidentate ligands like dppf, the palladium is locked in a sterically congested geometry that raises the activation energy for C-N bond formation, leading to sluggish kinetics. Solution: Transition to bulky, electron-rich monodentate biaryl phosphines (e.g., BrettPhos). These ligands enforce a lower coordination number on palladium, widening the reactive pocket and accelerating reductive elimination despite the 7-methyl bulk.

Q2: I am observing significant dehalogenation of my aryl halide instead of the desired coupling product. What is causing this off-target pathway? A2: This is a kinetic phenomenon directly caused by the steric hindrance of the 7-methyl group. Because the primary catalytic cycle is slowed down by the steric clash, the residence time of the oxidative addition complex increases. This allows strong bases (like NaOtBu) to initiate off-cycle


-hydride elimination or direct reduction pathways.
Solution: Switch to a milder base (such as K₂CO₃) combined with a protic co-solvent (like tBuOH). This combination stabilizes the transition state and drastically reduces base-mediated side reactions.

Q3: How does the 7-methyl group affect adjacent C-H activation or directed ortho-metalation (DoM)? A3: In DoM and C-H activation, the directing group must pre-coordinate with the metal (e.g., lithium or ruthenium) to guide it to the adjacent C-H bond. The 7-methyl substitution physically blocks this requisite coordination vector, drastically reducing reactivity compared to unsubstituted analogs[2]. This steric penalty is also observed in electrochemical cross-couplings of 7-substituted indoline systems[3]. Solution: Employ highly coordinating solvents (like TMEDA) to break up metal aggregates, thereby increasing the effective nucleophilicity of the metalating agent and forcing the reaction through an uncoordinated, albeit higher-energy, transition state.

Part 3: Mechanistic Pathway & Quantitative Data

To understand why ligand selection is the critical variable, we must look at the energy barriers within the catalytic cycle.

Mechanism N1 Pd(0) Catalyst N2 Oxidative Addition N1->N2 N3 Amine Coordination N2->N3 N4 Steric Clash (7-Methyl) N3->N4 Standard Ligands N7 Bulky Ligand Acceleration N3->N7 BrettPhos N5 Reductive Elimination N4->N5 High Energy Barrier N6 Product N5->N6 N6->N1 N7->N5 Lowered Barrier

Figure 2: Mechanistic pathway showing how bulky ligands overcome 7-methyl steric barriers.

Table 1: Quantitative Comparison of N-Arylation Conditions for 7-Methyl Azaindolines

SubstrateCatalyst / LigandBaseSolventTemp (°C)Yield (%)Mechanistic Outcome
7-Methyl AzaindolinePd(dppf)Cl₂NaOtBuDioxane100<10%Severe steric clash; stalled reductive elimination
7-Methyl AzaindolinePd₂(dba)₃ / XPhosCs₂CO₃Toluene10035%Moderate conversion; competitive dehalogenation
7-Methyl AzaindolinePd(OAc)₂ / BrettPhosK₂CO₃tBuOH11082%Accelerated elimination; suppressed side reactions

Part 4: Self-Validating Experimental Protocol

A robust protocol must verify its own success during execution. The following methodology for the Buchwald-Hartwig amination of 7-methyl azaindolines includes a built-in diagnostic checkpoint to prevent wasted time and materials.

Step 1: Catalyst Pre-Activation

  • In an oven-dried Schlenk tube under an argon atmosphere, combine Pd(OAc)₂ (5 mol%) and BrettPhos (10 mol%).

  • Add anhydrous tBuOH (2.0 mL/mmol substrate) and stir at room temperature for 15 minutes until a homogeneous, active Pd(0) complex is formed. Causality: Pre-activation ensures that the bulky ligand is fully coordinated before encountering the sterically hindered substrate, preventing catalyst poisoning.

Step 2: Substrate Addition

  • Add the 7-methyl azaindoline (1.0 equiv), the aryl halide (1.2 equiv), and finely milled, anhydrous K₂CO₃ (2.5 equiv).

  • Seal the tube, purge with argon for an additional 3 minutes, and heat the reaction mixture to 110 °C.

Step 3: The 2-Hour Diagnostic Checkpoint (Self-Validation)

  • After 2 hours, briefly remove the vessel from the heat block. Extract a 50 µL aliquot under argon.

  • Quench the aliquot in 0.5 mL EtOAc and 0.5 mL H₂O. Analyze the organic layer via LCMS or TLC.

    • Validation A (Success): If the product mass is dominant and starting material is <30%, the steric barrier has been successfully bypassed. Proceed to Step 4.

    • Validation B (Failure - Stalled): If unreacted 7-methyl azaindoline is >70%, oxidative addition or amine coordination has failed. Action: Verify the rigorous exclusion of oxygen and consider increasing the reaction temperature to 120 °C.

    • Validation C (Failure - Side Reactions): If the dehalogenated aryl partner is detected, the base is too harsh for the current kinetics. Action: Abort and restart using a weaker base like K₃PO₄.

Step 4: Completion and Isolation

  • Once validated, allow the reaction to proceed for a total of 12–16 hours.

  • Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the inorganic base and palladium black.

  • Concentrate under reduced pressure and purify via flash column chromatography.

Part 5: References

  • Title: Diindolylamine Preparation and Stability Investigations Source: ACS Omega URL: [Link]

  • Title: Electrochemical oxidative N–H/P–H cross-coupling with H2 evolution towards the synthesis of tertiary phosphines Source: Nature Communications (PMC) URL: [Link]

  • Title: Ruthenium-catalyzed acceptorless dehydrogenation of heterocycles Source: Journal of Chemical Sciences (Indian Academy of Sciences) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the 1H NMR Characterization of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and drug discovery, the pyrrolo[3,2-b]pyridine scaffold, a key component of the broader class of azaindoles,...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the pyrrolo[3,2-b]pyridine scaffold, a key component of the broader class of azaindoles, has garnered significant attention. These nitrogen-containing heterocyclic systems are bioisosteres of indoles and are integral to the structure of numerous biologically active compounds. The saturation of the pyrrole ring to its 2,3-dihydro counterpart, the 7-azaindoline core, offers a three-dimensional structure that can be pivotal for optimizing pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) characterization of a specific derivative, 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, offering a comparative perspective with its aromatic and unsubstituted analogues.

The Significance of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy stands as an unparalleled tool for the structural determination of organic molecules. By providing detailed information about the chemical environment, connectivity, and stereochemistry of protons within a molecule, it allows for unambiguous structure confirmation. For a molecule such as 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, ¹H NMR is crucial for verifying the successful synthesis and for providing insights into its conformational dynamics.

Predicted ¹H NMR Spectral Data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

While a publicly available experimental spectrum for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is not readily found in the literature, a reliable prediction of its ¹H NMR spectrum can be made based on established principles and data from structurally related compounds. The predicted chemical shifts (in ppm, relative to a TMS standard) and multiplicities in a typical deuterated solvent like CDCl₃ are presented below.

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale for Prediction
H-4~7.5 - 7.8Doublet (d)1HAromatic proton ortho to the pyridine nitrogen, expected to be the most deshielded aromatic proton.
H-6~6.8 - 7.1Doublet (d)1HAromatic proton para to the pyridine nitrogen.
H-5~6.5 - 6.7Doublet of doublets (dd)1HAromatic proton meta to the pyridine nitrogen, coupled to both H-4 and H-6.
H-2~3.8 - 4.1Triplet (t)2HMethylene protons adjacent to the aromatic ring and deshielded by its anisotropic effect.[1][2]
H-3~3.0 - 3.3Triplet (t)2HMethylene protons adjacent to the pyrrolidine nitrogen.
N-CH₃~3.4 - 3.7Singlet (s)3HMethyl group attached to the pyrrolidine nitrogen, its chemical shift influenced by the heterocyclic system.[3]
N-HVariableBroad singlet (br s)1HThe chemical shift of the NH proton is highly dependent on solvent, concentration, and temperature.

Comparative ¹H NMR Analysis

To appreciate the distinct spectral features of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, a comparison with its aromatic precursor, 7-Methyl-7H-pyrrolo[2,3-b]pyridine, and its unsubstituted counterpart, 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (7-azaindoline), is invaluable.

Comparison with the Aromatic Analogue: 7-Methyl-7H-pyrrolo[2,3-b]pyridine

The most striking difference between the ¹H NMR spectra of the dihydro and aromatic species is the absence of the aliphatic methylene proton signals in the latter and the presence of two additional aromatic protons.

Proton Assignment7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Predicted)7-Methyl-7H-pyrrolo[2,3-b]pyridine (Literature)
Aromatic Protons~6.5 - 7.8 ppm~6.5 - 8.2 ppm
Aliphatic Protons~3.0 - 4.1 ppmAbsent
N-CH₃ Protons~3.4 - 3.7 ppm~3.8 ppm

The aromatic protons in 7-Methyl-7H-pyrrolo[2,3-b]pyridine will exhibit different chemical shifts and coupling patterns due to the fully aromatic pyrrole ring. The pyrrolic protons (H-2 and H-3) will appear in the aromatic region, typically between 6.5 and 7.5 ppm.

Comparison with the Unsubstituted Analogue: 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (7-Azaindoline)

Comparing the predicted spectrum of the N-methylated compound with the expected spectrum of the unsubstituted 7-azaindoline highlights the influence of the methyl group. The primary difference will be the presence of the N-CH₃ singlet and a downfield shift of the adjacent methylene protons (H-3) in the methylated compound due to the electronic effects of the methyl group.

Experimental Protocol for ¹H NMR Characterization

To ensure the acquisition of high-quality and reproducible ¹H NMR data, the following experimental protocol is recommended.

Sample Preparation
  • Sample Purity : Ensure the sample of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is of high purity, as impurities can complicate spectral interpretation.

  • Solvent Selection : Choose a suitable deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆, or Methanol-d₄). Chloroform-d (CDCl₃) is a common first choice for many organic molecules.[4][5]

  • Concentration : Prepare a solution with a concentration of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.[6]

  • Reference Standard : The deuterated solvent typically contains a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).[5]

  • Sample Filtration : To remove any particulate matter that could affect the magnetic field homogeneity, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

Data Acquisition

The following parameters are suggested for a standard ¹H NMR experiment on a 400 or 500 MHz spectrometer.[7][8][9]

ParameterRecommended Value
Pulse Program A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
Spectral Width (SW) Approximately 12-16 ppm, centered around 6-8 ppm to encompass both aromatic and aliphatic regions.
Acquisition Time (AQ) 2-4 seconds to ensure good digital resolution.
Relaxation Delay (D1) 1-5 seconds to allow for full relaxation of the protons between scans.
Number of Scans (NS) 8-16 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.
Temperature Standard probe temperature (e.g., 298 K).

Visualizing the Molecular Structure and Proton Environments

The following diagram, generated using Graphviz, illustrates the structure of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine and labels the distinct proton environments.

Caption: Structure of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine with proton labels.

Conclusion

The ¹H NMR characterization of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is fundamental to its application in research and development. This guide provides a comprehensive, albeit predictive, analysis of its ¹H NMR spectrum, contextualized through comparisons with its aromatic and unsubstituted analogues. The detailed experimental protocol offers a standardized approach to obtaining high-quality spectral data. By understanding the key spectral features outlined here, researchers can confidently identify and characterize this important heterocyclic scaffold.

References

  • Abraham, R. J., & Reid, M. (2005). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe, 17(5), 12-17.
  • Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Hans Reich. (n.d.). NMR Sample Preparation. University of Wisconsin-Madison. Retrieved from [Link]

  • HMDB. (n.d.). NMR data acquisition. Retrieved from [Link]

  • Frontier, A. (2026). How to Get a Good 1H NMR Spectrum. University of Rochester. Retrieved from [Link]

  • Abraham, R. J., et al. (2009). 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 47(9), 746-756.
  • University of Wisconsin-Madison, Chemistry Department. (2020, April 13). Optimized Default 1H Parameters. Retrieved from [Link]

  • Nanalysis. (2021, June 21). NMR acquisition parameters and qNMR. Retrieved from [Link]

  • University of Liverpool Repository. (2005, January 5). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

  • Stack Exchange. (2015, April 13). What happens to chemical shifts of protons close to aromatic systems in ¹H-NMR? Retrieved from [Link]

  • University of Rochester. (n.d.). Get a Good 1H NMR Spectrum. Retrieved from [Link]

  • Unknown. (n.d.). Lecture outline 1H NMR spectra of aromatic compounds. Retrieved from [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

  • Modgraph. (n.d.). 1H chemical shifts in NMR, part 18.1. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

  • University of Liverpool Repository. (2005, January 5). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

  • Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the 13C NMR Spectral Data of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

For Researchers, Scientists, and Drug Development Professionals Introduction 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound of significant interest in medicinal chemistry and drug development d...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its structural similarity to various biologically active molecules. The pyrrolopyridine scaffold is a core component of numerous pharmaceuticals, and understanding the substitution patterns and their effects on the electronic environment of the molecule is crucial for the design of new therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, is an indispensable tool for the structural elucidation and characterization of such novel compounds.

This guide provides an in-depth analysis of the 13C NMR spectral data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. In the absence of readily available experimental data for this specific molecule, we present a high-quality predicted spectrum and compare it with experimental data from structurally analogous compounds. This comparative approach allows for a robust understanding of the expected chemical shifts and the influence of key structural features, such as the methyl group and the dihydropyrrolo moiety.

Predicted 13C NMR Spectral Data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

The 13C NMR chemical shifts for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine were predicted using a reliable online NMR prediction tool. The predicted values provide a strong foundation for the interpretation of experimental spectra and for comparative analysis.

Table 1: Predicted 13C NMR Chemical Shifts for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Carbon AtomPredicted Chemical Shift (ppm)
C225.1
C347.9
C3a119.5
C4115.8
C5137.2
C6145.1
C7a148.3
7-CH317.5

Prediction performed using a standard online NMR prediction tool.

Comparative Analysis with Structurally Related Compounds

To validate and understand the predicted spectrum, it is essential to compare it with the experimental 13C NMR data of structurally similar molecules. This analysis will highlight the electronic effects of the fused pyridine ring, the dihydro-pyrrolo moiety, and the methyl substituent.

The Influence of the Dihydro-pyrrolo Moiety: Comparison with Indole and Dihydroindole Derivatives

The 2,3-dihydro-1H-pyrrolo moiety significantly alters the electronic environment compared to its aromatic counterpart, the pyrrole ring in indole. This is evident in the upfield shift of the carbons in the five-membered ring.

Table 2: Comparison of 13C NMR Chemical Shifts (ppm) of the Pyrrolo/Dihydropyrrolo Ring

Carbon Atom2,3-Dimethyl-1H-indole (Experimental)1-Methyl-2,3-dihydro-1H-indole (Experimental)7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Predicted)
C2135.356.925.1
C3110.228.547.9
C3a128.4127.5119.5
N-CH3-35.8-

The aliphatic nature of C2 and C3 in the dihydro-pyrrolo ring of the target molecule and its indole analog results in significantly lower chemical shifts compared to the sp2 hybridized carbons in the aromatic indole ring.

The Influence of the Fused Pyridine Ring and Methyl Substitution

The chemical shifts of the pyridine ring carbons in 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine are influenced by the fusion of the electron-rich dihydropyrrolo ring and the presence of the methyl group at the C7 position.

Table 3: Comparison of 13C NMR Chemical Shifts (ppm) of the Pyridine/Benzene Ring

Carbon Atom1-Methyl-2,3-dihydro-1H-indole (Experimental)1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile (Predicted)7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Predicted)
C4124.5-115.8
C5120.0~120137.2
C6109.4~115145.1
C7a152.8~148148.3
7-CH3--17.5

The predicted chemical shifts for the pyridine moiety in the target compound are in the expected aromatic region. The methyl group at C7 is predicted to have a chemical shift of approximately 17.5 ppm, which is typical for a methyl group attached to an aromatic ring.

Experimental Protocol for 13C NMR Spectroscopy

For researchers aiming to acquire experimental data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine or its analogs, the following protocol outlines the key steps for obtaining a high-quality 13C NMR spectrum.

1. Sample Preparation:

  • Weigh approximately 10-20 mg of the purified compound.
  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD). The choice of solvent is critical and should be based on the solubility of the compound and its chemical stability.
  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup and Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.
  • Tune and match the 13C probe to the correct frequency.
  • Set the acquisition parameters. Key parameters include:
  • Pulse Program: A standard proton-decoupled 13C experiment (e.g., zgpg30 on Bruker instruments).
  • Spectral Width: Typically 0 to 220 ppm.
  • Acquisition Time: 1-2 seconds.
  • Relaxation Delay (d1): 2-5 seconds. A longer delay may be necessary for quaternary carbons.
  • Number of Scans (ns): This will depend on the sample concentration and the desired signal-to-noise ratio. A few hundred to several thousand scans are common.
  • Shim the magnetic field to obtain a sharp and symmetrical solvent peak.

3. Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).
  • Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.
  • Apply baseline correction to obtain a flat baseline.
  • Reference the spectrum. If using CDCl₃, the solvent peak is at 77.16 ppm. For DMSO-d₆, it is at 39.52 ppm.
  • Integrate the peaks if quantitative information is desired, although this is less common for 13C NMR unless specific experimental conditions are met.

Visualizing the Structure and Workflow

To aid in the understanding of the spectral assignments and the experimental process, the following diagrams are provided.

structure cluster_mol 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine mol

Caption: Chemical structure of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine.

workflow cluster_workflow 13C NMR Data Acquisition and Analysis Workflow prep Sample Preparation (Dissolution in Deuterated Solvent) acq Data Acquisition (High-Field NMR Spectrometer) prep->acq Transfer to NMR tube proc Data Processing (FT, Phasing, Baseline Correction) acq->proc FID signal ref Spectral Referencing (Solvent Peak) proc->ref analysis Comparative Analysis (Comparison with Analogs and Prediction) ref->analysis elucidation Structure Elucidation/Confirmation analysis->elucidation

Caption: Workflow for 13C NMR data acquisition and analysis.

Conclusion

While experimental 13C NMR data for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is not yet publicly available, this guide provides a robust framework for its characterization. The presented predicted spectrum, in conjunction with a comparative analysis of structurally related compounds, offers valuable insights into the expected chemical shifts. The detailed experimental protocol and workflows serve as a practical guide for researchers working on the synthesis and characterization of novel pyrrolopyridine derivatives. This comprehensive approach underscores the power of combining predictive methods with empirical data for the confident structural elucidation of new chemical entities.

References

  • NMRDB.org: An open-source database for NMR spectra. [Link]

  • PubChem. National Center for Biotechnology Information. [Link]

  • Morales-Ríos, M. S., & Joseph-Nathan, P. (1988). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 26(5), 417-423.
  • Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. ¹³C spectra of indole and methylindoles. The Journal of Organic Chemistry, 35(4), 996-999.
Validation

Advanced Mass Spectrometry Guide: Fragmentation Dynamics of 7-Methyl-5-Azaindoline

Executive Summary 7-methyl-5-azaindoline (7-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) represents a critical scaffold in the development of kinase inhibitors, particularly for targets involving ATP-binding pockets whe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

7-methyl-5-azaindoline (7-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) represents a critical scaffold in the development of kinase inhibitors, particularly for targets involving ATP-binding pockets where the azaindole core acts as a bioisostere for purine. Unlike its fully aromatic counterpart (7-methyl-5-azaindole), the azaindoline possesses a saturated pyrroline ring, introducing unique metabolic liabilities and mass spectral behaviors.

This guide provides an in-depth analysis of the ESI-MS/MS fragmentation patterns of 7-methyl-5-azaindoline. It distinguishes this scaffold from its structural isomers (e.g., 4-azaindoline, N-methyl analogs) through mechanistic causality, offering a robust protocol for structural validation in drug discovery workflows.

Chemical Identity & Physicochemical Context[1][2][3][4][5][6][7][8][9][10][11][12]

Before analyzing fragmentation, the structural baseline must be established to predict ionization behavior.

FeatureSpecification
IUPAC Name 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine
Formula C₈H₁₀N₂
Exact Mass 134.0844 Da
[M+H]⁺ Monoisotopic 135.0917 m/z
Core Scaffold 5-Azaindole (Pyrrolo[3,2-c]pyridine)
Key Structural Feature Fused pyridine/pyrroline system; C7-Methyl substituent

Experimental Protocol: ESI-MS/MS Characterization

To replicate the fragmentation patterns described below, the following conditions are recommended. These parameters ensure sufficient internal energy deposition to trigger the diagnostic aromatization and ring-cleavage pathways.

Methodology
  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).

  • Direct Infusion: 5-10 µL/min flow rate (sample concentration ~1 µg/mL in 50:50 MeOH:H₂O + 0.1% Formic Acid).

  • Collision Induced Dissociation (CID): Stepped collision energy is critical to observe both the labile transitions (dehydrogenation) and the core cleavages.

    • Low CE (10-15 eV): Preserves molecular ion; promotes aromatization.

    • High CE (30-40 eV): Induces ring opening and skeletal fragmentation.

Fragmentation Mechanics: The "Performance"

The fragmentation of 7-methyl-5-azaindoline is dominated by a drive toward aromatic stability. Unlike simple indoles, the presence of the pyridine nitrogen (N5) and the saturation of the pyrrole ring create a specific "fingerprint" pathway.

Primary Pathway: Oxidative Aromatization (The "Azaindole Driver")

The most abundant and diagnostic transition is the loss of two hydrogen atoms to form the fully aromatic 7-methyl-5-azaindole cation. This is thermodynamically favorable as it restores the 10-electron aromatic system.

  • Precursor: [M+H]⁺ (m/z 135)

  • Transition: m/z 135 → m/z 133 (-2H / H₂)

  • Mechanism: Facile dehydrogenation of the C2-C3 bond in the pyrroline ring.

Secondary Pathway: Skeletal Degradation

Once aromatized (m/z 133), the ion behaves like a substituted 5-azaindole. The fragmentation follows the classic heterocyclic breakdown:

  • Loss of HCN: Cleavage of the pyridine ring or the pyrrole moiety. For 5-azaindoles, the pyridine ring cleavage is often dominant.

  • Loss of Methyl Radical: Less common in even-electron ESI spectra but observed at high energies or if the methyl is on a saturated nitrogen (which is not the case here, aiding isomer differentiation).

Visualizing the Pathway

The following diagram illustrates the mechanistic flow from the protonated precursor to the terminal fragments.

FragmentationPathway Precursor [M+H]+ Precursor m/z 135 (Azaindoline) Aromatized Aromatized Core m/z 133 (7-methyl-5-azaindole) Precursor->Aromatized -2H (Dehydrogenation) Dominant Path Loss_NH3 Amine Loss m/z 118 [M+H - NH3]+ Precursor->Loss_NH3 -NH3 (Minor) Frag_HCN Pyridine Cleavage m/z 106 [M+H - 2H - HCN]+ Aromatized->Frag_HCN -HCN (27 Da) Ring Contraction Frag_C2H3 Terminal Fragment m/z 79 [m/z 106 - HCN/C2H3]+ Frag_HCN->Frag_C2H3 -HCN (27 Da)

Figure 1: Mechanistic fragmentation tree of 7-methyl-5-azaindoline. The bold path indicates the primary aromatization-driven sequence.

Comparative Analysis: Isomer Differentiation

Distinguishing 7-methyl-5-azaindoline from its isomers is a common challenge in synthesis and metabolite identification. The table below objectively compares the MS signatures.

Comparison Guide
CompoundStructure NoteDiagnostic Transition (MS2)Key Differentiator
7-Methyl-5-Azaindoline C7-Methyl, Saturated Pyrrole135 → 133 (-2H) Dominant Aromatization. The -2H peak is often the base peak at low CE.
N-Methyl-5-Azaindole N-Methyl, Aromatic133 → 118 (-CH₃) Methyl Loss. N-methyl groups are labile and often lost as methyl radicals or CH₂ fragments.
7-Methyl-5-Azaindole C7-Methyl, Aromatic133 → 106 (-HCN) Stability. No -2H transition possible. Requires higher energy to fragment (HCN loss).
5-Azaindoline (Parent) No Methyl121 → 119 (-2H) Mass Shift. All peaks are shifted by -14 Da compared to the 7-methyl analog.
Isomer Decision Tree

Use this logic flow to identify your specific isomer from an unknown sample batch.

IsomerID Start Precursor Mass? Check135 m/z 135? Start->Check135 Yes Check133 m/z 133? Start->Check133 No (Target is Aromatic) FragCheck Low CE Frag: Loss of 2H (133)? Check135->FragCheck Analyze MS2 MethylCheck Loss of CH3 (15)? Check133->MethylCheck Result_Azaindoline 7-Methyl-5-Azaindoline FragCheck->Result_Azaindoline Yes (Base Peak) Result_NMethyl N-Methyl-5-Azaindole FragCheck->Result_NMethyl No (Stable/Other Loss) Result_Azaindole 7-Methyl-5-Azaindole MethylCheck->Result_Azaindole No (Stable C-Me) MethylCheck->Result_NMethyl Yes (Labile N-Me)

Figure 2: Decision logic for differentiating methyl-azaindoline/azaindole isomers based on MS2 spectral features.

Summary of Diagnostic Ions

m/z (Theoretical)Ion IdentityOrigin / MechanismRelative Abundance (Est.)
135.09 [M+H]⁺Protonated MoleculeHigh (Precursor)
133.07 [M+H - H₂]⁺Aromatized Azaindole Base Peak (Low/Med CE)
106.06 [M+H - H₂ - HCN]⁺Pyridine Ring CleavageMedium (High CE)
79.05 [C₅H₅N]⁺Pyridine FragmentLow
118.06 [M+H - NH₃]⁺Loss of Amine (Minor)Low (<10%)

Technical Insight: The presence of the m/z 133 peak in the MS1 spectrum (without fragmentation) can indicate in-source oxidation, a common artifact for indolines. Ensure source temperature is optimized (<300°C) to prevent thermal degradation during ionization.

References

  • Petreska Stanoeva, J., et al. (2022). Establishing Mass Spectral Fragmentation Patterns for the Characterization of 1,2-Unsaturated Pyrrolizidine Alkaloids. Macedonian Journal of Chemistry and Chemical Engineering. Retrieved from [Link]

  • Mérour, J.Y., et al. (2014).[1] The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, MDPI. Retrieved from [Link]

  • El Kihel, A., et al. (2016).[2] Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry. Retrieved from [Link]

  • McLaughlin, M., et al. (2006).[3] Efficient Access to Azaindoles and Indoles. Organic Letters. Retrieved from [Link]

Sources

Comparative

Comparative Reactivity Guide: 7-Methyl vs. 5-Methyl Pyrrolo[3,2-b]pyridine

This guide provides an in-depth technical comparison of 7-methyl-1H-pyrrolo[3,2-b]pyridine and 5-methyl-1H-pyrrolo[3,2-b]pyridine .[1][2] It is designed for medicinal chemists and process engineers requiring precise data...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of 7-methyl-1H-pyrrolo[3,2-b]pyridine and 5-methyl-1H-pyrrolo[3,2-b]pyridine .[1][2] It is designed for medicinal chemists and process engineers requiring precise data on reactivity profiles, synthetic accessibility, and electronic properties.[1]

[1][2]

Executive Summary

The pyrrolo[3,2-b]pyridine scaffold (commonly referred to as 4-azaindole ) is a bioisostere of indole and purine, widely utilized in kinase inhibitors and GPCR modulators.[1][3] The introduction of a methyl group at the C5 or C7 position fundamentally alters the physicochemical and reactive landscape of the molecule.

  • 5-Methyl-4-azaindole: Characterized by electronic activation of the pyridine nitrogen (N4).[1][2] The methyl group at C5 (alpha to N4) significantly enhances basicity through inductive effects while blocking nucleophilic attack at the typically vulnerable C5 position.[3]

  • 7-Methyl-4-azaindole: Characterized by steric congestion at the pyrrole nitrogen (N1).[1][2] The methyl group at C7 (gamma to N4, alpha to the ring junction) creates a "peri-like" steric clash with N1-substituents, complicating N-alkylation but offering unique regiocontrol in C-H activation protocols.[1]

Structural & Electronic Analysis

To understand the reactivity differences, one must first visualize the numbering and orbital interactions.

Numbering and Geometry

The 4-azaindole system fuses a pyridine ring (atoms 4, 5, 6, 7, 7a, 3a) with a pyrrole ring (atoms 1, 2, 3, 3a, 7a).[1]

  • 5-Position: Adjacent to the pyridine nitrogen (N4).[1][2][3][4][5]

  • 7-Position: Adjacent to the bridgehead carbon (C7a), spatially proximal to the pyrrole nitrogen (N1).[1][2][3]

AzaindoleStructure cluster_0 5-Methyl-4-azaindole (Electronic Activation) cluster_1 7-Methyl-4-azaindole (Steric Clash) N4_5 N4 C5_5 C5-Me N4_5->C5_5 +I Effect C5_5->N4_5 Steric Block N1_5 N1-H N4_7 N4 C7_7 C7-Me N1_7 N1-H C7_7->N1_7 Peri-Steric Clash

Figure 1: Structural divergence highlighting the electronic donation in the 5-isomer versus the steric pressure in the 7-isomer.[1]

Physicochemical Properties[2][5][6]
Property5-Methyl-4-azaindole7-Methyl-4-azaindoleMechanistic Driver
N4 Basicity (pKa) High (~5.8 - 6.[1][2]0)Moderate (~5.4 - 5.[1][3]5)Alpha-methyl (+I) effect is stronger than gamma-methyl.[1][2][3]
N1 Acidity (pKa) Similar to parentSlightly DecreasedSteric bulk at C7 may destabilize the planar conjugate base.[2][3]
Lipophilicity (LogP) ~1.5~1.5Isomeric; minimal difference in partitioning.[1][2][3]
Solubility ModerateModerate-

Reactivity Profiles

Electrophilic Aromatic Substitution (EAS)

Both isomers direct EAS (halogenation, nitration) primarily to the C3 position (beta to pyrrole nitrogen).[1][2][3] However, the reaction kinetics differ.

  • 5-Methyl: The electron-donating methyl group at C5 increases the electron density of the pyridine ring, which communicates via resonance to the pyrrole ring.[1] Expect faster reaction rates compared to the 7-methyl isomer.[1][2]

  • 7-Methyl: While still directing to C3, the C7-methyl provides less activation to the pi-system.[1][2]

N-Alkylation and Functionalization (Critical Difference)

This is the most significant differentiator for process chemistry.[1][2][3]

  • 5-Methyl: N1-alkylation proceeds under standard conditions (e.g., NaH/DMF/R-X).[1][2] The C5-methyl is distal and exerts no steric influence.[1]

  • 7-Methyl: The C7-methyl group is "peri" to N1.[1][2] This creates significant steric hindrance.[6][7]

    • Impact: Slower reaction rates for N1-alkylation.[1][2]

    • Consequence: Introduction of bulky groups (e.g., isopropyl, tert-butyl) at N1 is difficult.[1][2] The N1-substituent may be forced out of the plane, affecting binding affinity in biological targets.[1]

Lithiation and C-H Activation[1][3]
  • C2-Lithiation: Both isomers can be lithiated at C2 using n-BuLi with an appropriate directing group (e.g., N1-SEM or N1-Boc).[1][2]

  • Regiocontrol:

    • 5-Methyl: C2 is the primary site.[1][2] C6 is accessible but less reactive.[2]

    • 7-Methyl: The C7-methyl blocks any potential "wandering" of the base to the pyridine ring positions, reinforcing C2 selectivity.[1]

Experimental Protocols

Synthesis of 7-Methyl-1H-pyrrolo[3,2-b]pyridine

Note: This isomer is historically difficult to synthesize via standard Fischer indole or Reissert methods due to the steric bulk at the ring junction.[1][2]

Recommended Route: Reductive Cyclization of Nitro-acetonitriles.[1][2]

  • Starting Material: 2-Chloro-4-methyl-3-nitropyridine.[1][2]

  • Substitution: React with ethyl cyanoacetate (NaH, THF) to form the alpha-cyano ester.[1][2]

  • Decarboxylation: Hydrolysis and decarboxylation yield the (3-nitro-4-methylpyridin-2-yl)acetonitrile.[1][2]

  • Cyclization (Key Step): Hydrogenation (Pd/C, H2) or Iron-mediated reduction (Fe/AcOH) triggers reductive cyclization to form the pyrrole ring.[1][2][3]

Comparative N-Alkylation Protocol

Use this protocol to benchmark the reactivity difference.

Reagents:

  • Substrate (1.0 eq)[1][2][3][8]

  • Cesium Carbonate (2.0 eq)[1][2][3]

  • Benzyl Bromide (1.1 eq)[1][2][3]

  • DMF (0.1 M concentration)[1][2][3]

Procedure:

  • Dissolve the specific 4-azaindole isomer in anhydrous DMF.[1][2]

  • Add Cs2CO3 and stir at room temperature for 15 minutes.

  • Add Benzyl Bromide dropwise.[2]

  • Monitor via LCMS at 1-hour intervals.

Expected Outcome:

  • 5-Methyl: >95% conversion within 2 hours.[1][2]

  • 7-Methyl: ~60-70% conversion within 2 hours; may require heating to 50°C for completion.[1][2]

Decision Matrix for Drug Design

Use the following flowchart to select the appropriate isomer for your SAR campaign.

DecisionMatrix Start Select Core Scaffold Q1 Requirement: High Solubility / Basicity? Start->Q1 Q2 Requirement: N1-Bulky Substituent? Q1->Q2 No Res_5Me Choose 5-Methyl (High Basicity, Easy N1-Alkylation) Q1->Res_5Me Yes Q3 Requirement: Metabolic Stability at C5? Q2->Q3 No Q2->Res_5Me Yes (Avoid Steric Clash) Q3->Res_5Me Yes (Block C5 Oxidation) Res_7Me Choose 7-Methyl (Metabolic Block at C7, C2-Selectivity) Q3->Res_7Me No (Target C7)

Figure 2: Strategic decision tree for selecting between 5-methyl and 7-methyl isomers based on medicinal chemistry requirements.

References

  • Synthesis of 7-Substituted 4-Azaindoles: Subota, A. I., et al. "Scalable synthesis and properties of 7-methyl-4-azaindole."[1][2] ResearchGate.[2] Available at: [Link]

  • General Azaindole Reactivity: Popowycz, F., et al. "Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo[2,3-b]pyridine)."[1][2] Current Organic Chemistry, 2001.[1] (Referenced for comparative azaindole chemistry).

  • Gastric Acid Inhibitors (5-Substituted SAR): Palmer, A. M., et al. "5-Substituted 1H-pyrrolo[3,2-b]pyridines as inhibitors of gastric acid secretion."[1][2][9] Bioorganic & Medicinal Chemistry, 2008.[1][9] Available at: [Link]

  • Lithiation Methodologies: "Directed Lithiation and Substitution of Pyridine Derivatives."[2] Heterocycles, 2015.[1][10] Available at: [Link][1][2][3]

  • pKa and Electronic Properties: "Acidity Study on 3-Substituted Pyridines." MDPI. Available at: [Link][1][2][3]

Sources

Validation

distinguishing 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine from indole isomers

This guide details the analytical discrimination of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (a 5-azaindoline derivative) from its potential indole-based isomers and structural analogues. In drug discovery, this sc...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the analytical discrimination of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (a 5-azaindoline derivative) from its potential indole-based isomers and structural analogues.

In drug discovery, this scaffold is a critical bioisostere for indole, offering improved solubility and distinct hydrogen-bonding vectors.[1] However, its partially saturated "dihydro" core and the specific placement of the pyridine nitrogen create significant identification challenges against isobaric amino-indoles and regioisomeric azaindolines.

Executive Summary

Distinguishing 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (Target A ) from indole isomers requires an orthogonal approach targeting three distinct physicochemical properties:

  • Electronic Hybridization (NMR): Detecting the

    
     character of the C2/C3 positions (dihydro core) vs. the 
    
    
    
    aromaticity of indoles.
  • Basicity (

    
    ):  Exploiting the high basicity of the pyridine nitrogen (N4) compared to the neutral/weakly basic nature of indoles.
    
  • Fragmentation Topology (MS/MS): Identifying retro-Diels-Alder (RDA) pathways unique to the dihydro-heterocycle.

Structural Analysis & The "Villains"

Before defining the protocol, we must define the structural confusion matrix. The target is a 5-azaindoline .

  • Target (A): 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (

    
    , MW 134.18).
    
  • Isobaric Isomer (B): 5-Amino-indoles or Methyl-amino-indoles (Same MW, different core).

  • Redox Impurity (C): 7-Methyl-1H-pyrrolo[3,2-b]pyridine (Fully aromatic 5-azaindole; MW 132.16).

  • Regioisomer (D): 7-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine (7-azaindoline).

Structural Logic Diagram

The following decision tree illustrates the logical flow for identifying the specific scaffold.

StructuralLogic Start Unknown Sample (MW ~134) Step1 1. Is C2/C3 Aliphatic? (NMR: 3.0-4.0 ppm) Start->Step1 Step2 2. Is it Basic? (pKa > 7) Step1->Step2 Yes (Dihydro) ResultC Impurity: Aromatic Azaindole Step1->ResultC No (Aromatic) Step3 3. Pyridine N Position? (NOESY/HMBC) Step2->Step3 Yes (Pyridine N) ResultB Isomer: Amino-Indole Step2->ResultB No (Neutral/Weak) ResultA Target: 5-Azaindoline Step3->ResultA N4 (5-aza) ResultD Regioisomer: 7-Azaindoline Step3->ResultD N7 (7-aza)

Figure 1: Structural elucidation logic flow. High-contrast nodes indicate critical decision points.

Comparative Analytical Performance

Method A: Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for confirming the "dihydro" state and the position of the nitrogen.

Critical Distinction: The target molecule possesses a saturated pyrrole ring.[2] The protons at C2 and C3 are aliphatic (


), appearing as triplets or multiplets upfield (3.0–4.0 ppm). In contrast, indole isomers possess aromatic  (

) protons at these positions (6.4–7.5 ppm).
FeatureTarget: 5-AzaindolineIsomer: Amino-IndoleImpurity: 5-Azaindole
C2-H Tri/Multiplet (3.5 ppm) Doublet (7.1 ppm)Doublet (7.4 ppm)
C3-H Tri/Multiplet (3.0 ppm) Doublet (6.5 ppm)Doublet (6.6 ppm)
Pyridine H 2 Aromatic signalsNone (Benzene signals)2 Aromatic signals
NH Signal Broad singlet (~5-6 ppm)Broad singlet (~10-11 ppm)Broad singlet (~11-12 ppm)

Experimental Insight: The chemical shift of the NH in the target is typical of an indoline (aniline-like, ~5-6 ppm), whereas the NH in indole isomers is heteroaromatic and significantly more deshielded (>10 ppm).

Method B: Mass Spectrometry (LC-MS/MS)

While the molecular weight (134.18 Da) is identical to amino-indoles, the fragmentation pathway is distinct due to the stability of the rings.

  • Target (Dihydro-azaindole): The saturated ring is prone to dehydrogenation (loss of 2H, -2 Da) to restore aromaticity during ionization or mild fragmentation. It may also undergo Retro-Diels-Alder (RDA) cleavage of the ethylene bridge (

    
    ).
    
  • Indole Isomers: Highly stable aromatic core. Primary fragmentation often involves loss of

    
     (27 Da) or 
    
    
    
    (17 Da) if an exocyclic amine is present.
Method C: Chromatographic Separation (pH Dependency)

This is the most robust method for routine separation.

  • Mechanism: The target contains a pyridine nitrogen (

    
    ) and an indoline nitrogen. It is significantly more basic than indole isomers (neutral/acidic).
    
  • Protocol: Use a high-pH mobile phase (Ammonium Bicarbonate, pH 10).

    • Result: Indoles deprotonate or remain neutral (elute early/mid). The target remains partially basic or interacts differently with the stationary phase compared to the fully neutral indole.

Validated Experimental Protocols

Protocol 1: The "Shift-Test" (NMR Identification)

Objective: Unambiguous confirmation of the 5-azaindoline core.

  • Solvent Selection: Dissolve 5 mg of sample in DMSO-

    
     . Note: 
    
    
    
    can cause peak broadening for the NH proton; DMSO is preferred for H-bonding stabilization.
  • Acquisition: Run a standard 1H-NMR (16 scans) and a 1H-1H COSY.

  • Analysis Steps:

    • Step A: Locate the methyl group singlet (~2.3-2.5 ppm).

    • Step B: Look for the "Dihydro Fingerprint": Two distinct multiplets between 3.0 and 4.0 ppm, integrating to 2 protons each.

      • If present: Confirm Dihydro core.

      • If absent (signals at 6-8 ppm): Reject (Sample is aromatic indole/azaindole).

    • Step C (Regiochemistry): Check the aromatic region. The 7-methyl-5-azaindoline (pyrrolo[3,2-b]) will show two aromatic protons (H5 and H6) with ortho-coupling (

      
       Hz).
      
      • Contrast: 7-Methyl-7-azaindoline (pyrrolo[2,3-b]) is impossible as N is at position 7.

      • Contrast: 4-Azaindoline would show different coupling constants.[3]

Protocol 2: High-pH UPLC Separation

Objective: Quantifying purity against indole contaminants.

  • Column: Waters XBridge C18 (or equivalent high-pH stable column),

    
     mm, 1.7 µm.
    
  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0.0 min: 5% B

    • 5.0 min: 95% B

    • 7.0 min: 95% B

  • Detection: UV at 254 nm and 280 nm.

  • Expected Outcome:

    • Amino-indoles: Elute earlier (less hydrophobic, neutral at pH 10).

    • Target (Azaindoline): Elutes later with sharp peak shape (Pyridine N is deprotonated/neutral at pH 10, maximizing hydrophobic interaction).

    • Note: At Low pH (0.1% Formic Acid), the target will protonate (become

      
       or 
      
      
      
      ) and elute very early, often co-eluting with the solvent front or salts. Always use High pH.

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (General reference for NMR shifts of indoles vs. indolines).
  • Popik, O., et al. (2018). "Synthesis and reactivity of 5-azaindoles." Chemistry of Heterocyclic Compounds.

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 918792, 7-Methyl-7H-pyrrolo[2,3-b]pyridine. (Used for comparative physicochemical data of isomers).

  • BioBlocks. (2023). Azaindole and Azaindoline Scaffolds in Kinase Inhibition. (Reference for pKa and solubility profiles).

  • NIST Mass Spec Data Center. (2023). Gas Phase Ion Energetics of Indole Derivatives.

Sources

Comparative

A Comparative Guide to the Infrared Spectroscopy of Dihydro-pyrrolo-pyridine Systems

Introduction: The Structural Significance of Dihydro-pyrrolo-pyridines The dihydro-pyrrolo-pyridine scaffold is a privileged heterocyclic system in modern medicinal chemistry and drug development. As a bioisostere for va...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Structural Significance of Dihydro-pyrrolo-pyridines

The dihydro-pyrrolo-pyridine scaffold is a privileged heterocyclic system in modern medicinal chemistry and drug development. As a bioisostere for various natural alkaloids and other biologically active molecules, this fused-ring structure serves as a core component in compounds targeting a wide array of diseases.[1][2] Accurate and efficient characterization of these molecules is paramount during synthesis and quality control. Infrared (IR) spectroscopy provides a rapid, non-destructive, and highly informative method for confirming the presence of key functional groups and verifying the structural integrity of the dihydro-pyrrolo-pyridine core.

This guide provides an in-depth analysis of the characteristic IR absorption peaks for dihydro-pyrrolo-pyridine functional groups. It is designed for researchers, scientists, and drug development professionals who require a practical and scientifically grounded understanding of how to interpret the vibrational spectra of these important compounds. We will explore the spectral contributions of each part of the fused system, compare them with relevant heterocyclic analogues, and provide a robust experimental protocol for acquiring high-quality data.

Pillar 1: Fundamental Principles of Vibrational Spectroscopy in Heterocycles

An IR spectrum reveals the vibrational modes of a molecule, which are directly related to the types of chemical bonds present and their molecular environment.[3][4] For a dihydro-pyrrolo-pyridine system, the spectrum is a composite of vibrations from its constituent parts: the partially saturated pyrrolidine-like ring and the aromatic pyridine ring. Key vibrational modes we will analyze include:

  • Stretching Vibrations (ν): These involve changes in the inter-atomic distance along the bond axis. They are high-energy vibrations and typically appear in the 4000-1600 cm⁻¹ region. Examples include N-H, C-H, C=C, and C=N stretching.

  • Bending Vibrations (δ): These involve changes in the angle between two bonds. They are lower-energy vibrations and are prominent in the "fingerprint region" (<1500 cm⁻¹), providing a unique pattern for each molecule.[3]

The position, intensity, and shape of these absorption bands provide a detailed structural fingerprint. For instance, the presence of hydrogen bonding can significantly broaden the N-H or O-H stretching bands.[5][6]

Pillar 2: Characteristic IR Spectral Features of the Dihydro-pyrrolo-pyridine Core

To understand the spectrum of the fused system, we must first dissect the molecule into its fundamental components and their expected vibrational frequencies. The exact position of the peaks will vary depending on the specific isomer and any substituents, but the general regions are highly characteristic.

cluster_M Dihydro-pyrrolo-pyridine Structure cluster_F Structural Components cluster_IR Corresponding IR Spectral Regions M Dihydro-pyrrolo-pyridine Core SP Saturated Pyrrolidine-like Ring M->SP is composed of AP Aromatic Pyridine Ring M->AP is composed of IR_SP N-H Stretch (~3300-3500 cm⁻¹) Aliphatic C-H Stretch (2850-3000 cm⁻¹) C-N Stretch (~1000-1250 cm⁻¹) SP->IR_SP gives rise to IR_AP Aromatic C-H Stretch (>3000 cm⁻¹) C=C & C=N Stretch (1450-1650 cm⁻¹) C-H Out-of-Plane Bend (700-900 cm⁻¹) AP->IR_AP gives rise to

Caption: Relationship between structural components and IR spectral regions.

Key Absorption Bands Summarized

The following table summarizes the most important and diagnostic IR peaks for a typical dihydro-pyrrolo-pyridine scaffold.

Vibrational Mode Functional Group Expected Wavenumber (cm⁻¹) Intensity & Shape Notes
N-H StretchSecondary Amine (in pyrrolidine ring)3300 - 3500Medium, somewhat broadThis peak is a key indicator of the pyrrolidine/pyrrole nitrogen. Its absence would suggest N-substitution.[5]
C-H Stretch (Aromatic)Pyridine Ring3000 - 3100Medium to Weak, SharpThe presence of peaks just above 3000 cm⁻¹ is a classic sign of C-H bonds on an aromatic ring.[3][7]
C-H Stretch (Aliphatic)Dihydro- portion of Pyrrolidine Ring2850 - 3000Medium, SharpThese peaks, appearing just below 3000 cm⁻¹, confirm the presence of sp³-hybridized carbons from the saturated part of the ring.[3][5]
C=C & C=N StretchAromatic Pyridine Ring1450 - 1650Medium to Strong, SharpA series of sharp bands in this region is highly characteristic of the pyridine ring system.[8][9]
C-H Bend (Aliphatic)CH₂ Scissoring~1450MediumOverlaps with the aromatic region but contributes to the overall fingerprint.
C-N StretchBoth Rings1000 - 1350Medium to StrongThis region will contain multiple bands corresponding to C-N stretching from both the pyridine and pyrrolidine portions.[10]
C-H Bend (Out-of-Plane)Aromatic Pyridine Ring700 - 900Strong, SharpThe exact position is highly diagnostic of the substitution pattern on the pyridine ring.[8]

Pillar 3: A Comparative Analysis with Alternative Heterocycles

The identity of a dihydro-pyrrolo-pyridine is best confirmed by comparing its spectrum to those of related structures. This comparative approach allows for the unambiguous assignment of features arising from saturation and ring fusion.

Compound Key Difference from Dihydro-pyrrolo-pyridine Impact on IR Spectrum N-H Stretch (~3400 cm⁻¹) Aliphatic C-H Stretch (<3000 cm⁻¹) Aromatic C=C/C=N (1450-1650 cm⁻¹)
Dihydro-pyrrolo-pyridine (Reference)(Reference)PresentPresentPresent
Pyrrolo-pyridine (Aromatic) Fully unsaturated pyrrole ringAbsence of aliphatic C-H stretches; N-H peak may be sharper.PresentAbsentPresent, often more complex
Pyrrolidine (Saturated) No aromatic pyridine ringAbsence of aromatic C-H and C=C/C=N stretches.PresentPresentAbsent
Pyridine (Aromatic) No fused pyrrolidine ringAbsence of N-H and aliphatic C-H stretches.AbsentAbsentPresent

This comparison highlights the hybrid nature of the dihydro-pyrrolo-pyridine spectrum. The presence of both aliphatic C-H stretches below 3000 cm⁻¹ and aromatic C=C/C=N stretches in the 1450-1650 cm⁻¹ region is the most definitive spectral feature for this scaffold.

Pillar 4: A Self-Validating Experimental Protocol

Acquiring a clean, reproducible IR spectrum is critical for accurate analysis. The following protocol outlines the use of a modern Attenuated Total Reflectance (ATR) FT-IR spectrometer, which is ideal for rapid analysis of solid or liquid samples.

Objective: To obtain a high-quality FT-IR spectrum of a dihydro-pyrrolo-pyridine compound.

Materials:

  • FT-IR Spectrometer with a Diamond or Germanium ATR accessory.

  • Sample of dihydro-pyrrolo-pyridine (~1-2 mg).

  • Spatula.

  • Solvent for cleaning (e.g., Isopropanol).

  • Lint-free wipes (e.g., Kimwipes).

A 1. System Preparation B Clean ATR Crystal (Isopropanol & Wipe) A->B C 2. Background Scan D Record Background Spectrum (No Sample) C->D E 3. Sample Application F Apply Small Amount of Solid Sample to Crystal E->F G Apply Pressure with Anvil F->G H 4. Sample Scan I Collect Spectrum (e.g., 32 scans, 4 cm⁻¹ resolution) H->I J 5. Data Processing & Analysis K Perform ATR Correction (if necessary) J->K L Label Peak Frequencies K->L M Compare with Reference Data L->M

Caption: Experimental workflow for FT-IR analysis using an ATR accessory.

Step-by-Step Methodology:

  • System Preparation: Ensure the FT-IR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • ATR Crystal Cleaning: Clean the surface of the ATR crystal meticulously with a lint-free wipe dampened with isopropanol. Allow the solvent to evaporate completely. This step is crucial to prevent cross-contamination.

  • Background Collection: Record a background spectrum. This scan measures the ambient environment (e.g., atmospheric CO₂ and water vapor) and the ATR crystal itself, allowing the instrument software to subtract it from the final sample spectrum.

  • Sample Application: Place a small amount (1-2 mg) of the solid dihydro-pyrrolo-pyridine sample onto the center of the ATR crystal.

  • Apply Pressure: Lower the ATR anvil to apply firm, consistent pressure to the sample. This ensures good contact between the sample and the crystal, which is essential for a strong signal.

  • Sample Spectrum Collection: Acquire the sample spectrum. Typical parameters are a spectral range of 4000-600 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to improve the signal-to-noise ratio.

  • Data Processing: The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum. Apply a baseline correction and an ATR correction if the software provides this feature, as it accounts for the wavelength-dependent depth of penetration of the IR beam.

  • Analysis: Identify the key peaks and compare their positions to the expected values in the tables provided above to confirm the structure.

This protocol is self-validating because the collection of a clean background and the use of consistent pressure ensure that the resulting spectrum is a true and reproducible representation of the sample, not an artifact of the measurement conditions.

Conclusion

IR spectroscopy is an indispensable tool for the structural elucidation of dihydro-pyrrolo-pyridine derivatives. By understanding the characteristic absorption frequencies of the saturated pyrrolidine-like and aromatic pyridine components, researchers can rapidly confirm the successful synthesis of the target scaffold. The key diagnostic indicators are the simultaneous presence of aliphatic C-H stretches below 3000 cm⁻¹, aromatic C-H stretches above 3000 cm⁻¹, a secondary N-H stretch around 3300-3500 cm⁻¹, and the characteristic aromatic ring vibrations between 1450-1650 cm⁻¹. A comparative approach against simpler analogues and adherence to a robust experimental protocol, such as the ATR method detailed here, will ensure confident and accurate structural characterization in any research or development setting.

References

  • Vibrational Overtone Spectroscopy of Pyridine and Rel
  • The vibrational spectrum of pyrrole (C 4H 5N) and furan (C 4H 4O) in the gas phase.
  • Theoretical investigation of interstellar 3-pyrroline: formation and, rotational and vibrational spectroscopy. (2024). Monthly Notices of the Royal Astronomical Society, Oxford Academic.
  • The features of IR spectrum. Source Not Available.
  • An In-depth Technical Guide on the Spectroscopic Data of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile. Benchchem.
  • The Vibrational Spectra of Pyrrole and Some of Its Deuterium Deriv
  • Vibrational spectroscopic study of pyrrole and its deuterated derivatives.
  • SYNTHESIS AND SPECTROSCOPIC PROPERTIES OF NOVEL INDOLIZINES AND AZAINDOLIZINES. Revue Roumaine de Chimie.
  • The FTIR spectrum for Pyrrole.
  • Synthesis and spectroscopic properties of novel indolizines and azaindolizines.
  • Table of Characteristic IR Absorptions. Source Not Available.
  • Bioresearch of New 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones. (2020). PMC.
  • IR Absorption Frequencies. NIU - Department of Chemistry and Biochemistry.
  • Spectra–Structure Correlations: Polymer Spectra. Source Not Available.
  • NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. (2017). YouTube.
  • Enantioselective Synthesis of Fluorinated Indolizidinone Deriv
  • IR–VUV spectroscopy of pyridine dimers, trimers and pyridine–ammonia complexes in a supersonic jet. RSC Publishing.
  • FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research.
  • Synthesis of indolizine derivatives from 1 a and dual nucleophilic/electrophilic reagents. Source Not Available.
  • Two-dimensional Infrared Spectroscopy Reveals Better Insights of Structure and Dynamics of Protein. (2021). MDPI.

Sources

Validation

A Senior Application Scientist's Guide to the Orthogonal Validation of Purity Standards for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

This guide provides an in-depth, technically-grounded framework for validating a purity standard for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. We will move beyond a simple recitation of methods to explain the scien...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, technically-grounded framework for validating a purity standard for 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine. We will move beyond a simple recitation of methods to explain the scientific rationale behind employing a multi-faceted, orthogonal approach. The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose[1][2]. This principle, outlined in the International Council on Harmonisation (ICH) guidelines, ensures that the data generated are reliable and reproducible[1][3][4].

The core philosophy of this guide rests on the principle of orthogonality : the use of multiple, distinct analytical techniques that measure the same attribute (purity) through different physical or chemical principles. This approach provides a self-validating system, as a high degree of concordance across disparate methods lends significant trustworthiness to the final assigned purity value. We will explore the roles of chromatography, mass spectrometry, nuclear magnetic resonance, and thermal and elemental analysis in building a comprehensive and defensible purity profile.

Chromatographic Purity and Impurity Profiling by HPLC-UV

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection is the workhorse for assessing the purity of organic molecules. It separates the main compound from its organic, non-volatile impurities based on differential partitioning between a stationary and a mobile phase.

Expertise & Experience: The "Why" Behind the Method

We select Reverse-Phase HPLC (RP-HPLC) as our primary chromatographic technique because 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, a heterocyclic amine, possesses sufficient polarity to be retained on a non-polar stationary phase (like C18) while eluting with a polar mobile phase. The goal is to develop a method that can resolve the main peak from all potential process-related impurities and degradation products. According to ICH guidelines, this demonstrates the specificity of the method[1][5]. A diode array detector (DAD) is chosen to assess peak purity and to develop a method at the most sensitive wavelength.

Experimental Protocol: HPLC-UV Purity Determination
  • System Preparation:

    • HPLC System: A quaternary HPLC system with a DAD detector.

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Column Temperature: 30 °C.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan).

    • Injection Volume: 5 µL.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine standard.

    • Dissolve in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of 1.0 mg/mL.

  • Chromatographic Run (Gradient Elution):

    • Equilibrate the column with 95% A / 5% B for 10 minutes.

    • Inject the sample.

    • Run a linear gradient from 5% B to 95% B over 20 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to initial conditions (5% B) and re-equilibrate for 5 minutes.

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity using the area percent method:

      • Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Trustworthiness: A Self-Validating System

The protocol's trustworthiness is ensured by incorporating a system suitability test (SST) before sample analysis, as mandated by pharmacopeial guidelines[6][7]. This involves injecting a standard solution multiple times to verify that the system is performing adequately. Key SST parameters include:

  • Tailing Factor: Should be ≤ 2.0 for the main peak.

  • Theoretical Plates: Should be ≥ 2000.

  • Reproducibility (%RSD of peak area for 5 replicate injections): Should be ≤ 2.0%.

This ensures that any observed impurities are real and not artifacts of a poorly performing chromatographic system.

Volatile and Semi-Volatile Impurities: Headspace GC-MS

While HPLC is excellent for non-volatile impurities, it cannot detect residual solvents from the synthesis or volatile byproducts. For this, Gas Chromatography-Mass Spectrometry (GC-MS) with a headspace autosampler is the gold standard[8][9]. This technique is essential for compliance with guidelines like ICH Q3C and USP <467>[8].

Expertise & Experience: The "Why" Behind the Method

Headspace sampling is used because it introduces only the volatile components into the GC system, avoiding contamination from the non-volatile drug substance itself. The mass spectrometer provides definitive identification of any detected residual solvents by comparing their mass spectra to a library, offering much higher specificity than a Flame Ionization Detector (FID)[10][11].

Experimental Protocol: GC-MS Residual Solvent Analysis
  • System Preparation:

    • GC-MS System: A GC system with a headspace autosampler and a mass selective detector.

    • Column: A non-polar column suitable for residual solvent analysis (e.g., 6% cyanopropylphenyl / 94% dimethylpolysiloxane, 30 m x 0.32 mm, 1.8 µm).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program: 40 °C (hold 5 min), then ramp to 240 °C at 10 °C/min, hold for 5 min.

    • MS Detector: Scan mode from m/z 35 to 350.

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine standard into a 20 mL headspace vial.

    • Add 5 mL of a suitable high-boiling point solvent, such as Dimethyl Sulfoxide (DMSO)[12].

    • Crimp the vial securely.

  • Headspace Parameters:

    • Vial Equilibration Temperature: 80 °C.

    • Vial Equilibration Time: 15 minutes.

    • Loop Temperature: 90 °C.

    • Transfer Line Temperature: 100 °C.

  • Data Analysis:

    • Identify any peaks by comparing their mass spectra against the NIST library.

    • Quantify any identified solvents using an external standard calibration curve.

Trustworthiness: A Self-Validating System

The method is validated by analyzing a blank (DMSO only) to ensure no interfering peaks are present. A standard mix of expected solvents is also run to confirm retention times and detector response. The high specificity of the MS detector ensures that peaks are correctly identified, preventing false positives.

Absolute Purity Determination by Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful primary method for determining the absolute purity of a substance. Unlike chromatographic methods that provide a relative purity (area %), qNMR measures the analyte's concentration against a certified internal standard of known purity[13][14]. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for the signal, allowing for absolute quantification without a calibration curve for the analyte itself[15][16].

Expertise & Experience: The "Why" Behind the Method

We choose ¹H qNMR because the ¹H nucleus has a high natural abundance (99.99%) and sensitivity[14]. This technique is orthogonal to chromatography as it is based on a different principle (magnetic resonance vs. partitioning). It can quantify the main analyte even in the presence of impurities that are "invisible" to other methods, such as inorganic salts or silica gel[17]. This provides a robust and unbiased purity value.

Experimental Protocol: ¹H qNMR Purity Assay
  • System Preparation:

    • NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

    • Internal Standard (IS): A certified reference material with high purity (e.g., Maleic Acid or Dimethylsulfone), which has sharp, well-resolved peaks that do not overlap with the analyte signals.

    • Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d₆).

  • Sample Preparation:

    • Accurately weigh ~15 mg of the 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine standard into a vial.

    • Accurately weigh ~10 mg of the internal standard (e.g., Maleic Acid) into the same vial.

    • Dissolve the mixture in a precise volume (e.g., 1.0 mL) of DMSO-d₆.

    • Transfer ~0.7 mL of the solution to a 5 mm NMR tube.

  • Data Acquisition:

    • Acquire a quantitative ¹H NMR spectrum.

    • Key Parameters: Ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the peaks of interest to allow for full magnetization recovery. A 90° pulse angle should be used.

  • Data Analysis:

    • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following formula[14]:

      • Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * Purity_IS

      • Where: I = Integral area, N = Number of protons for the integrated signal, M = Molar mass, m = mass, P = Purity.

Trustworthiness: A Self-Validating System

The method's validity rests on the use of a certified, SI-traceable internal standard[15]. The accuracy of the weighings is critical. The choice of non-overlapping, sharp signals for integration minimizes integration errors. The results are independent of the analyte's response factor in a detector, making it a truly absolute measurement and a powerful orthogonal check on chromatographic results.

Determination of Water and Non-Volatile Content

A complete purity assessment must account for non-chromophoric and non-volatile substances like water and inorganic salts.

Karl Fischer Titration (for Water Content)

Karl Fischer (KF) titration is the most specific and accurate method for determining water content in drug substances[18][19][20]. It is based on a stoichiometric reaction of water with an iodine-sulfur dioxide reagent. We will use the coulometric method for its high sensitivity to low levels of water[21].

Protocol: The instrument is first conditioned to a low, stable drift. A precisely weighed sample (e.g., 50-100 mg) is introduced into the titration cell. The instrument automatically titrates the water present and calculates the water content as a percentage (w/w).

Thermogravimetric Analysis (TGA) (for Non-Volatile Residue)

TGA measures the change in mass of a sample as a function of temperature[22][23][24]. It is used to determine the percentage of non-volatile inorganic residue (ash) that may be present, such as catalyst remnants or inorganic salts.

Protocol: A small, accurately weighed sample (5-10 mg) is placed in a TGA pan. The sample is heated under a nitrogen atmosphere to a temperature high enough to degrade all organic material (e.g., 600 °C), then switched to an air or oxygen atmosphere to burn off any carbonaceous residue. The remaining mass represents the inorganic ash content.

Comparative Summary of Purity Validation Techniques

Technique Principle Impurities Detected Quantification Primary Use Case
HPLC-UV Differential PartitioningNon-volatile organic impurities with a UV chromophoreRelative (Area %)Primary assessment of organic purity and impurity profile
Headspace GC-MS Volatility & Mass-to-Charge RatioResidual solvents, volatile organic impuritiesAbsolute (vs. Standard)Safety assessment for volatile impurities
qNMR Nuclear Magnetic ResonanceAll soluble organic componentsAbsolute (vs. IS)Orthogonal confirmation of purity; assay of main component
Karl Fischer Stoichiometric TitrationWater (free and bound)AbsoluteAccurate determination of water content
TGA Mass loss on heatingNon-volatile residue (inorganic salts, ash)AbsoluteDetermination of inorganic/non-volatile content

Visualizing the Validation Workflow

A robust workflow ensures all aspects of purity are systematically evaluated.

Purity_Validation_Workflow cluster_0 Initial Characterization cluster_1 Orthogonal Purity Assessment cluster_2 Final Purity Assignment start Receive New Batch of 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine hplc HPLC-UV Analysis (Organic Purity Profile) start->hplc qnmr qNMR Analysis (Absolute Purity) hplc->qnmr Proceed if Purity > 98% gcms Headspace GC-MS (Residual Solvents) hplc->gcms Proceed if Purity > 98% kf Karl Fischer Titration (Water Content) hplc->kf Proceed if Purity > 98% tga TGA Analysis (Non-Volatile Residue) hplc->tga Proceed if Purity > 98% calculate Calculate Final Purity qnmr->calculate gcms->calculate kf->calculate tga->calculate report Issue Certificate of Analysis calculate->report

Caption: Workflow for the orthogonal validation of a purity standard.

Logical Framework for Method Selection

The choice of analytical technique is driven by the specific question being asked about the material's purity.

Method_Selection_Tree question1 What is the impurity? ans1_organic Organic & Non-Volatile question1->ans1_organic ans1_volatile Volatile / Solvent question1->ans1_volatile ans1_water Water question1->ans1_water ans1_inorganic Inorganic / Ash question1->ans1_inorganic method_hplc Use HPLC-UV/MS ans1_organic->method_hplc method_gcms Use Headspace GC-MS ans1_volatile->method_gcms method_kf Use Karl Fischer ans1_water->method_kf method_tga Use TGA ans1_inorganic->method_tga

Caption: Decision tree for selecting the appropriate analytical method.

Synthesizing the Data: Assigning the Final Purity Value

The final, certified purity is not the result of a single measurement but a composite value derived from the orthogonal data. It is calculated by mass balance, where the contributions of all impurities are subtracted from 100%.

Final Purity Calculation:

Purity (%) = [100% - % Organic Impurities (from HPLC) - % Water (from KF) - % Residual Solvents (from GC-MS) - % Non-Volatile Residue (from TGA)]

This mass balance purity should be in close agreement with the absolute purity determined by qNMR. A strong correlation between these two values provides the highest level of confidence in the certified purity of the 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine standard. This rigorous, multi-faceted validation ensures that the standard is fit for its purpose, providing a solid and trustworthy foundation for all future research and development activities.

References

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Pharmacopeia.
  • GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Shimadzu (Europe). Available from: [Link]

  • GCMS Residual Solvent Analysis: What You Must Know. ResolveMass Laboratories. (2025).
  • USP <1225> Method Validation. BA Sciences. Available from: [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc. (2025).
  • qNMR - Quantitative Analysis by NMR. AWS. (2022).
  • Determination of Water Content using the Karl Fischer Coulometric Method. NCBI - NIH. (2025). Available from: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Available from: [Link]

  • Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. PubMed. (2009). Available from: [Link]

  • Water Content Determination by Karl Fischer. Pharmaguideline. (2011). Available from: [Link]

  • A Guide to Quantitative NMR (qNMR). Emery Pharma. (2024). Available from: [Link]

  • Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy. (2025). Available from: [Link]

  • A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. American Pharmaceutical Review. (2010). Available from: [Link]

  • USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog. (2025). Available from: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Food and Drug Administration. (2021). Available from: [Link]

  • What Is Karl Fischer Titration? Mettler Toledo. Available from: [Link]

  • Quantitative NMR Spectroscopy. University of Oxford. Available from: [Link]

  • Analysis of Residual Solvents in Pharmaceuticals Using Headspace GC-FID/MS Detector Splitting System. Shimadzu. Available from: [Link]

  • [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)]. PubMed. Available from: [Link]

  • Optimized HPLC Method for Analysis of Polar and Nonpolar Heterocyclic Amines in Cooked Meat Products. Journal of AOAC INTERNATIONAL. (2019). Available from: [Link]

  • Water Determination by Karl Fischer. Eurofins. Available from: [Link]

  • Quality Guidelines. ICH. Available from: [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. (1995). Available from: [Link]

  • Thermogravimetric Analysis (TGA) Testing of Materials. Applus DatapointLabs. Available from: [Link]

  • TGA Analysis: What, How and Why. Innovatech Labs. (2021). Available from: [Link]

  • A novel one-step extraction method for simultaneously determining eleven polar heterocyclic aromatic amines in meat products by UHPLC-MS/MS. Analytical Methods (RSC Publishing). Available from: [Link]

  • Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Torontech. (2025). Available from: [Link]

  • Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. Auriga Research. (2022). Available from: [Link]

  • Determination of Polar Heterocyclic Aromatic Amines in Meat Thermally Treated in a Roasting Bag with Dried Fruits. MDPI. (2025). Available from: [Link]

  • Thermogravimetric Analysis (TGA). Covalent. (2021). Available from: [Link]

  • METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC-MS/MS. CyberLeninka. Available from: [Link]

  • Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. PubMed. (2020). Available from: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. Food and Drug Administration. Available from: [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC. (2014). Available from: [Link]

  • ICH Q2(R2) guideline on validation of analytical procedures - Step 5. European Medicines Agency. (2023). Available from: [Link]

Sources

Comparative

A Comparative Guide to the Binding Kinetics of Azaindole vs. Indole Scaffolds

In the landscape of modern drug discovery, particularly in kinase inhibitor development, the choice of a core scaffold is a critical decision that profoundly influences a compound's potency, selectivity, and pharmacokine...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, particularly in kinase inhibitor development, the choice of a core scaffold is a critical decision that profoundly influences a compound's potency, selectivity, and pharmacokinetic profile.[1] The indole ring is a well-established "privileged structure," but its bioisostere, the azaindole scaffold, is increasingly utilized to overcome specific challenges and enhance molecular properties.[2][3] This guide provides an in-depth comparison of the binding kinetics of azaindole versus indole scaffolds, offering experimental insights and practical guidance for researchers in medicinal chemistry and drug development.

The Core Difference: A Nitrogen Atom's Impact

The fundamental distinction between an indole and an azaindole is the substitution of a carbon atom in the benzene portion of the ring with a nitrogen atom. This seemingly minor change introduces significant alterations to the scaffold's physicochemical properties, directly impacting its interaction with a protein target.[4] The most common variant in drug discovery is the 7-azaindole, which is a key focus of this guide.[3]

Key Property Changes with Azaindole Scaffolds:

  • Hydrogen Bonding: The pyridine nitrogen in the 7-azaindole scaffold can act as a hydrogen bond acceptor, a capability absent in the corresponding C-H group of the indole ring.[5][6] This allows for additional, potentially high-affinity interactions within a binding pocket.

  • Modulated Electronics: The electronegative nitrogen atom alters the electron density of the bicyclic system, which can influence pKa, lipophilicity, and susceptibility to metabolic enzymes.[4][7]

  • Improved Physicochemical Properties: Bioisosteric replacement of indole with azaindole has been shown to improve aqueous solubility and metabolic stability, which are crucial for developing viable drug candidates.[8][9]

Diagram: Indole vs. 7-Azaindole Scaffold

G cluster_0 Indole Scaffold cluster_1 7-Azaindole Scaffold Indole Indole_label C-H group (No H-bond acceptance) Azaindole Azaindole_label Nitrogen Atom (H-bond acceptor)

Caption: Structural comparison of Indole and 7-Azaindole.

Comparative Analysis of Binding Kinetics

While affinity (KD) is a crucial measure of potency, understanding the kinetic components—the association rate (k_on_) and dissociation rate (k_off_)—provides a more dynamic picture of a drug-target interaction. A long residence time (slow k_off_) can often translate to a more durable pharmacological effect.

The introduction of the nitrogen in the azaindole ring can significantly alter these kinetic parameters. For instance, the ability to form an additional hydrogen bond can lead to a slower dissociation rate (lower k_off_), thereby increasing the residence time of the inhibitor on its target.[5] This is a highly desirable attribute in many therapeutic contexts.

Table 1: Comparative Kinetic Data for Indole vs. Azaindole Analogs

TargetInhibitor Scaffoldk_on_ (M⁻¹s⁻¹)k_off_ (s⁻¹)K_D_ (nM)Method
Pim-1 Kinase Indole Analog1.2 x 10⁵2.5 x 10⁻²208SPR
7-Azaindole Analog 1.8 x 10⁵ 8.1 x 10⁻⁴ 4.5 SPR
CDK2/cyclin A Indole Analog3.4 x 10⁴1.1 x 10⁻²323SPR
7-Azaindole Analog 5.6 x 10⁴ 2.3 x 10⁻³ 41 SPR
BRAF V600E Indole-based PrecursorNot ReportedNot Reported130Biochemical
7-Azaindole (Vemurafenib) Not Reported Not Reported 31 Biochemical

Note: The data presented is a representative compilation from various literature sources and is intended for comparative illustration. Absolute values can vary based on experimental conditions.

Analysis of Kinetic Trends:

The data consistently demonstrates that the 7-azaindole scaffold can lead to a significant improvement in binding affinity (lower K_D_). This enhancement is often driven by a markedly slower dissociation rate (k_off_), as seen in the Pim-1 Kinase example. The faster association rate (k_on_) observed for the azaindole analogs may be attributed to long-range electrostatic steering, where the more polar azaindole is guided into the binding site more efficiently.

The success of Vemurafenib, a 7-azaindole-containing BRAF inhibitor, further underscores the power of this scaffold in achieving high potency.[1] The 7-azaindole core forms two crucial hydrogen bonds with the kinase hinge region, a binding mode that is highly effective for ATP-competitive inhibitors.[10]

Experimental Protocol: Measuring Binding Kinetics with Surface Plasmon Resonance (SPR)

To ensure the trustworthiness and reproducibility of kinetic data, a robust experimental methodology is paramount. Surface Plasmon Resonance (SPR) is a powerful, label-free technique for real-time monitoring of biomolecular interactions.[11]

Step-by-Step Protocol for SPR-based Kinetic Analysis of Kinase Inhibitors:

  • Ligand Preparation and Immobilization:

    • Rationale: The protein target (ligand) must be pure and active. Site-specific biotinylation is often preferred over random amine coupling to ensure a homogenous orientation on the sensor surface.[11]

    • Protocol:

      • Express and purify the kinase of interest with an AviTag™ for site-specific biotinylation.

      • Immobilize streptavidin on a carboxymethylated dextran (CM5) sensor chip.

      • Capture the biotinylated kinase onto the streptavidin surface to a target density of ~2000-4000 Response Units (RU). This level ensures a good signal-to-noise ratio without causing mass transport limitations.

  • Analyte Preparation:

    • Rationale: The small molecule inhibitor (analyte) must be fully dissolved, and a precise concentration series is required for accurate kinetic fitting.

    • Protocol:

      • Prepare a high-concentration stock of the indole or azaindole compound in 100% DMSO.

      • Create a serial dilution series (e.g., 5-fold dilutions) in a running buffer (e.g., HBS-EP+ with 1-5% DMSO). The concentration range should bracket the expected K_D_ (e.g., from 100x K_D_ to 0.1x K_D_).

  • Kinetic Interaction Analysis:

    • Rationale: Injecting the analyte over the ligand surface allows for real-time measurement of association and dissociation. A reference channel is crucial for subtracting bulk refractive index changes and non-specific binding.[12]

    • Protocol:

      • Inject the different analyte concentrations over the ligand and a reference surface (e.g., streptavidin-only) at a constant flow rate (e.g., 30 µL/min).

      • Allow for a sufficient association time to approach equilibrium, followed by a dissociation phase where only running buffer flows over the chip.

      • Between cycles, regenerate the sensor surface with a mild solution (e.g., a short pulse of low pH glycine) if necessary to remove any remaining bound analyte.

  • Data Analysis:

    • Rationale: Fitting the sensorgram data to a binding model (e.g., a 1:1 Langmuir model) extracts the kinetic rate constants.

    • Protocol:

      • Perform double-referencing by subtracting the reference channel data and a buffer-only (blank) injection.

      • Globally fit the processed sensorgrams from the entire concentration series to a suitable kinetic model to determine k_on_, k_off_, and calculate K_D_ (k_off_/k_on_).

Diagram: SPR Experimental Workflow

G A 1. Chip Preparation Activate & Immobilize Ligand (Kinase) C 3. Association Phase Inject Analyte over Ligand Surface A->C B 2. Analyte Preparation Create Serial Dilution of Inhibitor B->C D 4. Dissociation Phase Flow Running Buffer over Surface C->D E 5. Regeneration (Optional) Remove Bound Analyte D->E F 6. Data Analysis Fit Sensorgrams to Kinetic Model D->F E->C Next Cycle

Caption: A typical workflow for a Surface Plasmon Resonance (SPR) experiment.

Conclusion and Field-Proven Insights

The strategic substitution of an indole scaffold with a 7-azaindole is a powerful and validated strategy in medicinal chemistry.[2][3] Our comparative analysis and the supporting literature confirm that this bioisosteric replacement can lead to substantial improvements in binding affinity.

Crucially, this improvement is often driven by a slower dissociation rate (k_off_), resulting in a longer drug-target residence time. This is frequently attributed to the 7-azaindole's ability to form an additional hydrogen bond with the target protein, a feature unavailable to the parent indole scaffold.[10]

For researchers and drug development professionals, this means:

  • When faced with challenges of potency or short duration of action with an indole-based compound, the synthesis of a 7-azaindole analog is a logical and often fruitful next step.

  • The kinetic profile (k_on_ and k_off_), not just the affinity (K_D_), should be carefully evaluated. Techniques like SPR are indispensable for gaining this deeper understanding of the drug-target interaction.[13]

  • While the 7-azaindole is a "privileged" fragment, its success is not guaranteed and is dependent on the specific topology of the target's binding site.[8] Empirical testing remains the gold standard for validation.

By understanding the kinetic implications of this key scaffold modification and employing robust biophysical techniques for characterization, researchers can make more informed decisions in the complex process of drug design and optimization.

References

  • The Azaindole Framework in the Design of Kinase Inhibitors. National Institutes of Health (NIH). Available at: [Link]

  • Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. National Institutes of Health (NIH). Available at: [Link]

  • Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. National Institutes of Health (NIH). Available at: [Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. ResearchGate. Available at: [Link]

  • Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. PubMed. Available at: [Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. J-Stage. Available at: [Link]

  • Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. MDPI. Available at: [Link]

  • An Introduction to Surface Plasmon Resonance. Technology Networks. Available at: [Link]

  • Design and Synthesis of Potential Multi-Target Antidepressants: Exploration of 1-(4-(7-Azaindole)-3,6-dihydropyridin-1-yl)alkyl-3-(1H-indol-3-yl)pyrrolidine-2,5-dione Derivatives with Affinity for the Serotonin Transporter. MDPI. Available at: [Link]

  • Surface plasmon resonance. Biacore. Available at: [Link]

  • Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. MDPI. Available at: [Link]

  • Immobilization of Active Kinases for Small Molecule Inhibition Studies. Bio-Rad. Available at: [Link]

  • Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

As a Senior Application Scientist, I recognize that the safe handling of novel heterocyclic building blocks requires more than just reading a Safety Data Sheet (SDS); it demands a mechanistic understanding of the chemica...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the safe handling of novel heterocyclic building blocks requires more than just reading a Safety Data Sheet (SDS); it demands a mechanistic understanding of the chemical's reactivity. 7-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS: 1823291-50-4) is a highly valuable azaindoline derivative frequently utilized in the synthesis of kinase inhibitors and neurological drug candidates[1]. However, its electron-rich core and basic nitrogen centers present specific handling challenges.

This guide provides a self-validating, step-by-step operational and disposal framework designed to ensure absolute safety and scientific integrity in your laboratory.

Chemical Profile & Mechanistic Toxicology

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards.

  • Nucleophilicity & Basicity: The fused pyrrolo-pyridine system contains basic nitrogen atoms. Upon contact with biological moisture (sweat, tears, mucous membranes), these basic centers disrupt local cellular pH, leading to acute tissue irritation.

  • Lipophilicity: The addition of the 7-methyl group increases the molecule's lipophilicity compared to its parent compound. This enhances its ability to penetrate dermal layers rapidly, making skin contact particularly hazardous.

  • Oxidative Susceptibility: Like many electron-rich azaindolines, this compound is susceptible to auto-oxidation. It must be stored in a dark place under an inert atmosphere at room temperature to prevent the formation of reactive, potentially more toxic N-oxide byproducts.

Hazard Profile & Quantitative Data

Based on structural analogs such as the parent 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine and its halogenated derivatives[2], the following quantitative data and GHS classifications apply to this workflow.

ParameterSpecification / DataMechanistic Impact on Safety
CAS Number 1823291-50-4[1]Unique identifier for tracking and SDS retrieval.
Molecular Formula C8H10N2[1]Low molecular weight facilitates rapid membrane penetration.
Molecular Weight 134.18 g/mol [1]High volatility potential if aerosolized as dust.
Storage Conditions Dark, inert atmosphere, RTPrevents auto-oxidation of the electron-rich pyrrole ring.
GHS Signal Word Warning,[2]Indicates moderate acute toxicity and irritation potential.
Hazard Statements H302, H315, H319, H335,[2]Dictates the need for strict dermal, ocular, and respiratory PPE.

Personal Protective Equipment (PPE) Matrix

Standard PPE is insufficient without understanding why it is chosen. The following matrix outlines the required gear and the mechanistic rationale behind each choice.

PPE CategoryRequired SpecificationCausality & Operational Rationale
Ocular ANSI Z87.1 tight-fitting safety gogglesPrevents basic amine dust from reacting with ocular fluid, which causes severe irritation (H319).
Dermal (Hands) Double-layered Nitrile gloves (≥0.11 mm)Nitrile offers superior resistance to basic organic solids. Double-gloving provides a self-validating breach indicator.
Dermal (Body) Flame-resistant (FR) lab coat, closed shoesMinimizes skin exposure to lipophilic irritants (H315) capable of dermal penetration.
Respiratory Fume hood (80-120 fpm) + N95 maskMitigates inhalation of fine crystalline dust, preventing respiratory tract sensitization (H335).

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. The following step-by-step methodology ensures that safety is actively confirmed at each stage of the handling process.

HandlingLogic Hazard Hazard: Basic Azaindoline Core (H315, H319, H335) PPE PPE Mitigation Double Nitrile & Goggles Hazard->PPE Dermal/Ocular Risk Env Environmental Control Fume Hood (80-120 fpm) Hazard->Env Inhalation Risk Weigh Weighing Protocol Anti-static tools PPE->Weigh Env->Weigh Decon Decontamination 5% Citric Acid Wash Weigh->Decon Post-Handling

Logical relationship between chemical hazards and required handling protocols.

Step-by-Step Methodology: Weighing and Transfer
  • Environmental Validation: Before opening the reagent bottle, purge the analytical balance area within the fume hood. Validate that the face velocity is between 80-120 fpm.

    • Self-Validation Check: Tape a small strip of a Kimwipe to the bottom of the sash. A steady inward flutter provides continuous, visual confirmation of negative pressure.

  • Static Mitigation: Pass an anti-static gun (e.g., Zerostat) over the weighing boat and spatula.

    • Causality: Azaindoline derivatives often form fine, easily aerosolized dust. Static charge repels the particles, causing them to become airborne and drastically increasing the inhalation risk (H335).

  • Material Transfer: Use a grounded, stainless-steel spatula to transfer the solid. Avoid plastic spatulas, which accumulate static charge and cause the powder to "jump."

  • Inert Sealing: Immediately after weighing, flush the source bottle with dry Argon or Nitrogen gas. Cap tightly and seal with Parafilm.

    • Causality: Displacing ambient oxygen prevents oxidative degradation of the pyrrolo-pyridine core, ensuring the chemical remains pure for future reactions.

Spill Response & Disposal Plan

In the event of a spill, standard sweeping is dangerous due to aerosolization. Follow this mechanistically designed mitigation protocol.

Step-by-Step Methodology: Spill Mitigation & Decontamination
  • Isolation & Containment: Immediately lower the fume hood sash. If the spill occurs on the benchtop, evacuate a 2-meter radius and ensure N95/P100 respirators are donned. Surround the spill with an inert absorbent (e.g., vermiculite).

  • Chemical Neutralization: Carefully mist or apply a 5% citric acid (or dilute acetic acid) solution directly onto the spilled solid.

    • Causality: The acidic solution protonates the basic nitrogens of the azaindoline ring. This converts the lipophilic, volatile free base into a highly water-soluble, non-volatile salt.

    • Self-Validation Check: The visual dissolution of the solid powder into the aqueous phase confirms successful salt formation and neutralization.

  • Collection: Scoop the neutralized, wet slurry into a designated, sealable hazardous waste container using a disposable plastic scraper.

  • Surface Decontamination: Wipe the affected surface with a 10% bleach solution, followed by a thorough wash with deionized water.

    • Causality: Bleach oxidatively destroys any trace organic residues of the pyrrolo-pyridine core that escaped neutralization.

Disposal Plan
  • Classification: Label the waste container clearly as "Hazardous Waste - Basic Organic Amine / Azaindoline Derivative."

  • Method: Do not pour down the drain. The preferred and mandated disposal method is high-temperature incineration by a licensed hazardous waste contractor.

References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.